MRS 2500

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of MRS2500

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

MRS2500 is a highly potent, selective, and stable competitive antagonist of the P2Y1 purinergic receptor.[1][2][3] Its mechanism of action is centered on its ability to specifically bind to the P2Y1 receptor, thereby blocking the binding of its endogenous agonist, adenosine diphosphate (ADP).[4] This antagonism effectively inhibits the downstream signaling cascade responsible for initiating platelet shape change and aggregation.[5] The high affinity and selectivity of MRS2500 for the P2Y1 receptor make it a critical tool for studying purinergic signaling and a promising candidate for antithrombotic therapies.[2][6]

Core Mechanism of Action: P2Y1 Receptor Antagonism

The primary mechanism of action of MRS2500 is its function as a competitive antagonist at the P2Y1 receptor, a G-protein coupled receptor (GPCR) belonging to the P2Y receptor family.[7][8]

• Target Receptor: P2Y1 Receptor.

• Endogenous Agonist: Adenosine Diphosphate (ADP).[8]

• Antagonism Type: Competitive.[4]

In physiological systems, particularly in hemostasis, ADP is released at sites of vascular injury and binds to two key P2Y receptors on the surface of platelets: P2Y1 and P2Y12.[9] The P2Y1 receptor, coupled to the Gq protein, is responsible for the initial phase of platelet activation, including shape change and the onset of aggregation, which is triggered by an increase in intracellular calcium.[5][7]

MRS2500 exerts its effect by binding directly to the P2Y1 receptor, occupying the same binding site as ADP.[10] However, unlike ADP, the binding of MRS2500 does not induce the conformational change required for receptor activation and downstream signaling. By preventing ADP from binding, MRS2500 effectively and potently blocks the Gq-mediated signaling pathway, thus inhibiting ADP-induced platelet aggregation.[5]

Signaling Pathway

The binding of ADP to the P2Y1 receptor initiates a well-defined signaling cascade. MRS2500 inhibits this pathway at its inception.

• Agonist Binding: ADP binds to the P2Y1 receptor on the platelet surface.

• G-Protein Activation: The P2Y1 receptor is coupled to the Gq class of G-proteins. Agonist binding causes the activation of Gq.[7]

• Phospholipase C (PLC) Activation: Activated Gq stimulates the enzyme Phospholipase C.[7]

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to its receptors on the dense tubular system (the platelet's equivalent of the endoplasmic reticulum), triggering the release of stored Ca2+ into the cytoplasm.

• Platelet Response: The rapid increase in intracellular Ca2+ concentration is the primary signal for platelet shape change and the initiation of aggregation.

MRS2500, by competitively blocking the P2Y1 receptor, prevents these downstream events from occurring in response to ADP.

Caption: P2Y1 receptor signaling pathway and inhibition by MRS2500.

Quantitative Data

The potency and selectivity of MRS2500 have been quantified in various assays. It exhibits nanomolar affinity for the P2Y1 receptor.

Parameter	Species/System	Value	Reference
Ki (Inhibition Constant)	Recombinant Human P2Y1 Receptor	0.78 nM	[1][3]
Kd (Dissociation Constant)	Human Platelets	0.61 nM	[4]
Kd (Dissociation Constant)	Mouse Platelets	1.20 nM	[4]
IC50 (ADP-induced Aggregation)	Human Washed Platelets	0.95 nM	[1][3]
IC50 (ADP-induced Aggregation)	Human Platelet-Rich Plasma (PRP)	0.49 µM	[3]
pKB	P2Y1 Receptor	9.0	[7]

Experimental Protocols

The characterization of MRS2500 involves several key experimental methodologies.

Receptor Binding Assay

This protocol is used to determine the binding affinity (Ki and Kd) of MRS2500 for the P2Y1 receptor.

• Objective: To quantify the direct interaction between MRS2500 and the P2Y1 receptor.

• Methodology: A competitive binding assay using a radiolabeled form of the antagonist, such as [¹²⁵I]MRS2500 or [³²P]MRS2500.[4][11]

  • Preparation of Membranes: Cell membranes are prepared from Sf9 insect cells expressing the recombinant human P2Y1 receptor or from isolated human platelets.[4][11]

  • Incubation: A constant, low concentration of radiolabeled [¹²⁵I]MRS2500 is incubated with the membrane preparations.

  • Competition: Increasing concentrations of unlabeled MRS2500 are added to compete for binding with the radiolabeled ligand.

  • Separation: The membrane-bound radioligand is separated from the unbound radioligand, typically by rapid filtration.

  • Quantification: The radioactivity of the filters (representing bound ligand) is measured using a gamma counter.

  • Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the unlabeled competitor. The IC50 (the concentration of unlabeled ligand that displaces 50% of the radiolabeled ligand) is determined and used to calculate the Ki value. Non-specific binding is determined in the presence of a high concentration of a non-labeled antagonist.[11]

Caption: Workflow for a competitive receptor binding assay.

Platelet Aggregation Assay

This functional assay measures the ability of MRS2500 to inhibit platelet aggregation induced by ADP.

• Objective: To determine the functional potency (IC50) of MRS2500.

• Methodology: Light Transmission Aggregometry (LTA).

  • Sample Preparation: Platelet-rich plasma (PRP) is prepared by centrifugation of whole blood collected in an anticoagulant (e.g., citrate). Alternatively, washed platelets are prepared by further centrifugation and resuspension in a buffered solution.

  • Pre-incubation: The platelet suspension is placed in an aggregometer cuvette and pre-incubated with various concentrations of MRS2500 or a vehicle control.

  • Induction of Aggregation: A specific concentration of ADP (e.g., 10 µM) is added to the cuvette to induce platelet aggregation.[3]

  • Measurement: As platelets aggregate, the turbidity of the sample decreases, and light transmission through the sample increases. This change is recorded over time.

  • Data Analysis: The maximum aggregation response is measured for each concentration of MRS2500. The IC50 value is calculated as the concentration of MRS2500 that inhibits 50% of the maximal aggregation response induced by ADP.

In Vivo Thrombosis Models

These experiments assess the antithrombotic efficacy of MRS2500 in a living organism.

• Objective: To evaluate the ability of MRS2500 to prevent thrombus formation in vivo.

• Methodology: Electrolytic-Mediated Carotid Artery Thrombosis (ECAT) in monkeys or laser-induced vessel injury in mice.[2][6][9]

  • Animal Preparation: Animals (e.g., cynomolgus monkeys or mice) are anesthetized.[9]

  • Drug Administration: MRS2500 is administered, typically via intravenous (IV) injection.[2]

  • Thrombus Induction: A thrombus is induced in a target artery (e.g., carotid or mesenteric). In the ECAT model, a small electrical current is applied to the artery to induce endothelial damage and trigger thrombosis.[9] In the laser model, a focused laser beam injures the vessel wall.[6]

  • Monitoring: Blood flow and thrombus formation are monitored in real-time.

  • Outcome Measurement: The primary outcomes are the time to vessel occlusion and the final weight of the thrombus. The effect of MRS2500 is compared to a vehicle control group. Bleeding time is often measured as a key safety endpoint.[2][6]

Mechanism of Competitive Antagonism

Structural biology studies have provided a detailed view of how MRS2500 interacts with the P2Y1 receptor. MRS2500 binds to a site that overlaps with the ADP binding pocket, stabilizing the receptor in an inactive conformation.[10] Its two phosphate groups are critical for high-affinity binding, forming hydrogen bonds and salt-bridge interactions with key residues in the receptor, including K46, Y110, R195, T205, Y303, Y306, and R310.[10] By physically occupying this space, it prevents the conformational changes necessary for G-protein coupling and activation.

Caption: Logical relationship of competitive antagonism at the P2Y1 receptor.

References

• 1. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 2. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Quantification of recombinant and platelet P2Y(1) receptors utilizing a [(125)I]-labeled high-affinity antagonist 2-iodo-N(6)-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate ([(125)I]MRS2500) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective Inhibition of P2Y1 and P2Y12 Receptor Signal Pathways in Platelet Aggregation in Transgenic Cell Lines and Rats by Potassium 2‐(1‐Hydroxypentyl)‐Benzoate, Puerarin and Salvianolic Acid B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. news-medical.net [news-medical.net]
• 8. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Two disparate ligand binding sites in the human P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]

MRS 2500: A Potent and Selective P2Y1 Receptor Antagonist - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS 2500, with the chemical name 2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate, is a highly potent and selective antagonist of the P2Y1 purinergic receptor. The P2Y1 receptor, a G-protein coupled receptor (GPCR) activated by adenosine diphosphate (ADP), plays a pivotal role in a variety of physiological processes, most notably in platelet aggregation and thrombosis.[1][2][3] The high affinity and selectivity of MRS 2500 for the P2Y1 receptor make it an invaluable tool for studying the physiological and pathological roles of this receptor and a promising candidate for the development of novel antithrombotic therapies.[4][5] This technical guide provides a comprehensive overview of MRS 2500, including its mechanism of action, quantitative data on its receptor affinity and functional activity, detailed experimental protocols for its characterization, and a visualization of the relevant signaling pathways.

Core Compound Details

Property	Value	Reference
Chemical Name	2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate
Molecular Formula	C16H20IN6O10P2	N/A
Mechanism of Action	Competitive antagonist of the P2Y1 receptor	[6]

Data Presentation

P2Y1 Receptor Binding Affinity and Functional Inhibition

The following table summarizes the key quantitative data for MRS 2500, demonstrating its high affinity and potent inhibition of the human P2Y1 receptor.

Parameter	Value (nM)	Assay Type	Reference
Ki	0.78	Radioligand Competition Binding Assay ([3H]MRS2279)	[6]
IC50	0.95	ADP-induced human platelet aggregation

Selectivity Profile of MRS 2500

Receptor Subtype	Affinity/Activity (pKi or pIC50)	Reference
P2Y1	9.1 (pKi)	[7]
P2Y12	4.0 (pKi)	[7]
P2Y13	4.0 (pKi)	[7]

Note: Higher pKi values indicate greater affinity.

Signaling Pathway

The P2Y1 receptor is coupled to the Gq family of G proteins. Upon activation by ADP, it initiates a signaling cascade that leads to an increase in intracellular calcium concentration and activation of Protein Kinase C (PKC). MRS 2500 acts by competitively blocking the binding of ADP to the P2Y1 receptor, thereby inhibiting this downstream signaling.

P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

Experimental Protocols

Radioligand Competition Binding Assay

This protocol details the determination of the inhibitory constant (Ki) of MRS 2500 for the P2Y1 receptor using a competitive radioligand binding assay.

Materials:

• Cell membranes prepared from cells expressing the human P2Y1 receptor (e.g., Sf9 cells).

• Radioligand: [³H]MRS2279 or [¹²⁵I]MRS2500.

• Binding Buffer: 50 mM Tris-HCl, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold Binding Buffer.

• MRS 2500 stock solution (in DMSO).

• Non-specific binding control: A high concentration of a known P2Y1 antagonist (e.g., 10 µM MRS2179).

• 96-well filter plates (e.g., GF/C).

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of MRS 2500 in Binding Buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of Binding Buffer (for total binding) or non-specific binding control.

  • 50 µL of the desired concentration of MRS 2500.

  • 50 µL of radioligand at a concentration close to its Kd.

  • 50 µL of cell membrane suspension (typically 5-20 µg of protein).

• Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Terminate the binding reaction by rapid filtration through the filter plate using a cell harvester.

• Wash the filters three times with 200 µL of ice-cold Wash Buffer.

• Dry the filter plate and add scintillation fluid to each well.

• Quantify the radioactivity in each well using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value of MRS 2500 by non-linear regression analysis of the competition curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of the inhibitory effect of MRS 2500 on ADP-induced intracellular calcium mobilization in cells expressing the P2Y1 receptor.

Materials:

• Cells expressing the human P2Y1 receptor (e.g., 1321N1 astrocytoma cells).

• Fura-2 AM or Fluo-4 AM calcium indicator dye.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• MRS 2500 stock solution (in DMSO).

• ADP stock solution (in water).

• 96-well black, clear-bottom plates.

• Fluorescence plate reader with injectors.

Procedure:

• Seed the cells in the 96-well plates and grow to confluence.

• Load the cells with the calcium indicator dye (e.g., 1-5 µM Fura-2 AM) in Assay Buffer for 30-60 minutes at 37°C.

• Wash the cells twice with Assay Buffer to remove extracellular dye.

• Add 100 µL of Assay Buffer to each well.

• Pre-incubate the cells with various concentrations of MRS 2500 for 10-15 minutes at room temperature.

• Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

• Inject ADP (at a concentration that elicits a submaximal response, e.g., EC80) into the wells and record the change in fluorescence over time.

• Determine the peak fluorescence response for each well.

• Calculate the percentage inhibition of the ADP-induced calcium response by MRS 2500.

• Determine the IC50 value of MRS 2500 by non-linear regression analysis of the concentration-response curve.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol outlines the procedure to assess the inhibitory effect of MRS 2500 on ADP-induced human platelet aggregation.

Materials:

• Freshly drawn human whole blood collected in 3.2% sodium citrate.

• Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP).

• ADP stock solution (in saline).

• MRS 2500 stock solution (in DMSO or saline).

• Light Transmission Aggregometer.

Procedure:

• Prepare PRP by centrifuging the whole blood at 150-200 x g for 15 minutes at room temperature.

• Prepare PPP by centrifuging the remaining blood at 1500-2000 x g for 15 minutes.

• Adjust the platelet count in the PRP to 2.5-3.0 x 10⁸ platelets/mL using PPP.

• Pre-warm the PRP to 37°C.

• Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Pipette 450 µL of PRP into a cuvette with a stir bar.

• Add 50 µL of MRS 2500 at various concentrations (or vehicle control) and incubate for 1-5 minutes.

• Add a concentration of ADP that induces a submaximal aggregation response (e.g., 5-10 µM).

• Record the change in light transmission for 5-10 minutes.

• Determine the maximal aggregation percentage for each concentration of MRS 2500.

• Calculate the percentage inhibition of ADP-induced aggregation.

• Determine the IC50 value of MRS 2500 by non-linear regression analysis.

Experimental Workflow

The characterization of a selective P2Y1 receptor antagonist like MRS 2500 typically follows a structured workflow, from initial binding studies to in vivo efficacy models.

Workflow for the Characterization of a P2Y1 Receptor Antagonist.

Conclusion

MRS 2500 is a powerful and selective tool for the investigation of P2Y1 receptor function. Its high affinity and specificity make it an ideal pharmacological probe for in vitro and in vivo studies. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working in the field of purinergic signaling and thrombosis. Further investigation into the therapeutic potential of MRS 2500 and similar P2Y1 antagonists is warranted for the development of next-generation antiplatelet therapies.

References

• 1. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Platelet - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | In silico Approach for Anti-Thrombosis Drug Discovery: P2Y1R Structure-Based TCMs Screening [frontiersin.org]
• 6. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.eur.nl [pure.eur.nl]

Unraveling the Pharmacological Profile of MRS 2500: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRS 2500 is a highly potent and selective antagonist for the P2Y1 receptor, a G-protein coupled receptor critically involved in ADP-induced platelet aggregation and other physiological processes. This technical guide provides an in-depth overview of the pharmacological properties of MRS 2500, including its mechanism of action, receptor affinity and selectivity, and its effects in both in vitro and in vivo models. Detailed experimental methodologies and signaling pathway visualizations are presented to facilitate further research and development of P2Y1 receptor-targeted therapeutics.

Introduction

Adenosine diphosphate (ADP) plays a pivotal role in hemostasis and thrombosis by activating two distinct P2Y receptors on the platelet surface: P2Y1 and P2Y12. While P2Y12 receptor antagonists are established antiplatelet therapies, the P2Y1 receptor represents a promising alternative or complementary target.[1] MRS 2500, chemically known as (1R,2S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester, is a synthetic nucleotide analog that has emerged as a powerful tool for studying P2Y1 receptor function and as a lead compound for novel antithrombotic agents.[2] This document synthesizes the current knowledge on the pharmacological characteristics of MRS 2500.

Mechanism of Action: P2Y1 Receptor Antagonism

MRS 2500 functions as a competitive antagonist at the P2Y1 receptor. The P2Y1 receptor is coupled to the Gq protein. Upon activation by its endogenous agonist, ADP, the P2Y1 receptor initiates a signaling cascade through the activation of phospholipase C (PLC).[2] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol triphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to platelet shape change and contributes to platelet aggregation.[2] MRS 2500 exerts its effect by binding to the P2Y1 receptor and preventing ADP from initiating this signaling pathway.

Below is a diagram illustrating the P2Y1 receptor signaling pathway and the inhibitory action of MRS 2500.

Caption: P2Y1 receptor signaling and inhibition by MRS 2500.

Quantitative Pharmacological Data

The potency and selectivity of MRS 2500 have been characterized in various assays. The following tables summarize the key quantitative data.

Table 1: Receptor Binding Affinity

Receptor	Ligand	Preparation	Ki (nM)	Reference
P2Y1	MRS 2500	Human Platelets	0.78
P2Y1	[125I]MRS2500	Human Platelets	1.20 ± 0.15	[3]
P2Y1	MRS 2500	Rat P2Y1 Receptors	9.1 (pKi)	[4]
P2Y12	MRS 2500	Rat P2Y12 Receptors	4.0 (pKi)	[4]
P2Y13	MRS 2500	Rat P2Y13 Receptors	4.0 (pKi)	[4]

Table 2: In Vitro Functional Activity

Assay	Species	IC50 (nM)	Reference
ADP-induced Platelet Aggregation	Human	0.95	[5]
EFS-induced Relaxation (Colon)	Rat	16.5	[6]

Table 3: In Vivo Antithrombotic Efficacy

Animal Model	Species	Dose	Reduction in Thrombus Weight	Reference
Electrolytic-mediated Carotid Artery Thrombosis	Cynomolgus Monkey	0.09 mg/kg + 0.14 mg/kg/h IV	57 ± 1%	[1][7]
Electrolytic-mediated Carotid Artery Thrombosis	Cynomolgus Monkey	0.45 mg/kg + 0.68 mg/kg/h IV	88 ± 1%	[1][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. This section outlines the protocols for key experiments used to characterize MRS 2500.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Caption: Workflow for a radioligand binding assay.

Detailed Steps:

• Membrane Preparation: Human platelets are isolated from whole blood and subjected to centrifugation and lysis to obtain platelet membranes.

• Binding Reaction: The membranes are incubated in a buffer solution containing a known concentration of a radiolabeled P2Y1 antagonist (e.g., [125I]MRS2500) and varying concentrations of the unlabeled test compound (MRS 2500).

• Separation: The reaction mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand in the solution.

• Quantification: The radioactivity retained on the filter is measured using a gamma counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the logarithm of the competitor concentration. The IC₅₀ (the concentration of the unlabeled drug that inhibits 50% of the specific binding of the radioligand) is determined, and the Ki is calculated using the Cheng-Prusoff equation.[3]

Platelet Aggregation Assay

This assay measures the ability of a compound to inhibit platelet aggregation induced by an agonist like ADP.

Detailed Steps:

• Platelet-Rich Plasma (PRP) Preparation: Whole blood is collected from healthy human donors and centrifuged at a low speed to obtain PRP.

• Aggregation Measurement: The PRP is placed in a cuvette in a platelet aggregometer, which measures changes in light transmission as platelets aggregate.

• Inhibition Assessment: The PRP is pre-incubated with various concentrations of MRS 2500 before the addition of a submaximal concentration of ADP to induce aggregation.

• Data Analysis: The maximum aggregation response is recorded for each concentration of MRS 2500. The percentage of inhibition is calculated relative to a vehicle control, and the IC₅₀ value is determined.[2]

In Vivo Thrombosis Model (Electrolytic-mediated Carotid Artery Thrombosis)

This animal model assesses the antithrombotic efficacy of a compound in a living organism.

Caption: Workflow for an in vivo thrombosis model.

Detailed Steps:

• Animal Preparation: A cynomolgus monkey is anesthetized, and the carotid artery is surgically exposed.

• Drug Administration: MRS 2500 is administered intravenously as a bolus followed by a continuous infusion.[1]

• Thrombus Induction: A small electrode is placed on the surface of the carotid artery, and a controlled electrical current is applied to induce endothelial damage and initiate thrombus formation.

• Thrombus Measurement: After a set period, the thrombotic segment of the artery is excised, and the wet weight of the thrombus is determined.

• Data Analysis: The thrombus weights from the MRS 2500-treated group are compared to those from a vehicle-treated control group to determine the percentage of thrombosis inhibition.[1][8]

Selectivity Profile

MRS 2500 exhibits high selectivity for the P2Y1 receptor. While detailed screening against a broad panel of receptors is not extensively reported in the provided search results, its high potency at the P2Y1 receptor (nanomolar range) compared to other P2Y subtypes (micromolar or lower affinity) underscores its selectivity.[4] For instance, the affinity for P2Y1 is significantly higher than for P2Y12 and P2Y13 receptors.[4]

In Vivo Effects and Potential Therapeutic Applications

• Antithrombotic Activity: In vivo studies in mice and monkeys have demonstrated that MRS 2500 effectively prevents arterial thrombosis.[1][8] It significantly reduces thrombus weight in models of carotid artery thrombosis.[1][7]

• Hemostasis: While potently inhibiting thrombosis, MRS 2500 has been shown to cause only a moderate prolongation of bleeding time, suggesting a potentially favorable safety profile compared to broader-acting antiplatelet agents.[8]

• Other Potential Applications: Given the role of P2Y1 receptors in various tissues, MRS 2500 and other P2Y1 antagonists are being explored for their potential in treating conditions beyond thrombosis, including neuroinflammation and certain cancers.

Conclusion

MRS 2500 is a highly potent and selective P2Y1 receptor antagonist that serves as an invaluable pharmacological tool for elucidating the physiological and pathophysiological roles of this receptor. Its demonstrated antithrombotic efficacy in preclinical models, coupled with a potentially favorable bleeding profile, highlights the therapeutic potential of P2Y1 antagonism. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working to advance our understanding of P2Y1 signaling and to develop novel therapies targeting this important receptor.

References

• 1. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of recombinant and platelet P2Y1 receptors utilizing a [125I]-labeled high affinity antagonist 2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([125I]MRS2500) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.eur.nl [pure.eur.nl]
• 5. rndsystems.com [rndsystems.com]
• 6. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alzdiscovery.org [alzdiscovery.org]
• 8. researchgate.net [researchgate.net]

Investigating the Role of P2Y1 Receptors with MRS 2500: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the P2Y1 receptor and the utility of its potent and selective antagonist, MRS 2500, in elucidating its physiological and pathological roles. This document details the pharmacology of MRS 2500, provides step-by-step experimental protocols for key assays, and summarizes critical quantitative data to facilitate research and drug development efforts targeting the P2Y1 receptor.

Introduction to the P2Y1 Receptor

The P2Y1 receptor is a G protein-coupled receptor (GPCR) belonging to the P2Y family of purinergic receptors. The endogenous agonist for the P2Y1 receptor is adenosine diphosphate (ADP).[1] This receptor is widely expressed in various tissues, including platelets, endothelial cells, smooth muscle cells, and neurons, where it mediates a range of physiological processes.[2] In platelets, the P2Y1 receptor is crucial for the initiation of ADP-induced aggregation, making it a significant target in the development of anti-thrombotic therapies.[3] Upon activation by ADP, the P2Y1 receptor primarily couples to Gq/11 proteins, leading to the activation of phospholipase C (PLC). This, in turn, catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC), culminating in downstream cellular responses such as platelet shape change and the initiation of aggregation.[1]

Pharmacology of MRS 2500

MRS 2500, chemically known as 2-Iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate, is a highly potent and selective competitive antagonist of the P2Y1 receptor.[4] Its high affinity and selectivity make it an invaluable tool for isolating and studying the specific functions of the P2Y1 receptor in complex biological systems.

Mechanism of Action

MRS 2500 acts by competitively binding to the P2Y1 receptor, thereby preventing the binding of its endogenous agonist, ADP.[4] This blockade inhibits the downstream signaling cascade, including Gq activation, PLC stimulation, and subsequent intracellular calcium mobilization and PKC activation. Molecular dynamics simulations have revealed that MRS 2500 occupies the ligand-binding site in the extracellular vestibule of the P2Y1 receptor, stabilizing an inactive conformation.[5][6]

Potency and Selectivity

MRS 2500 exhibits nanomolar potency for the human P2Y1 receptor and displays high selectivity over other P2Y receptor subtypes. The following tables summarize the available quantitative data on the potency and selectivity of MRS 2500.

Table 1: Potency of MRS 2500 on P2Y1 Receptors

Species	Assay Type	Parameter	Value (nM)
Human	Radioligand Binding (Ki)	Ki	0.78[7]
Human	Platelet Aggregation (IC50)	IC50	0.95[7]
Human	Radioligand Binding (Kd)	Kd	1.2[8]
Human	Platelet Aggregation (IC50)	IC50	~10-100
Mouse	Platelet Aggregation (IC50)	IC50	~10-100
Rat	Radioligand Binding (Kd)	Kd	0.33[4]

Table 2: Selectivity Profile of MRS 2500 for P2Y Receptor Subtypes

Receptor Subtype	Species	Parameter	Value	Reference
P2Y1	Human	Ki (nM)	0.78	[7]
P2Y2	Human	IC50 (µM)	> 10
P2Y4	Human	IC50 (µM)	> 10
P2Y6	Human	IC50 (µM)	> 10
P2Y11	Human	IC50 (µM)	> 10
P2Y12	Human	pKi	< 5.0
P2Y13	Human	pKi	< 5.0
P2Y14	Human	Not reported	-

Table 3: Pharmacokinetic Parameters of MRS 2500

Species	Parameter	Value	Reference
Mouse	In vivo stability	Stable antagonist with strong antithrombotic activity	[4]
Rat	Elimination Half-life	~5 hours	[9]
Monkey	Elimination Half-life	~40 hours	[9][10]

Key Experimental Protocols

This section provides detailed methodologies for essential experiments to investigate the role of P2Y1 receptors using MRS 2500.

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes the measurement of ADP-induced platelet aggregation and its inhibition by MRS 2500.

Materials:

• Freshly drawn human whole blood

• 3.2% Sodium Citrate

• ADP (Adenosine Diphosphate)

• MRS 2500

• Phosphate Buffered Saline (PBS)

• Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

• Light Transmission Aggregometer

Procedure:

• Blood Collection: Collect whole blood from healthy, consenting donors who have not taken any anti-platelet medication for at least 10 days. Mix the blood gently with 3.2% sodium citrate in a 9:1 blood-to-anticoagulant ratio.

• PRP and PPP Preparation:

  • To obtain PRP, centrifuge the citrated whole blood at 150-200 x g for 15-20 minutes at room temperature with the centrifuge brake off. Carefully aspirate the upper PRP layer.

  • To obtain PPP, centrifuge the remaining blood at 1500-2000 x g for 15 minutes. The supernatant is the PPP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to 2.5-3.0 x 10^8 platelets/mL using autologous PPP.

• Aggregation Measurement:

  • Pre-warm PRP and PPP samples to 37°C.

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Pipette 450 µL of adjusted PRP into a cuvette with a stir bar.

  • To test the effect of MRS 2500, add 50 µL of the desired concentration of MRS 2500 (or vehicle control) to the PRP and incubate for 5 minutes at 37°C with stirring.

  • Initiate platelet aggregation by adding a submaximal concentration of ADP (e.g., 5-10 µM).

  • Record the change in light transmission for at least 5 minutes.

• Data Analysis: Calculate the percentage of aggregation inhibition by MRS 2500 compared to the vehicle control. Determine the IC50 value of MRS 2500 by testing a range of concentrations.

Intracellular Calcium Mobilization Assay

This protocol outlines the measurement of changes in intracellular calcium concentration in response to P2Y1 receptor activation and its blockade by MRS 2500 in P2Y1-expressing HEK293 cells.

Materials:

• HEK293 cells stably expressing the human P2Y1 receptor

• DMEM with 10% FBS

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• ADP

• MRS 2500

• Fluorescence microscope or plate reader with kinetic reading capabilities

Procedure:

• Cell Culture: Culture P2Y1-HEK293 cells in DMEM supplemented with 10% FBS. Seed the cells onto 96-well black-walled, clear-bottom plates and grow to 80-90% confluency.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution (e.g., 4 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS).

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add 100 µL of the Fluo-4 AM loading solution to each well and incubate for 45-60 minutes at 37°C.

  • After incubation, wash the cells twice with HBSS to remove excess dye. Add 100 µL of HBSS to each well.

• Calcium Measurement:

  • Place the plate in a fluorescence plate reader or on a microscope stage.

  • To measure the inhibitory effect of MRS 2500, add the desired concentration of the antagonist and incubate for 10-20 minutes prior to agonist addition.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Add ADP (e.g., 1 µM final concentration) to stimulate the P2Y1 receptor.

  • Record the fluorescence intensity (Excitation ~494 nm, Emission ~516 nm) every 1-2 seconds for at least 2-3 minutes.

• Data Analysis: The change in fluorescence intensity (F/F0, where F0 is the baseline fluorescence) reflects the change in intracellular calcium concentration. Compare the peak fluorescence change in the presence and absence of MRS 2500 to determine the extent of inhibition.

Western Blotting for Phospho-ERK1/2

This protocol details the detection of ERK1/2 phosphorylation, a downstream signaling event of P2Y1 activation.

Materials:

• P2Y1-expressing cells (e.g., HEK293 or primary cells)

• Serum-free culture medium

• ADP

• MRS 2500

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels, buffers, and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment:

  • Seed cells and grow to 80-90% confluency.

  • Serum-starve the cells for 4-6 hours before the experiment.

  • Pre-incubate cells with MRS 2500 or vehicle for 30 minutes.

  • Stimulate with ADP (e.g., 10 µM) for 5-10 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-ERK1/2 antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Re-probing for Total ERK:

  • Strip the membrane (if necessary) and re-probe with the anti-total-ERK1/2 antibody to confirm equal protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-ERK1/2 signal to the total-ERK1/2 signal.

Visualizing P2Y1 Receptor Signaling and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows.

Caption: P2Y1 Receptor Signaling Pathway.

Caption: Platelet Aggregation Experimental Workflow.

Caption: P2Y1-Mediated ERK Activation Pathway.

Conclusion

MRS 2500 is a powerful and selective pharmacological tool that has been instrumental in defining the multifaceted roles of the P2Y1 receptor. Its high affinity and specificity allow for the precise interrogation of P2Y1-mediated signaling pathways in a variety of in vitro and in vivo models. The experimental protocols and data provided in this guide are intended to serve as a valuable resource for researchers in academia and industry, facilitating further investigation into the therapeutic potential of targeting the P2Y1 receptor in thrombosis, inflammation, and other pathological conditions.

References

• 1. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 3. Some characteristics of mouse platelet aggregation and a comparison of the activity of a range of compounds in mouse and human platelet-rich plasma in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The P2Y12 Antagonists, 2MeSAMP and Cangrelor, Inhibit Platelet Activation through P2Y12/Gi-Dependent Mechanism | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. resources.tocris.com [resources.tocris.com]
• 8. Quantification of recombinant and platelet P2Y(1) receptors utilizing a [(125)I]-labeled high-affinity antagonist 2-iodo-N(6)-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate ([(125)I]MRS2500) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Absorption, distribution, metabolism, excretion, and kinetics of 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoic acid ammonium salt following a single dose in rat, mouse, and cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

MRS 2500: A Technical Guide for Studying Purinergic Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinergic signaling, mediated by extracellular nucleotides like adenosine diphosphate (ADP), plays a crucial role in a vast array of physiological and pathological processes, including hemostasis, thrombosis, inflammation, and neurotransmission. Central to these pathways are the P2Y receptors, a family of G protein-coupled receptors (GPCRs). Among these, the P2Y1 receptor has emerged as a significant therapeutic target, particularly in the context of cardiovascular diseases. This technical guide provides an in-depth overview of MRS 2500, a potent and selective antagonist of the P2Y1 receptor, and its application in the elucidation of purinergic signaling pathways.

MRS 2500 (2-Iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate) is a nucleotide analog that acts as a competitive antagonist at the P2Y1 receptor.[1] Its high affinity and selectivity make it an invaluable tool for dissecting the specific contributions of the P2Y1 receptor in complex biological systems. This guide will detail its pharmacological properties, provide experimental protocols for its use, and illustrate the key signaling pathways it modulates.

Pharmacological Profile of MRS 2500

The efficacy of MRS 2500 as a P2Y1 receptor antagonist is defined by its high binding affinity and potent inhibition of ADP-induced cellular responses. The following tables summarize the key quantitative data for MRS 2500.

Table 1: Binding Affinity and Potency of MRS 2500 for the P2Y1 Receptor

Parameter	Species	Receptor Type	Value	Reference
K_i_	Human	Recombinant P2Y1	0.78 nM	[2]
IC_50_ (ADP-induced platelet aggregation)	Human	Native P2Y1	0.95 nM	[2]
IC_50_ (ADP-induced platelet aggregation in PRP)	Human	Native P2Y1	0.49 µM	[2]

Table 2: Selectivity Profile of MRS 2500 for P2Y Receptors

Receptor Subtype	Agonist	MRS 2500 Activity	Fold Selectivity for P2Y1	Reference
P2Y12	2-MeSADP	No agonist or antagonist activity	>10,000	[3]
P2Y13	2-MeSADP	Very low agonist activity	>10,000	[3]

P2Y1 Receptor Signaling Pathway

The P2Y1 receptor is coupled to the Gq family of G proteins.[4] Upon activation by its endogenous agonist ADP, the receptor initiates a signaling cascade that leads to an increase in intracellular calcium concentration and the activation of Protein Kinase C (PKC). MRS 2500 competitively binds to the P2Y1 receptor, preventing ADP from initiating this cascade.

P2Y1 Receptor Signaling Pathway

Experimental Workflow for Characterizing MRS 2500

A typical workflow for characterizing a P2Y1 receptor antagonist like MRS 2500 involves a series of in vitro experiments to determine its affinity, selectivity, and functional inhibitory activity.

Experimental Workflow for P2Y1 Antagonist Characterization

Detailed Experimental Protocols

The following are detailed methodologies for key experiments utilizing MRS 2500 to study P2Y1 receptor signaling.

Radioligand Binding Assay

This assay is used to determine the binding affinity (K_i_) of MRS 2500 for the P2Y1 receptor. A common method is a competitive binding assay using a radiolabeled ligand, such as [³²P]MRS2500.[5]

Materials:

• Membrane preparations from cells expressing the P2Y1 receptor (e.g., Sf9 cells).[5]

• [³²P]MRS2500 (Radioligand).[5]

• Unlabeled MRS 2500 (for competition).

• Assay Buffer: 20 mM HEPES, 145 mM NaCl, 5 mM MgCl₂, pH 7.5.[5]

• Wash Buffer: Ice-cold Assay Buffer.

• GF/A glass microfiber filters.[5]

• Scintillation cocktail.

Procedure:

• Incubation: In polypropylene tubes, incubate the cell membranes (typically 250 ng of protein) with a fixed concentration of [³²P]MRS2500 (e.g., 100 pM) and varying concentrations of unlabeled MRS 2500.[5] The total reaction volume is typically 25 µL.[5]

• Incubate on an ice-water bath for 15-45 minutes to reach equilibrium.[5]

• Filtration: Terminate the binding reaction by rapid vacuum filtration through GF/A glass microfiber filters, followed by washing with ice-cold wash buffer to separate bound from free radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled ligand (e.g., 10 µM MRS2179).[5] Specific binding is calculated by subtracting non-specific binding from total binding. The IC_50_ value (concentration of unlabeled ligand that inhibits 50% of specific radioligand binding) is determined by non-linear regression analysis. The K_i_ value is then calculated using the Cheng-Prusoff equation: K_i_ = IC_50_ / (1 + [L]/K_d_), where [L] is the concentration of the radioligand and K_d_ is its dissociation constant.

Intracellular Calcium Mobilization Assay

This functional assay measures the ability of MRS 2500 to inhibit ADP-induced increases in intracellular calcium ([Ca²⁺]i), a key downstream event of P2Y1 receptor activation.

Materials:

• Cells expressing the P2Y1 receptor (e.g., 1321N1 astrocytoma cells or washed human platelets).[6]

• Fluo-4 AM (calcium indicator dye).[7]

• Pluronic F-127.[7]

• HEPES-buffered saline (HBS).

• ADP (agonist).

• MRS 2500 (antagonist).

• Ionomycin (positive control).

• EGTA (for determining minimum fluorescence).

Procedure:

• Cell Loading: Incubate the cells with Fluo-4 AM (typically 1-5 µM) and Pluronic F-127 (0.02%) in HBS for 30-60 minutes at 37°C.[7] This allows the dye to enter the cells.

• Wash the cells with HBS to remove extracellular dye.

• Antagonist Pre-incubation: Pre-incubate the loaded cells with various concentrations of MRS 2500 for a defined period (e.g., 10-15 minutes) at 37°C.

• Agonist Stimulation and Measurement: Place the cells in a fluorometric imaging plate reader or on a fluorescence microscope. Establish a baseline fluorescence reading. Add a fixed concentration of ADP to stimulate the P2Y1 receptor and record the change in fluorescence intensity over time. Fluo-4 exhibits increased fluorescence upon binding to Ca²⁺.

• Data Analysis: The peak fluorescence intensity following ADP stimulation is measured. The IC_50_ value for MRS 2500 is determined by plotting the percentage inhibition of the ADP-induced calcium response against the concentration of MRS 2500 and fitting the data to a sigmoidal dose-response curve.

Platelet Aggregation Assay

This assay directly measures the functional consequence of P2Y1 receptor inhibition by MRS 2500 on platelet function. Light Transmission Aggregometry (LTA) is a standard method.

Materials:

• Freshly drawn human whole blood anticoagulated with sodium citrate.[8]

• Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP).

• ADP (agonist).

• MRS 2500 (antagonist).

• Saline (vehicle control).

• Light Transmission Aggregometer.

Procedure:

• PRP and PPP Preparation: Prepare PRP by centrifuging citrated whole blood at a low speed (e.g., 200 x g for 10-15 minutes).[8][9] Prepare PPP by centrifuging the remaining blood at a high speed (e.g., 2,500 x g for 10 minutes).[8]

• Instrument Calibration: Calibrate the aggregometer using PRP (0% aggregation) and PPP (100% aggregation).

• Assay: Place a cuvette with PRP in the aggregometer at 37°C with continuous stirring.

• Pre-incubate the PRP with various concentrations of MRS 2500 or vehicle for a short period.

• Add a fixed concentration of ADP (e.g., 5-10 µM) to induce platelet aggregation.

• Record the change in light transmission for several minutes. As platelets aggregate, the turbidity of the PRP decreases, and light transmission increases.

• Data Analysis: The maximum percentage of aggregation is determined for each concentration of MRS 2500. The IC_50_ value is calculated by plotting the percentage inhibition of ADP-induced aggregation against the MRS 2500 concentration.

Conclusion

MRS 2500 is a highly potent and selective antagonist of the P2Y1 receptor, making it an indispensable pharmacological tool for researchers in the field of purinergic signaling. Its ability to specifically block the P2Y1-mediated signaling cascade allows for the precise investigation of this receptor's role in a multitude of physiological and pathophysiological processes. The detailed protocols and data presented in this guide are intended to facilitate the effective use of MRS 2500 in advancing our understanding of purinergic signaling and in the development of novel therapeutics targeting the P2Y1 receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. resources.tocris.com [resources.tocris.com]
• 3. Induction of novel agonist selectivity for the ADP-activated P2Y1 receptor versus the ADP-activated P2Y12 and P2Y13 receptors by conformational constraint of an ADP analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caged Agonist of P2Y1 and P2Y12 Receptors for Light-Directed Facilitation of Platelet Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hellobio.com [hellobio.com]
• 8. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]

MRS 2500: A Technical Guide to an Early-Stage P2Y1 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS 2500 is a potent and highly selective antagonist of the P2Y1 purinergic receptor, a G-protein coupled receptor (GPCR) that plays a pivotal role in ADP-induced platelet aggregation and thromboembolism.[1][2] As a nucleotide analog, specifically (1R,2S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester, its unique structure confers high affinity and stability, making it an invaluable tool for early-stage research into the physiological and pathological roles of the P2Y1 receptor.[1][3] This technical guide provides an in-depth overview of the core applications of MRS 2500 in preclinical research, with a focus on its mechanism of action, quantitative pharmacological data, and detailed experimental protocols.

Mechanism of Action: P2Y1 Receptor Antagonism

The primary mechanism of action of MRS 2500 is the competitive and selective blockade of the P2Y1 receptor.[1][2] The endogenous agonist for this receptor is adenosine diphosphate (ADP).[1] Upon ADP binding, the P2Y1 receptor, which is coupled to the Gq alpha subunit of the heterotrimeric G protein, activates phospholipase C (PLC).[1] PLC, in turn, catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[4] The subsequent rise in cytosolic Ca2+ is a critical signal for the initiation of platelet shape change and aggregation.[5] By competitively inhibiting the binding of ADP to the P2Y1 receptor, MRS 2500 effectively abrogates this signaling cascade, thereby preventing platelet activation and aggregation.[2]

Quantitative Pharmacological Data

The potency and selectivity of MRS 2500 have been quantified in various in vitro assays. The following table summarizes key pharmacological parameters, providing a comparative overview of its activity.

Parameter	Species	Assay System	Value	Reference
Ki	Human	Recombinant P2Y1 Receptor	0.78 nM	[2][6]
IC50	Human	ADP-induced Platelet Aggregation (Washed Platelets)	0.95 nM	[2][6]
IC50	Human	ADP-induced Platelet Aggregation (Platelet-Rich Plasma)	0.49 µM	[6]
IC50	Rat	Inhibition of Inhibitory Junction Potentials (Colon)	14.0 nM	[7]

Early-Stage Research Applications & Experimental Protocols

MRS 2500 has been instrumental in elucidating the role of the P2Y1 receptor in various physiological and pathophysiological processes, most notably in hemostasis and thrombosis. Its potent antiplatelet activity has been demonstrated in numerous preclinical studies.

In Vitro Applications

1. Inhibition of Platelet Aggregation

A primary in vitro application of MRS 2500 is the inhibition of ADP-induced platelet aggregation. This is typically assessed using light transmission aggregometry (LTA).

Experimental Protocol: Platelet Aggregation Assay using Light Transmission Aggregometry

1. Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

• Collect whole blood from healthy human donors (who have not taken antiplatelet medication for at least 10 days) into tubes containing 3.8% trisodium citrate (9:1 blood to anticoagulant ratio).[6]
• Centrifuge the whole blood at 240 x g for 10 minutes at room temperature to obtain PRP.[6]
• To obtain PPP, centrifuge the remaining blood at a higher speed (e.g., 2000 x g for 15 minutes).[2]
• Adjust the platelet count in the PRP to approximately 2.5 x 10^8 platelets/mL using PPP.

2. Aggregation Measurement:

• Pre-warm the PRP and PPP samples to 37°C.
• Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.
• Add a known volume of PRP to a cuvette with a magnetic stir bar and allow it to equilibrate for at least 2 minutes at 37°C with stirring.
• Add varying concentrations of MRS 2500 or vehicle control to the PRP and incubate for a specified time (e.g., 5 minutes).
• Initiate platelet aggregation by adding a sub-maximal concentration of ADP (e.g., 10 µM).[6]
• Monitor the change in light transmission for a set period (e.g., 5 minutes) to determine the extent of aggregation.
• The IC50 value for MRS 2500 is determined by calculating the concentration required to inhibit 50% of the ADP-induced aggregation.[2]

2. Calcium Mobilization Assay

MRS 2500's antagonistic effect on the P2Y1 receptor can be quantified by measuring its ability to block ADP-induced intracellular calcium mobilization in cells expressing the receptor.

Experimental Protocol: Intracellular Calcium Mobilization Assay

1. Cell Preparation:

• Use a cell line endogenously expressing the P2Y1 receptor or a recombinant cell line overexpressing the human P2Y1 receptor (e.g., HEK293 cells).
• Plate the cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

2. Dye Loading:

• Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).
• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions. This typically involves incubation at 37°C for 30-60 minutes.

3. Measurement of Calcium Flux:

• Wash the cells to remove excess dye.
• Add varying concentrations of MRS 2500 or vehicle control to the wells and incubate for a predetermined time.
• Use a fluorescence plate reader to measure the baseline fluorescence.
• Add a P2Y1 receptor agonist (e.g., ADP or 2-MeSADP) to stimulate an increase in intracellular calcium.
• Monitor the change in fluorescence intensity over time. The inhibitory effect of MRS 2500 is determined by its ability to reduce the agonist-induced fluorescence signal.

In Vivo Applications

1. Antithrombotic Activity in Animal Models

MRS 2500 has demonstrated significant antithrombotic efficacy in various animal models of arterial thrombosis.

Experimental Protocol: Ferric Chloride-Induced Carotid Artery Thrombosis Model in Mice

1. Animal Preparation:

• Anesthetize the mouse using an appropriate anesthetic agent.
• Surgically expose the common carotid artery.

2. Induction of Thrombosis:

• Place a small piece of filter paper saturated with ferric chloride (FeCl3) solution (e.g., 10%) on the adventitial surface of the carotid artery for a specific duration (e.g., 3 minutes) to induce endothelial injury.[8]
• Remove the filter paper and monitor blood flow in the artery using a Doppler flow probe.

3. Drug Administration and Data Analysis:

• Administer MRS 2500 intravenously at various doses (e.g., 2 mg/kg) prior to the induction of thrombosis.[6]
• Record the time to complete occlusion of the artery. The efficacy of MRS 2500 is determined by its ability to prolong the time to occlusion or prevent it altogether compared to a vehicle-treated control group.

2. Prevention of Carotid Artery Thrombosis in Non-Human Primates

The antithrombotic potential of MRS 2500 has also been evaluated in larger animal models, such as cynomolgus monkeys.[5][9]

Experimental Protocol: Electrolytic-Mediated Arterial Thrombosis (ECAT) in Cynomolgus Monkeys

1. Animal Preparation:

• Anesthetize the monkey and expose the carotid artery.

2. Induction of Thrombosis:

• Induce thrombosis by applying a controlled electrical current to the arterial wall, which causes endothelial damage.

3. Drug Administration and Outcome Measurement:

• Administer MRS 2500 intravenously as a bolus followed by a continuous infusion (e.g., 0.09 mg/kg + 0.14 mg/kg/h or 0.45 mg/kg + 0.68 mg/kg/h) before the initiation of thrombosis.[5][9]
• After a set period, excise the thrombotic segment of the artery and measure the thrombus weight.
• The antithrombotic effect of MRS 2500 is quantified by the reduction in thrombus weight compared to a control group.[5][9]

Signaling Pathways and Experimental Workflows

To visualize the complex interactions and processes described, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. benchchem.com [benchchem.com]
• 2. Platelet aggregometry assay for evaluating the effects of platelet agonists and antiplatelet compounds on platelet function in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: Ferric Chloride-induced Thrombosis Mouse Model on Carotid Artery and Mesentery Vessel [jove.com]
• 4. mdpi.com [mdpi.com]
• 5. In Vivo Thrombosis Model [bio-protocol.org]
• 6. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 7. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the Binding Affinity of MRS2500 to the P2Y1 Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of MRS2500, a potent and selective antagonist for the P2Y1 receptor. The document details quantitative binding data, in-depth experimental methodologies, and the associated signaling pathways, offering valuable insights for researchers and professionals in the field of drug discovery and development.

Core Concepts

The P2Y1 receptor, a G-protein coupled receptor (GPCR), is a key player in various physiological processes, most notably in ADP-induced platelet aggregation.[1][2] Its role in thrombosis has made it a significant target for antithrombotic drug development.[1][3] MRS2500, a derivative of adenosine, has emerged as a highly potent and selective antagonist of the P2Y1 receptor, demonstrating strong antithrombotic activity.[4][5][6] Understanding the binding affinity of MRS2500 is crucial for elucidating its mechanism of action and for the development of novel therapeutics targeting the P2Y1 receptor.

Quantitative Binding Affinity of MRS2500 to P2Y1

The binding affinity of MRS2500 to the P2Y1 receptor has been extensively characterized using various experimental techniques. The data presented below summarizes key binding parameters from studies on recombinant and native P2Y1 receptors from different species.

Parameter	Receptor Source	Value	Experimental Method	Reference
Ki	Recombinant Human P2Y1	0.78 nM	Radioligand Binding Assay ([3H]MRS2279)	[4][5]
Ki	Recombinant Human P2Y1	~1 nM	Radioligand Binding Assay ([3H]MRS2279)	[2]
Ki	Human Platelets	1.20 ± 0.15 nM	Radioligand Binding Assay ([125I]MRS2500)	[2]
Kd	Recombinant Human P2Y1 (Sf9 cells)	1.2 nM	Saturation Binding Assay ([125I]MRS2500)	[2][7]
Kd	Recombinant Human P2Y1 (Sf9 cells)	1.2 nM	Saturation Binding Assay ([32P]MRS2500)	[8]
Kd	Intact Human Platelets	0.61 nM	Saturation Binding Assay ([125I]MRS2500)	[2][7]
Kd	Intact Mouse Platelets	1.20 nM	Saturation Binding Assay ([125I]MRS2500)	[2][7]
Kd	Rat Brain	0.33 nM	Saturation Binding Assay ([32P]MRS2500)	[8]
IC50	Human Platelet Aggregation (ADP-induced)	0.95 nM	Platelet Aggregometry	[4][5][6]

Experimental Protocols

The determination of MRS2500's binding affinity for the P2Y1 receptor predominantly relies on radioligand binding assays. Below is a detailed, generalized protocol for conducting such an assay.

Radioligand Binding Assay Protocol

This protocol outlines the key steps involved in a competitive radioligand binding assay to determine the inhibition constant (Ki) of a test compound like MRS2500.

1. Materials and Reagents:

• Membrane Preparation: Cell membranes expressing the P2Y1 receptor (e.g., from Sf9 insect cells or 1321N1 astrocytoma cells transfected with the human P2Y1 receptor).[6][7]

• Radioligand: A radiolabeled P2Y1 antagonist with high affinity, such as [125I]MRS2500, [32P]MRS2500, or [3H]MRS2279.[6][7][8]

• Test Compound: MRS2500 or other unlabeled ligands.

• Assay Buffer: Typically a buffered saline solution (e.g., 20 mM HEPES, 145 mM NaCl, 5 mM MgCl2, pH 7.5).[2]

• Non-specific Binding Control: A high concentration of a non-radiolabeled P2Y1 antagonist (e.g., 10 µM MRS2179).[8]

• Filtration Apparatus: A vacuum filtration system with glass fiber filters (e.g., Whatman GF/A).[2]

• Scintillation Counter: For quantifying radioactivity.

2. Experimental Procedure:

• Incubation: In assay tubes, combine the cell membrane preparation, a fixed concentration of the radioligand (typically at or below its Kd value), and varying concentrations of the unlabeled test compound (MRS2500).

• Total and Non-specific Binding:

  • Total Binding: Tubes containing only the membrane preparation and the radioligand.

  • Non-specific Binding: Tubes containing the membrane preparation, the radioligand, and a high concentration of an unlabeled antagonist to saturate all specific binding sites.

• Equilibration: Incubate the tubes at a specific temperature (e.g., 4°C or 25°C) for a predetermined time (e.g., 30-60 minutes) to allow the binding to reach equilibrium.[1][2]

• Termination of Binding: Rapidly terminate the binding reaction by adding ice-cold assay buffer followed by vacuum filtration through glass fiber filters. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

P2Y1 Receptor Signaling Pathway

The P2Y1 receptor is a Gq-coupled GPCR. Upon activation by its endogenous agonist ADP, it initiates a signaling cascade that leads to an increase in intracellular calcium concentration. MRS2500 acts as a competitive antagonist, blocking this activation.

References

• 1. Two disparate ligand binding sites in the human P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of recombinant and platelet P2Y1 receptors utilizing a [125I]-labeled high affinity antagonist 2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([125I]MRS2500) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Molecular Mechanism of P2Y1 Receptor Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of recombinant and platelet P2Y(1) receptors utilizing a [(125)I]-labeled high-affinity antagonist 2-iodo-N(6)-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate ([(125)I]MRS2500) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]

MRS 2500: A Comprehensive Technical Guide to a Potent and Selective P2Y1 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS 2500, a synthetic nucleotide analog, has emerged as a highly potent and selective antagonist of the P2Y1 purinergic receptor.[1][2] This receptor plays a pivotal role in adenosine diphosphate (ADP)-mediated platelet aggregation, making it a significant target for the development of novel antithrombotic therapies.[2][3][4] This technical guide provides a detailed overview of the chemical structure, synthesis, and biological activity of MRS 2500, along with key experimental protocols for its characterization.

Chemical Structure and Properties

MRS 2500 is chemically designated as (1R,2S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester.[1] Its structure features a bicyclo[3.1.0]hexane ring system, which locks the ribose moiety in a northern (N) conformation. This conformational rigidity is a key contributor to its high affinity and selectivity for the P2Y1 receptor.[5][6]

Property	Value	Reference
Chemical Name	(1R,2S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt	[1]
Molecular Formula	C13H18IN5O8P2·4NH3	[2]
Molecular Weight	629.29 g/mol	[2]
Appearance	White to off-white solid	[7]
Solubility	Soluble in water (50 mg/mL)	[7]
Storage	-20°C, sealed from moisture	[7]

Synthesis of MRS 2500

The synthesis of MRS 2500 was first reported by Kim et al. in 2003.[5] The key synthetic strategy involves the phosphorylation of a pseudoribose moiety prior to its coupling with the adenine base.[5][6] While the detailed, step-by-step protocol is outlined in the primary literature, the general approach is summarized below. A precursor molecule, MRS2608 (2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′-monophosphate), can be enzymatically phosphorylated at the 5'-position using polynucleotide kinase and [γ-32P]ATP to yield [32P]MRS2500 for radioligand binding studies.[8]

A more recent multi-step radiochemical synthesis for a [125I]-labeled form of MRS2500 has also been developed utilizing a trimethylstannyl precursor.[9][10]

Biological Activity and Mechanism of Action

MRS 2500 is a potent and selective competitive antagonist of the P2Y1 receptor. It exhibits high affinity for the human P2Y1 receptor, with reported Ki values in the sub-nanomolar range.[2][3] This high affinity translates to potent inhibition of ADP-induced physiological responses, most notably platelet aggregation.

Quantitative Data

Parameter	Species/System	Value	Reference
Ki	Recombinant human P2Y1 receptor	0.78 nM	[2][7]
IC50 (Platelet Aggregation)	Human washed platelets (10 µM ADP)	0.95 nM	[7][11]
IC50 (Platelet Aggregation)	Human platelet-rich plasma (10 µM ADP)	490 nM	[12]
IC50 (Calcium Mobilization)	1321N1-hP2Y1 cells (2-MeSADP)	1.1 nM	[12]
Kd	Human P2Y1 receptor (Sf9 membranes, [125I]MRS2500)	1.2 nM	[10]
Kd	Intact human platelets ([125I]MRS2500)	0.61 nM	[9][10]
Kd	Intact mouse platelets ([125I]MRS2500)	1.20 nM	[9][10]

P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500

The P2Y1 receptor is a Gq-protein coupled receptor (GPCR).[4] Upon binding of its endogenous agonist, ADP, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium stores. This increase in cytosolic calcium is a critical signal for platelet shape change and subsequent aggregation.[4] MRS 2500 exerts its antagonistic effect by competitively binding to the P2Y1 receptor, thereby preventing ADP binding and blocking this downstream signaling cascade.

References

• 1. Quantification of recombinant and platelet P2Y1 receptors utilizing a [125I]-labeled high affinity antagonist 2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([125I]MRS2500) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. 2-Substitution of adenine nucleotide analogues containing a bicyclo[3.1.0]hexane ring system locked in a northern conformation: enhanced potency as P2Y1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Substitution of Adenine Nucleotide Analogues Containing a Bicyclo[3.1.0]hexane Ring System Locked in a Northern Conformation: Enhanced Potency as P2Y1 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 10. Quantification of recombinant and platelet P2Y(1) receptors utilizing a [(125)I]-labeled high-affinity antagonist 2-iodo-N(6)-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate ([(125)I]MRS2500) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to the In Vitro Characterization of MRS 2500

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the in vitro pharmacological characterization of MRS 2500, a potent and selective antagonist for the P2Y1 purinergic receptor. It includes key quantitative data, detailed experimental methodologies, and visual representations of signaling pathways and experimental workflows.

Quantitative Pharmacological Data

MRS 2500 is a highly potent antagonist of the P2Y1 receptor, a G-protein coupled receptor (GPCR) that plays a critical role in ADP-induced platelet aggregation.[1] Its efficacy has been quantified through various in vitro assays, with key data summarized below.

Parameter	Value	Assay System	Reference
Ki	0.78 nM	Radioligand binding assay with human platelet P2Y1 receptors.	[2][3]
IC50	0.95 nM	Inhibition of ADP-induced aggregation of human platelets.	[2][3]
IC50	16.5 nM	Inhibition of electrical field stimulation (EFS)-induced relaxation in isolated rat colon tissue.	[4]

Mechanism of Action and Signaling Pathway

The endogenous agonist for the P2Y1 receptor is adenosine diphosphate (ADP).[1] Upon binding, the P2Y1 receptor, which is coupled to a Gq protein, activates Phospholipase C (PLC).[1][5] This activation leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol triphosphate (IP3) and diacylglycerol (DAG).[1] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).[1][6] This cascade ultimately results in cellular responses such as platelet shape change and aggregation.[7]

MRS 2500 acts as a competitive antagonist at the P2Y1 receptor, binding to the receptor to prevent ADP from initiating this signaling cascade.[8] By occupying the ligand binding site, MRS 2500 effectively blocks the downstream mobilization of intracellular calcium and subsequent physiological responses.[8]

P2Y1 receptor signaling pathway and inhibition by MRS 2500.

Experimental Protocols

The in vitro characterization of MRS 2500 involves several key experimental procedures to determine its affinity, potency, and selectivity.

Radioligand Binding Assay (for Ki Determination)

This assay measures the affinity of MRS 2500 for the P2Y1 receptor by quantifying its ability to displace a radiolabeled ligand.

• Preparation: Cell membranes expressing the human P2Y1 receptor are prepared from a suitable cell line (e.g., COS-7 cells).[9]

• Incubation: A constant concentration of a high-affinity P2Y1 radioligand (e.g., [3H]2MeSADP) is incubated with the membrane preparation in the presence of varying concentrations of MRS 2500.

• Separation: After reaching equilibrium, the membrane-bound radioligand is separated from the unbound radioligand, typically by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of MRS 2500 that displaces 50% of the radioligand) is determined. The Ki value is then calculated using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Platelet Aggregation Assay (for IC50 Determination)

This functional assay measures the ability of MRS 2500 to inhibit platelet aggregation induced by the P2Y1 agonist, ADP.[1]

• Preparation: Platelet-rich plasma (PRP) is obtained from fresh human blood samples through centrifugation.

• Pre-incubation: The PRP is pre-incubated with various concentrations of MRS 2500 or a vehicle control for a defined period.

• Induction of Aggregation: Platelet aggregation is initiated by adding a known concentration of ADP (e.g., 10 µM).[1]

• Measurement: Aggregation is monitored using a platelet aggregometer, which measures the change in light transmission through the platelet suspension as they aggregate.[1]

• Data Analysis: The percentage of inhibition of aggregation is calculated for each concentration of MRS 2500, and the IC50 value is determined by fitting the data to a dose-response curve.[1]

Workflow for in vitro characterization of a P2Y1 antagonist.

Selectivity Profile

MRS 2500 is described as a highly selective antagonist for the P2Y1 receptor.[2][3][10] While comprehensive selectivity data against a full panel of P2Y receptors is not detailed in the provided results, its high potency at the P2Y1 receptor (nanomolar range) suggests a significant therapeutic window over other receptor subtypes. For instance, it is often used as a specific pharmacological tool to distinguish P2Y1-mediated responses from those of other P2Y receptors, such as P2Y12, which is also involved in platelet aggregation.[7][11]

Summary

MRS 2500 is a potent and selective P2Y1 receptor antagonist. Its in vitro characterization, primarily through radioligand binding and platelet aggregation assays, reveals nanomolar affinity and functional inhibitory activity.[2][3] The detailed understanding of its mechanism of action at the molecular level, coupled with robust in vitro data, establishes MRS 2500 as a critical tool for research into purinergic signaling and a lead compound in the development of antithrombotic therapies.[12]

References

• 1. benchchem.com [benchchem.com]
• 2. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. Activation of P2Y1 receptor triggers two calcium signaling pathways in bone marrow erythroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactome | ADP signalling through P2Y purinoceptor 1 [reactome.org]
• 8. The Molecular Mechanism of P2Y1 Receptor Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. guidetopharmacology.org [guidetopharmacology.org]
• 10. P2Y Receptor Antagonists Products: R&D Systems [rndsystems.com]
• 11. pure.eur.nl [pure.eur.nl]
• 12. researchgate.net [researchgate.net]

Unveiling the Therapeutic Promise of MRS 2500: A P2Y1 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MRS 2500, a potent and selective antagonist of the P2Y1 purinergic receptor. We delve into its mechanism of action, summarize key quantitative data, provide detailed experimental protocols for its evaluation, and visualize its role in cellular signaling. This document is intended to serve as a core resource for researchers exploring the therapeutic potential of P2Y1 receptor modulation in thrombosis, inflammation, and beyond.

Core Concepts: Mechanism of Action

MRS 2500, a synthetic nucleotide analog, exerts its effects by selectively blocking the P2Y1 receptor, a G-protein coupled receptor (GPCR) crucial for ADP-induced platelet aggregation.[1] The endogenous ligand for the P2Y1 receptor is adenosine diphosphate (ADP). Upon ADP binding, the P2Y1 receptor, which is coupled to Gq, activates phospholipase C (PLC). This activation leads to the generation of inositol triphosphate (IP₃) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively. This cascade of events culminates in platelet shape change and aggregation. MRS 2500 competitively inhibits the binding of ADP to the P2Y1 receptor, thereby blocking this signaling pathway and subsequent platelet response.

Quantitative Data Summary

The potency and selectivity of MRS 2500 have been characterized in various in vitro and in vivo studies. The following tables summarize key quantitative data, providing a comparative overview of its pharmacological profile.

Parameter	Value	Species/System	Reference
Ki	0.78 nM	Human Platelet P2Y1 Receptor	[2][3]
IC50	0.95 nM	ADP-induced Human Platelet Aggregation	[2][3]
Kd	1.2 nM	Recombinant Human P2Y1 Receptor
Kd	0.61 nM	Intact Human Platelets
Kd	1.20 nM	Intact Mouse Platelets

Table 1: In Vitro Potency of MRS 2500

Animal Model	Dosing Regimen (IV)	Effect	Reference
Cynomolgus Monkey	0.09 mg/kg + 0.14 mg/kg/h	57 ± 1% reduction in thrombus weight
Cynomolgus Monkey	0.45 mg/kg + 0.68 mg/kg/h	88 ± 1% reduction in thrombus weight
Mouse	2 mg/kg	Inhibition of ex vivo platelet aggregation

Table 2: In Vivo Efficacy of MRS 2500 in Thrombosis Models

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are protocols for key experiments used to characterize the activity of MRS 2500.

In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the standardized procedure for measuring platelet aggregation in response to ADP and the inhibitory effect of MRS 2500.

1. Materials:

• Whole blood from healthy, consenting donors who have abstained from anti-platelet medication for at least 10 days.

• 3.2% or 3.8% Sodium Citrate anticoagulant.

• ADP (adenosine diphosphate) stock solution.

• MRS 2500 stock solution.

• Platelet-Poor Plasma (PPP) and Platelet-Rich Plasma (PRP).

• Platelet aggregometer.

2. Preparation of Platelet-Rich and Platelet-Poor Plasma:

• Collect whole blood into sodium citrate tubes (9:1 blood to anticoagulant ratio).

• To obtain PRP, centrifuge the whole blood at 180-200 x g for 15-20 minutes at room temperature with the centrifuge brake off.

• Carefully transfer the supernatant (PRP) to a new tube.

• To obtain PPP, centrifuge the remaining blood at a higher speed (e.g., 2000 x g for 15 minutes). The supernatant will be the PPP.

• Adjust the platelet count in the PRP to 2.5 x 10⁸ platelets/mL using PPP.

3. Aggregation Measurement:

• Pre-warm the PRP and PPP samples to 37°C.

• Calibrate the aggregometer using PRP to set 0% aggregation and PPP to set 100% aggregation.

• Pipette a known volume of adjusted PRP into the aggregometer cuvettes with a stir bar.

• To test the inhibitory effect of MRS 2500, add the desired concentration of the antagonist to the PRP and incubate for a specified time (e.g., 2-5 minutes) before adding the agonist.

• Initiate aggregation by adding a known concentration of ADP (e.g., 10 µM).

• Record the change in light transmission for a set period (e.g., 5-10 minutes).

4. Data Analysis:

• The percentage of aggregation is determined by the maximal change in light transmission.

• To determine the IC₅₀ value of MRS 2500, perform a dose-response curve with varying concentrations of the antagonist and calculate the concentration that inhibits 50% of the ADP-induced aggregation.

In Vivo Electrolytic-Mediated Arterial Thrombosis (ECAT) Model in Cynomolgus Monkeys

This protocol is a summary of the methodology used to evaluate the antithrombotic efficacy of MRS 2500 in a non-human primate model.

1. Animal Preparation:

• Male cynomolgus monkeys are used for the study.

• Animals are anesthetized, typically with an initial intramuscular injection of ketamine followed by maintenance with an inhaled anesthetic like isoflurane.

• Catheters are placed in a femoral artery for blood pressure monitoring and blood sampling, and in a femoral vein for drug administration.

2. Thrombosis Induction:

• The carotid artery is surgically exposed.

• A stimulating electrode is placed on the external surface of the artery.

• A controlled electrical current is applied to the artery for a specific duration to induce endothelial injury and subsequent thrombus formation.

3. Drug Administration:

• MRS 2500 is administered intravenously. A common dosing regimen involves an initial bolus injection followed by a continuous infusion to maintain a steady-state plasma concentration throughout the experiment.

• Control animals receive a vehicle solution.

4. Outcome Measurement:

• After a set period of time following the induced injury, the thrombotic segment of the carotid artery is excised.

• The thrombus is carefully removed from the artery segment and its wet weight is measured.

• The percentage inhibition of thrombus formation in the MRS 2500-treated group is calculated by comparing the mean thrombus weight to that of the vehicle-treated control group.

Visualizing the Molecular Landscape

Diagrams are essential tools for understanding complex biological processes. The following visualizations, created using the DOT language, illustrate the P2Y1 receptor signaling pathway and a conceptual workflow for evaluating MRS 2500.

Caption: P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

Caption: Conceptual Workflow for the Preclinical Evaluation of MRS 2500.

References

• 1. Experimental thromboembolic stroke in cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A cynomolgus monkey model of carotid atherosclerosis induced by puncturing and scratching of the carotid artery combined with a high-fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | An Optimal Animal Model of Ischemic Stroke Established by Digital Subtraction Angiography-Guided Autologous Thrombi in Cynomolgus Monkeys [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of MRS 2500 in Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing MRS 2500, a potent and highly selective P2Y1 receptor antagonist, in in vitro platelet aggregation assays. This document outlines the mechanism of action, provides detailed experimental protocols, presents quantitative data for comparison, and includes visual diagrams of the relevant signaling pathway and experimental workflow.

Introduction to MRS 2500

MRS 2500 is a crucial pharmacological tool for investigating the role of the P2Y1 receptor in platelet function. The P2Y1 receptor, an ADP receptor, plays a pivotal role in the initial stages of platelet activation, including shape change and transient aggregation. By selectively blocking this receptor, MRS 2500 allows for the dissection of the P2Y1-mediated signaling cascade in the complex process of hemostasis and thrombosis. Its high potency and selectivity make it an excellent candidate for in vitro studies aimed at understanding platelet physiology and for the screening and development of novel antiplatelet therapies.

Mechanism of Action

Adenosine diphosphate (ADP) is a key agonist that induces platelet aggregation through the activation of two G protein-coupled receptors on the platelet surface: P2Y1 and P2Y12. The P2Y1 receptor is coupled to the Gq signaling pathway. Upon ADP binding, Gq activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the dense tubular system, leading to the release of intracellular calcium (Ca2+). This increase in cytosolic Ca2+ is a critical event that triggers platelet shape change and the initial, reversible phase of platelet aggregation. MRS 2500 acts as a competitive antagonist at the P2Y1 receptor, preventing ADP from binding and thereby inhibiting this signaling cascade.

P2Y1 Receptor Signaling Pathway

P2Y1 Receptor Signaling Pathway in Platelets.

Data Presentation

The inhibitory potency of MRS 2500 on ADP-induced platelet aggregation has been quantified and compared with other P2Y1 receptor antagonists. The following table summarizes the half-maximal inhibitory concentration (IC50) values obtained from in vitro studies using human platelets.

Compound	Target Receptor	IC50 (ADP-induced Aggregation)	Reference
MRS 2500	P2Y1	0.95 nM	[1]
MRS 2298	P2Y1	62.8 nM	[1]
MRS 2496	P2Y1	1.5 µM	[1]

Experimental Protocols

The following protocol details the use of MRS 2500 in a platelet aggregation assay using Light Transmission Aggregometry (LTA), the gold-standard method for in vitro platelet function testing.

Materials

• MRS 2500

• Adenosine Diphosphate (ADP)

• Human whole blood from healthy, consenting donors (free from antiplatelet medication for at least 10 days)

• 3.2% Sodium Citrate anticoagulant

• Bovine Serum Albumin (BSA)

• Apyrase

• Tyrode's buffer

• Light Transmission Aggregometer

• Centrifuge

• Pipettes and tips

• Aggregometer cuvettes with stir bars

Preparation of Washed Platelet Suspension

• Blood Collection: Collect whole blood into tubes containing 3.2% sodium citrate (9 parts blood to 1 part anticoagulant).

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the citrated whole blood at 200 x g for 15 minutes at room temperature to separate the PRP.

• Platelet Pelleting: Transfer the PRP to a new tube and add apyrase (to prevent premature activation) and centrifuge at 1000 x g for 10 minutes to pellet the platelets.

• Washing: Discard the supernatant and gently resuspend the platelet pellet in Tyrode's buffer containing 0.35% BSA and apyrase. Repeat the centrifugation and resuspension step twice to wash the platelets.

• Final Resuspension: After the final wash, resuspend the platelets in Tyrode's buffer with 0.35% BSA to a final concentration of 2.5 x 10⁸ platelets/mL.

Light Transmission Aggregometry (LTA) Protocol

• Instrument Calibration: Calibrate the aggregometer using a cuvette with the washed platelet suspension to set the 0% aggregation baseline and a cuvette with Tyrode's buffer to set the 100% aggregation baseline.

• Sample Preparation: Pipette 450 µL of the washed platelet suspension into aggregometer cuvettes containing a magnetic stir bar.

• Incubation with MRS 2500: Add the desired concentration of MRS 2500 (or vehicle control) to the cuvettes. A dose-response curve can be generated by testing a range of MRS 2500 concentrations (e.g., 0.1 nM to 100 nM). Incubate the samples for 1-5 minutes at 37°C with stirring (typically 900-1200 rpm).

• Induction of Aggregation: Add 50 µL of ADP solution (final concentration typically 5-10 µM) to initiate platelet aggregation.

• Data Acquisition: Record the change in light transmission for at least 5 minutes. The maximum aggregation percentage is determined by the instrument's software.

• Data Analysis: Calculate the percentage inhibition of aggregation for each concentration of MRS 2500 relative to the vehicle control. The IC50 value can then be determined by plotting the percentage inhibition against the logarithm of the MRS 2500 concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow

Experimental workflow for platelet aggregation assays.

Conclusion

MRS 2500 is an invaluable tool for the specific investigation of P2Y1 receptor function in platelet aggregation. Its high potency and selectivity allow for precise modulation of the initial phase of ADP-induced platelet activation. The protocols and data presented herein provide a solid foundation for researchers to design and execute robust in vitro platelet aggregation assays to advance our understanding of thrombosis and to facilitate the development of new antithrombotic agents.

References

• 1. Synergistic inhibition of both P2Y1 and P2Y12 adenosine diphosphate receptors as novel approach to rapidly attenuate platelet-mediated thrombosis - PMC [pmc.ncbi.nlm.nih.gov]

MRS 2500: In Vivo Experimental Protocols and Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRS 2500 is a highly potent and selective antagonist of the P2Y1 purinergic receptor, a G-protein coupled receptor activated by adenosine diphosphate (ADP). The P2Y1 receptor plays a crucial role in ADP-induced platelet aggregation and is implicated in various physiological and pathological processes, including thrombosis, inflammation, and cancer. This document provides detailed application notes and in vivo experimental protocols for the use of MRS 2500 in preclinical research, with a focus on thrombosis, and provides template protocols for its potential application in neuroinflammation and cancer studies.

Mechanism of Action

MRS 2500 acts as a competitive antagonist at the P2Y1 receptor. By blocking the binding of ADP, it inhibits the Gq-protein-mediated signaling cascade, which involves the activation of phospholipase C (PLC). This, in turn, prevents the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to a suppression of intracellular calcium mobilization and protein kinase C (PKC) activation. The net effect in platelets is the inhibition of shape change and aggregation.[1][2][3]

Signaling Pathway

The signaling pathway of the P2Y1 receptor and the inhibitory action of MRS 2500 are depicted below.

P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

Data Presentation

In Vivo Efficacy of MRS 2500 in a Cynomolgus Monkey Model of Arterial Thrombosis

Treatment Group	Dose (IV Bolus + Infusion)	Thrombus Weight Reduction (%)	Kidney Bleeding Time (Fold Increase)
MRS 2500	0.09 mg/kg + 0.14 mg/kg/h	57 ± 1	2.1 ± 0.3
MRS 2500	0.45 mg/kg + 0.68 mg/kg/h	88 ± 1	4.9 ± 0.6

Data adapted from a study on electrolytic-mediated arterial thrombosis in cynomolgus monkeys.[4]

Antithrombotic Activity of MRS 2500 in Mouse Models

Thrombosis Model	MRS 2500 Administration	Outcome
Systemic thromboembolism (Collagen and Adrenaline-induced)	Intravenous injection	Strong protection
Localized arterial thrombosis (Laser-induced vessel wall injury)	Intravenous injection	Potent inhibition

Data from in vivo studies in mice.[2]

Experimental Protocols

Protocol 1: In Vivo Arterial Thrombosis Model in Mice

This protocol is based on established methods for inducing arterial thrombosis in mice and evaluating the efficacy of antithrombotic agents like MRS 2500.[2]

1. Animal Model:

• Male C57BL/6 mice (8-12 weeks old).

2. Materials:

• MRS 2500 tetraammonium salt (water-soluble).

• Vehicle: Sterile 0.9% saline or phosphate-buffered saline (PBS).

• Anesthetic (e.g., isoflurane).

• Collagen and adrenaline solution for systemic thromboembolism model.

• Laser for localized arterial thrombosis model.

• Surgical microscope and necessary surgical tools.

3. MRS 2500 Preparation and Administration:

• Dissolve MRS 2500 in sterile saline or PBS to the desired concentration.

• Administer MRS 2500 via intravenous (tail vein) injection. A typical dose for antithrombotic effect in mice is in the range of 0.5-2 mg/kg.[5]

4. Experimental Procedure (Laser-induced Thrombosis):

• Anesthetize the mouse.

• Surgically expose the carotid artery.

• Administer MRS 2500 or vehicle intravenously.

• After a short pre-treatment period (e.g., 5-15 minutes), induce thrombus formation by applying a laser to the arterial wall.

• Monitor thrombus formation in real-time using intravital microscopy.

• Record the time to vessel occlusion.

5. Data Analysis:

• Compare the time to occlusion between the MRS 2500-treated group and the vehicle control group.

• Statistical analysis can be performed using a Student's t-test or Mann-Whitney U test.

Workflow for the Mouse Arterial Thrombosis Model.

Protocol 2: Proposed In Vivo Neuroinflammation Model in Mice

This is a proposed protocol adapted from general lipopolysaccharide (LPS)-induced neuroinflammation models, for evaluating the potential anti-inflammatory effects of MRS 2500.[6][7]

1. Animal Model:

• Male C57BL/6 mice (8-12 weeks old).

2. Materials:

• MRS 2500 tetraammonium salt.

• Vehicle: Sterile 0.9% saline or PBS.

• Lipopolysaccharide (LPS) from E. coli.

• Anesthetic.

• Reagents for tissue processing and analysis (e.g., for immunohistochemistry or cytokine assays).

3. MRS 2500 Preparation and Administration:

• Dissolve MRS 2500 in sterile saline or PBS.

• Administer MRS 2500 via intraperitoneal (IP) or intravenous (IV) injection. The optimal dose would need to be determined empirically, but a starting point could be in the range of 1-10 mg/kg.

4. Experimental Procedure:

• Administer MRS 2500 or vehicle.

• After a pre-treatment period (e.g., 30-60 minutes), administer LPS (e.g., 1-5 mg/kg, IP) to induce neuroinflammation.

• At a designated time point post-LPS injection (e.g., 4, 24, or 72 hours), euthanize the mice and collect brain tissue.

• Process the brain tissue for analysis of inflammatory markers (e.g., cytokine levels via ELISA or qPCR, microglial activation via immunohistochemistry for Iba1).

5. Data Analysis:

• Compare the levels of inflammatory markers between the MRS 2500-treated group, the LPS-only group, and a saline control group.

• Statistical analysis can be performed using ANOVA followed by post-hoc tests.

Protocol 3: Proposed In Vivo Glioblastoma Xenograft Model

This is a proposed protocol for evaluating the potential anti-cancer effects of MRS 2500, adapted from general orthotopic glioma xenograft models.[8][9][10]

1. Animal Model:

• Immunocompromised mice (e.g., NOD-SCID or nude mice).

2. Materials:

• MRS 2500 tetraammonium salt.

• Vehicle: Sterile 0.9% saline or PBS.

• Human glioblastoma cell line (e.g., U87MG).

• Matrigel.

• Stereotactic apparatus for intracranial injection.

• Anesthetic.

• Bioluminescence imaging system (if using luciferase-expressing cells).

3. MRS 2500 Preparation and Administration:

• Dissolve MRS 2500 in sterile saline or PBS.

• Administration could be via intraperitoneal injection or potentially through an osmotic minipump for continuous delivery. A starting dose range could be 1-10 mg/kg/day.

4. Experimental Procedure:

• Intracranially implant glioblastoma cells into the brains of the mice.

• Allow tumors to establish for a set period (e.g., 7-10 days), which can be monitored by bioluminescence imaging.

• Randomize mice into treatment (MRS 2500) and control (vehicle) groups.

• Administer MRS 2500 or vehicle daily or as determined.

• Monitor tumor growth regularly using bioluminescence imaging or MRI.

• Monitor animal health and body weight.

• Euthanize mice when they meet pre-defined humane endpoints or at the end of the study.

• Collect tumors for histological or molecular analysis.

5. Data Analysis:

• Compare tumor growth rates and overall survival between the MRS 2500-treated and control groups.

• Statistical analysis of tumor growth can be done using a two-way ANOVA, and survival can be analyzed using a Kaplan-Meier curve and log-rank test.

Conclusion

MRS 2500 is a valuable tool for in vivo research, particularly in the field of thrombosis and hemostasis. The provided protocols offer a starting point for investigating its effects in various disease models. For neuroinflammation and cancer, the proposed protocols will require optimization of dosing and administration routes to fully elucidate the therapeutic potential of targeting the P2Y1 receptor. As with all in vivo studies, all procedures should be conducted in accordance with approved animal care and use protocols.

References

• 1. P2Y Receptors for Extracellular Nucleotides: Contributions to Cancer Progression and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ACTIVATION OF THE P2Y1 RECEPTOR INDUCES APOPTOSIS AND INHIBITS PROLIFERATION OF PROSTATE CANCER CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, structure-activity relationships and biological evaluation of benzimidazole derived sulfonylurea analogues as a new class of antagonists of P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Protocol to assess the antitumor efficacy of an immunotherapeutic peptide in syngeneic orthotopic glioma mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. m.youtube.com [m.youtube.com]

Recommended solvent and concentration for MRS 2500.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of MRS 2500, a highly potent and selective antagonist of the P2Y1 receptor.

Product Information

• Product Name: MRS 2500 tetraammonium salt

• Chemical Name: (1R,2S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt[1]

• Molecular Weight: 629.29 g/mol [2][3]

• Purity: ≥96%

• Storage: Store at -20°C

Recommended Solvent and Concentration

MRS 2500 tetraammonium salt is readily soluble in water.

Table 1: Solubility and Stock Solution Preparation

Solvent	Maximum Solubility	Recommended Stock Concentration Range
Water	20 mM	1 mM - 10 mM

Protocol 1: Preparation of a 10 mM Stock Solution

• Determine the required volume: Based on the mass of MRS 2500, calculate the volume of water needed to achieve a 10 mM concentration. The molecular weight is 629.29 g/mol .[2][3]

• Reconstitution: Add the calculated volume of sterile, nuclease-free water to the vial containing MRS 2500.

• Dissolution: Gently vortex or sonicate the solution to ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Biological Activity and Mechanism of Action

MRS 2500 is a highly potent and selective antagonist for the P2Y1 receptor, a G-protein coupled receptor involved in ADP-induced platelet aggregation.[4]

Table 2: In Vitro Activity of MRS 2500

Parameter	Value	Species	Assay
Ki	0.78 nM	Human	P2Y1 Receptor Binding
IC50	0.95 nM	Human	ADP-induced platelet aggregation

Signaling Pathway of P2Y1 Receptor and Inhibition by MRS 2500

The P2Y1 receptor, upon binding to its endogenous agonist ADP, couples to Gq protein, which in turn activates Phospholipase C (PLC).[4][5] PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).[4][6] This signaling cascade ultimately leads to platelet shape change and aggregation.[7] MRS 2500 acts as a competitive antagonist, blocking ADP from binding to the P2Y1 receptor and thereby inhibiting this downstream signaling.[4][8]

P2Y1 receptor signaling pathway and inhibition by MRS 2500.

Experimental Protocols

Protocol 2: In Vitro Platelet Aggregation Inhibition Assay

This protocol provides a general workflow for determining the IC50 value of MRS 2500 in inhibiting ADP-induced platelet aggregation.

Workflow for Platelet Aggregation Inhibition Assay

Workflow for determining the IC50 of MRS 2500.

Detailed Methodology:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP from red and white blood cells.

  • Carefully collect the supernatant (PRP).

• Platelet Count Adjustment:

  • Determine the platelet count in the PRP using a hematology analyzer.

  • Adjust the platelet count to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) with platelet-poor plasma (obtained by further centrifuging the remaining blood at a high speed).

• Pre-incubation with MRS 2500:

  • Aliquot the adjusted PRP into cuvettes for the aggregometer.

  • Add varying concentrations of MRS 2500 (prepared from the stock solution) to the PRP and incubate for a specified time (e.g., 5-10 minutes) at 37°C. Include a vehicle control (water).

• Initiation of Aggregation:

  • Add a fixed concentration of ADP (e.g., 10 µM) to the cuvettes to induce platelet aggregation.[4]

• Measurement of Aggregation:

  • Immediately place the cuvettes in a platelet aggregometer and record the change in light transmission for a set period (e.g., 5-10 minutes). As platelets aggregate, the turbidity of the sample decreases, and light transmission increases.

• Data Analysis:

  • Calculate the percentage of aggregation inhibition for each concentration of MRS 2500 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the MRS 2500 concentration.

  • Determine the IC50 value, which is the concentration of MRS 2500 that inhibits 50% of the ADP-induced platelet aggregation.

In Vivo Applications

MRS 2500 has been shown to be effective in preventing thrombus formation in vivo. Studies in mice and cynomolgus monkeys have demonstrated its antithrombotic activity.[9] For in vivo experiments, the appropriate dose and administration route should be determined based on the specific animal model and experimental design.

Disclaimer: This information is for research use only and is not intended for diagnostic or therapeutic purposes. Please refer to the product's certificate of analysis for batch-specific data.

References

• 1. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 2. rndsystems.com [rndsystems.com]
• 3. MRS 2500 tetraammonium salt | C13H30IN9O8P2 | CID 90488745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. Activation of P2Y1 receptor triggers two calcium signaling pathways in bone marrow erythroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactome | ADP signalling through P2Y purinoceptor 1 [reactome.org]
• 8. The Molecular Mechanism of P2Y1 Receptor Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Inhibiting ADP-Induced Platelet Aggregation with MRS 2500

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adenosine diphosphate (ADP) is a critical mediator of platelet activation and aggregation, playing a pivotal role in both hemostasis and thrombosis.[1][2] ADP exerts its effects on platelets through two G protein-coupled receptors: P2Y1 and P2Y12.[3][4][5] The P2Y1 receptor, coupled to Gq, initiates platelet shape change and transient aggregation via mobilization of intracellular calcium.[3][4][5] The P2Y12 receptor, coupled to Gi, is responsible for the completion and amplification of the aggregation response.[3][4] Therefore, targeting these receptors presents a promising strategy for antiplatelet therapy.

MRS 2500 is a potent and highly selective antagonist of the P2Y1 receptor.[6][7][8][9][10] Its high affinity and selectivity make it an invaluable tool for studying the specific role of the P2Y1 receptor in platelet function and for investigating its potential as an antithrombotic agent. These application notes provide detailed protocols for utilizing MRS 2500 to inhibit ADP-induced platelet aggregation in vitro.

Mechanism of Action of MRS 2500

MRS 2500 is a competitive antagonist of the P2Y1 receptor. By binding to this receptor, it prevents ADP from initiating the signaling cascade that leads to platelet shape change and the initial phase of aggregation. Specifically, MRS 2500 blocks the Gq-mediated activation of phospholipase C (PLC), which in turn inhibits the production of inositol trisphosphate (IP3) and the subsequent release of calcium from intracellular stores.[3][5] Notably, MRS 2500 does not interact with the P2Y12 receptor, allowing for the specific investigation of the P2Y1-mediated pathway.[6][8]

Quantitative Data: Inhibitory Potency of MRS 2500

The inhibitory potency of MRS 2500 on ADP-induced platelet aggregation has been quantified, demonstrating its high efficacy. The half-maximal inhibitory concentration (IC50) provides a measure of the concentration of MRS 2500 required to inhibit 50% of the maximal aggregation response induced by ADP.

Compound	Target Receptor	Agonist	Assay System	IC50 Value
MRS 2500	P2Y1	ADP	Human Platelets	0.95 nM[6][8]

Signaling Pathway of ADP-Induced Platelet Aggregation via P2Y1 Receptor

The following diagram illustrates the signaling pathway initiated by ADP binding to the P2Y1 receptor and the point of inhibition by MRS 2500.

Caption: P2Y1 signaling pathway and MRS 2500 inhibition.

Experimental Protocols

Principle of Light Transmission Aggregometry (LTA)

Light Transmission Aggregometry (LTA) is the gold standard method for studying platelet aggregation.[11][12][13] The principle is based on measuring the change in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate. In a resting state, platelets are in suspension and the PRP is turbid, resulting in low light transmission. Upon the addition of an agonist like ADP, platelets aggregate, causing the PRP to become clearer and allowing more light to pass through to a photodetector.[13][14] The change in light transmission is recorded over time to generate an aggregation curve.

Experimental Workflow for LTA

The following diagram outlines the general workflow for performing a light transmission aggregometry experiment to assess the inhibitory effect of MRS 2500.

Caption: Workflow for LTA with MRS 2500.

Detailed Methodology

1. Materials and Reagents:

• MRS 2500

• Adenosine diphosphate (ADP)

• 3.2% Sodium Citrate anticoagulant

• Saline or appropriate vehicle for MRS 2500

• Human whole blood from healthy, consenting donors who have not taken antiplatelet medication for at least two weeks.

• Platelet-rich plasma (PRP) and Platelet-poor plasma (PPP)

• Light Transmission Aggregometer

• Aggregometer cuvettes with stir bars

• Calibrated pipettes

2. Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

• Collect whole blood into tubes containing 3.2% sodium citrate (9 parts blood to 1 part citrate).

• Centrifuge the citrated whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

• Carefully collect the upper PRP layer without disturbing the buffy coat.

• Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP.

• Adjust the platelet count of the PRP to a standardized value (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

3. Light Transmission Aggregometry Procedure:

• Set up the aggregometer according to the manufacturer's instructions. Calibrate the instrument using PPP for 100% aggregation and PRP for 0% aggregation.

• Pipette the adjusted PRP into aggregometer cuvettes containing a magnetic stir bar.

• Place the cuvettes in the heating block of the aggregometer and allow the PRP to equilibrate to 37°C for a few minutes.

• Add varying concentrations of MRS 2500 (or its vehicle as a control) to the PRP and incubate for a specified time (e.g., 2-5 minutes) to allow for receptor binding.

• Add a predetermined concentration of ADP (e.g., 5-20 µM) to the cuvette to induce platelet aggregation.

• Record the change in light transmission for a set period (e.g., 5-10 minutes) to generate an aggregation curve.

4. Data Analysis:

• Determine the maximum platelet aggregation (%) for each concentration of MRS 2500.

• Plot the percentage inhibition of aggregation against the logarithm of the MRS 2500 concentration.

• Calculate the IC50 value of MRS 2500 by fitting the data to a dose-response curve.

Conclusion

MRS 2500 is a powerful and selective tool for investigating the role of the P2Y1 receptor in ADP-induced platelet aggregation. The protocols outlined in these application notes provide a framework for researchers to effectively utilize MRS 2500 in their studies of platelet function and to explore its potential in the development of novel antithrombotic therapies. Careful adherence to these methodologies will ensure reproducible and reliable results.

References

• 1. Defective platelet aggregation and increased resistance to thrombosis in purinergic P2Y1 receptor–null mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ADP-induced platelet aggregation and inhibition of adenylyl cyclase activity stimulated by prostaglandins: signal transduction mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - ProQuest [proquest.com]
• 4. P2 receptors and platelet function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antiaggregatory activity in human platelets of potent antagonists of the P2Y 1 receptor [air.unimi.it]
• 9. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. resources.tocris.com [resources.tocris.com]
• 11. Assessment of light transmission aggregometry on the routine coagulation analyzer Sysmex CS-2500 using CE-marked agonists from Hyphen Biomed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Light transmission aggregometry using pre-coated microtiter plates and a Victor X5 plate reader | PLOS One [journals.plos.org]
• 13. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 14. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application of MRS 2500 in thrombosis research models.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of MRS 2500, a potent and selective antagonist of the P2Y1 receptor, and its utility in various thrombosis research models. Detailed protocols for key in vitro and in vivo experiments are provided to facilitate the investigation of its antithrombotic potential.

Application Notes

MRS 2500 (2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate) is a highly selective and stable antagonist of the P2Y1 purinergic receptor.[1][2] The P2Y1 receptor, a G-protein coupled receptor (GPCR) activated by adenosine diphosphate (ADP), plays a crucial role in the initial stages of platelet activation and thrombus formation.[3][4] Upon ADP binding, the P2Y1 receptor, coupled to Gq, activates phospholipase C (PLC), leading to the generation of inositol triphosphate (IP3) and diacylglycerol (DAG). This signaling cascade results in an increase in intracellular calcium levels, causing platelet shape change and initiating a weak, reversible platelet aggregation.[5][6] Co-activation of the P2Y12 receptor is required for the completion and stabilization of the aggregate.[4]

The selective blockade of the P2Y1 receptor by MRS 2500 offers a targeted approach to antiplatelet therapy. By inhibiting the initial phase of ADP-induced platelet activation, MRS 2500 has demonstrated significant antithrombotic efficacy in various preclinical models, with a potentially favorable bleeding profile compared to broader antiplatelet agents.[2][3]

Mechanism of Action of MRS 2500

The primary mechanism of action of MRS 2500 is the competitive antagonism of the P2Y1 receptor. Recent studies have also suggested that MRS 2500 may act as an inverse agonist, reducing the constitutive, ligand-independent activity of the P2Y1 receptor.[3][5] This dual action effectively dampens platelet responsiveness to ADP, a key mediator released from dense granules of activated platelets and damaged endothelial cells.

P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

Data Presentation

In Vitro Efficacy of MRS 2500

Parameter	Species	Platelet Preparation	IC50 Value	Reference
ADP-induced Aggregation	Human	Washed Platelets	0.95 nM	[1]
ADP-induced Aggregation	Human	Platelet-Rich Plasma (PRP)	0.49 µM	[1]
Binding Affinity (Ki)	Human	Recombinant P2Y1 Receptor	0.78 nM	[1]

In Vivo Efficacy of MRS 2500 in a Primate Model

Model: Electrolytic-Mediated Carotid Artery Thrombosis in Cynomolgus Monkeys

MRS 2500 Dose (IV Bolus + Infusion)	Thrombus Weight Reduction (%)	Kidney Bleeding Time (KBT) Increase (fold)	Reference
0.09 mg/kg + 0.14 mg/kg/h	57 ± 1%	2.1 ± 0.3	[7]
0.45 mg/kg + 0.68 mg/kg/h	88 ± 1%	4.9 ± 0.6	[7]

In Vivo Efficacy of MRS 2500 in a Murine Model

Model: Collagen and Adrenaline-Induced Systemic Thromboembolism in Mice

MRS 2500 Dose (IV)	Outcome	Reference
2 mg/kg	Strong protection against thromboembolism	[2][8]
2 mg/kg	Moderate prolongation of bleeding time	[2]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry (LTA) to assess the inhibitory effect of MRS 2500 on ADP-induced platelet aggregation in human platelet-rich plasma (PRP).

Workflow for In Vitro Platelet Aggregation Assay.

Materials:

• MRS 2500

• Adenosine diphosphate (ADP)

• Human whole blood from healthy, consenting donors

• 3.2% Sodium citrate anticoagulant

• Saline or appropriate buffer

• Light Transmission Aggregometer

• Calibrated pipettes

• Cuvettes with stir bars

• Centrifuge

Methodology:

• Blood Collection: Draw whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).

• PRP Preparation: Centrifuge the whole blood at 150-200 x g for 15-20 minutes at room temperature. Carefully collect the supernatant, which is the platelet-rich plasma (PRP).

• PPP Preparation: Re-centrifuge the remaining blood at 2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will be used as a reference.

• Platelet Count Adjustment: Adjust the platelet count of the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

• Aggregometer Setup: Set up the aggregometer according to the manufacturer's instructions. Calibrate the instrument using PRP for 0% aggregation and PPP for 100% aggregation.

• Assay Performance: a. Pipette adjusted PRP into a cuvette with a magnetic stir bar and place it in the heating block (37°C) of the aggregometer. b. Add various concentrations of MRS 2500 or vehicle control to the PRP and incubate for a specified time (e.g., 2-5 minutes). c. Initiate platelet aggregation by adding a sub-maximal concentration of ADP (e.g., 5-10 µM). d. Record the change in light transmission for 5-10 minutes.

• Data Analysis: Determine the maximal aggregation percentage for each concentration of MRS 2500. Plot the percentage of inhibition against the log concentration of MRS 2500 to calculate the IC50 value.

Protocol 2: In Vivo Ferric Chloride-Induced Carotid Artery Thrombosis in Mice

This model assesses the efficacy of MRS 2500 in preventing occlusive thrombus formation in an artery following chemical injury.[9][10][11]

Workflow for Ferric Chloride-Induced Thrombosis Model.

Materials:

• MRS 2500

• Male C57BL/6 mice (or other appropriate strain)

• Anesthetic (e.g., ketamine/xylazine)

• Ferric chloride (FeCl₃) solution (e.g., 5-10% w/v)

• Filter paper strips (1x2 mm)

• Surgical microscope or loupes

• Micro-surgical instruments

• Doppler flow probe and flowmeter

• Heating pad

Methodology:

• Animal Preparation: Anesthetize the mouse and place it in a supine position on a heating pad to maintain body temperature.

• Surgical Procedure: a. Make a midline incision in the neck to expose the trachea and surrounding structures. b. Carefully dissect the soft tissues to isolate a segment of the common carotid artery. c. Place a mini Doppler flow probe around the artery to monitor blood flow.

• Drug Administration: Administer MRS 2500 or vehicle control via intravenous injection (e.g., tail vein) at a predetermined time before injury.

• Thrombus Induction: a. Saturate a small piece of filter paper with FeCl₃ solution. b. Apply the filter paper topically to the exposed carotid artery, downstream of the flow probe, for a defined period (e.g., 3 minutes).[11] c. After the exposure time, remove the filter paper and rinse the area with saline.

• Monitoring and Endpoint: a. Continuously monitor and record the blood flow through the carotid artery. b. The primary endpoint is the time to occlusion, defined as the time from the application of FeCl₃ until blood flow ceases (e.g., <10% of baseline).

• Data Analysis: Compare the time to occlusion between the MRS 2500-treated group and the vehicle control group. A significant increase in the time to occlusion indicates an antithrombotic effect.

Protocol 3: In Vivo Collagen and Adrenaline-Induced Pulmonary Thromboembolism in Mice

This model evaluates the ability of MRS 2500 to protect against acute, systemic thromboembolism leading to mortality.[2][8][12][13]

Workflow for Pulmonary Thromboembolism Model.

Materials:

• MRS 2500

• Mice

• Collagen (e.g., type I from equine tendon)

• Adrenaline (epinephrine)

• Sterile saline

Methodology:

• Drug Administration: Administer MRS 2500 or vehicle control intravenously to conscious or lightly anesthetized mice.

• Thrombogenic Challenge: After a short interval (e.g., 30 seconds to 2 minutes), inject a thrombogenic mixture of collagen (e.g., 0.15 mg/kg) and adrenaline (e.g., 60 µg/kg) via the tail vein.[8]

• Observation: Observe the mice continuously for signs of respiratory distress and mortality for a defined period (e.g., 30 minutes). Animals alive after this period are considered survivors.

• Endpoint: The primary endpoint is the survival rate. An increased survival rate in the MRS 2500-treated group compared to the control group indicates a protective effect.

• Optional Analysis: In a separate cohort of animals, blood can be collected shortly after the thrombogenic challenge to measure the degree of platelet consumption, which is another indicator of intravascular platelet aggregation.

• Data Analysis: Compare the percentage of surviving animals in the treated versus control groups using appropriate statistical tests (e.g., Fisher's exact test).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - ProQuest [proquest.com]
• 4. P2 receptors and platelet function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Platelet - Wikipedia [en.wikipedia.org]
• 7. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Ferric chloride-induced arterial thrombosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ferric Chloride-induced Thrombosis Mouse Model on Carotid Artery and Mesentery Vessel. | Semantic Scholar [semanticscholar.org]
• 11. Ferric Chloride-induced Thrombosis Mouse Model on Carotid Artery and Mesentery Vessel - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mouse antithrombotic assay. Inhibition of platelet thromboembolism by disintegrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Smooth Muscle Contraction with MRS 2500

Audience: Researchers, scientists, and drug development professionals.

Introduction

MRS 2500 is a potent and highly selective competitive antagonist of the P2Y1 purinergic receptor.[1] This makes it an invaluable pharmacological tool for investigating the role of P2Y1 receptors in various physiological and pathophysiological processes, particularly in the regulation of smooth muscle tone. P2Y1 receptors are G protein-coupled receptors (GPCRs) that are widely expressed in smooth muscle tissues, including those of the vasculature, gastrointestinal tract, and bladder. Their activation by endogenous agonists such as adenosine diphosphate (ADP) can lead to either contraction or relaxation, depending on the specific tissue and signaling pathways involved. These application notes provide a detailed protocol for utilizing MRS 2500 to study its effects on smooth muscle contraction.

Mechanism of Action

The P2Y1 receptor is coupled to the Gq/11 family of G proteins. Upon agonist binding, the activated Gαq subunit stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol. The elevated intracellular Ca2+ concentration leads to the activation of calmodulin, which then activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling the interaction between actin and myosin filaments and resulting in smooth muscle contraction. MRS 2500 selectively binds to the P2Y1 receptor, preventing the binding of agonists and thereby inhibiting this signaling cascade.

P2Y1 Receptor Signaling Pathway

Caption: P2Y1 receptor signaling cascade leading to smooth muscle contraction.

Data Presentation

The potency of MRS 2500 as a P2Y1 receptor antagonist is typically quantified by its pA2 value, which is the negative logarithm of the molar concentration of the antagonist that produces a two-fold rightward shift in the agonist's concentration-response curve.

Parameter	Tissue	Agonist	MRS 2500 Value	Reference
pA2	Guinea Pig Taenia Coli	ADP	8.5	Fictional Example
IC50	Rat Aorta	2-MeSADP	10 nM	Fictional Example

Note: The values presented are examples. Actual pA2 and IC50 values may vary depending on the specific smooth muscle preparation, agonist used, and experimental conditions.

Experimental Protocols

Objective

To determine the antagonistic effect of MRS 2500 on agonist-induced smooth muscle contraction using an isolated organ bath system.

Materials

• Tissue: Smooth muscle tissue (e.g., rat aorta, guinea pig ileum, porcine coronary artery).

• Physiological Salt Solution (PSS): Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose).

• Gases: Carbogen (95% O2, 5% CO2).

• Agonist: A P2Y1 receptor agonist (e.g., ADP, 2-MeSADP).

• Antagonist: MRS 2500.

• Equipment:

  • Isolated organ bath system with a temperature controller.

  • Isometric force transducer.

  • Data acquisition system.

  • Dissection microscope and tools.

  • Micropipettes.

Experimental Workflow

Caption: General experimental workflow for studying antagonist effects on smooth muscle.

Detailed Methodology

• Tissue Preparation:

  • Euthanize the animal according to approved ethical protocols.

  • Carefully dissect the desired smooth muscle tissue and place it in ice-cold PSS.

  • Under a dissection microscope, clean the tissue of excess connective and adipose tissue.

  • Prepare tissue strips or rings of appropriate dimensions (e.g., 2-3 mm rings for arteries, 1-2 cm strips for intestinal muscle).

• Mounting and Equilibration:

  • Mount the tissue preparation in the organ bath chamber containing PSS, maintained at 37°C and continuously bubbled with carbogen.

  • Connect one end of the tissue to a fixed hook and the other to an isometric force transducer.

  • Apply an optimal resting tension to the tissue (this needs to be determined empirically for each tissue type, e.g., 1-2 g for rat aorta).

  • Allow the tissue to equilibrate for at least 60 minutes, with PSS changes every 15-20 minutes.

• Viability Test:

  • After equilibration, challenge the tissue with a high concentration of potassium chloride (KCl, e.g., 60-80 mM) to induce depolarization and contraction. This confirms the viability of the smooth muscle preparation.

  • Wash the tissue with fresh PSS and allow it to return to the baseline resting tension.

• Control Agonist Concentration-Response Curve (CRC):

  • Once the baseline is stable, add the P2Y1 agonist in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 10 µM).

  • Allow the response to each concentration to reach a stable plateau before adding the next concentration.

  • Record the contractile force at each concentration.

  • After completing the CRC, wash the tissue extensively with PSS until it returns to the baseline.

• Antagonist Incubation:

  • Introduce a known concentration of MRS 2500 into the organ bath.

  • Incubate the tissue with MRS 2500 for a predetermined period (e.g., 30-60 minutes) to allow for receptor binding equilibrium.

• Agonist CRC in the Presence of Antagonist:

  • Repeat the cumulative addition of the P2Y1 agonist as in step 4, in the presence of MRS 2500.

  • Record the contractile responses.

• Data Analysis:

  • For each CRC, plot the contractile response (as a percentage of the maximum response to the agonist in the control curve) against the logarithm of the agonist concentration.

  • Determine the EC50 value (the concentration of agonist that produces 50% of the maximal response) for each curve.

  • Calculate the dose ratio (DR), which is the ratio of the EC50 in the presence of the antagonist to the EC50 in the absence of the antagonist.

  • To determine the pA2 value, repeat the experiment with at least two different concentrations of MRS 2500.

  • Construct a Schild plot by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of MRS 2500 on the x-axis. The x-intercept of the linear regression line provides the pA2 value. A slope of the regression line that is not significantly different from 1 is indicative of competitive antagonism.

Conclusion

MRS 2500 is a critical tool for elucidating the function of P2Y1 receptors in smooth muscle physiology and pharmacology. The protocols outlined above provide a robust framework for characterizing the antagonistic properties of MRS 2500 and for investigating the contribution of P2Y1 receptor signaling to smooth muscle contractility. Careful adherence to these methodologies will ensure the generation of reliable and reproducible data for researchers in both academic and industrial settings.

References

• 1. Interstitial Cells: Regulators of Smooth Muscle Function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of MRS 2500 in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MRS 2500 is a potent and highly selective antagonist of the P2Y1 purinergic receptor, a G protein-coupled receptor activated by adenosine diphosphate (ADP). The P2Y1 receptor plays a crucial role in various physiological processes, including platelet aggregation, thrombosis, and inflammation. As such, MRS 2500 is a valuable pharmacological tool for studying the in vivo functions of the P2Y1 receptor and for evaluating its therapeutic potential as an antithrombotic agent. These application notes provide detailed protocols for the in vivo administration of MRS 2500 in mice, along with a summary of its biological activity and signaling pathways.

Data Presentation

Table 1: Biological Activity of MRS 2500

Parameter	Species	Value	Reference
Ki (P2Y1 Receptor)	Human	0.78 nM	--INVALID-LINK--
IC50 (ADP-induced platelet aggregation)	Human	0.95 nM	--INVALID-LINK--

Table 2: Recommended In Vivo Dosing in Mice (Intravenous Administration)

Dose Range (mg/kg)	Study Context	Observed Effect	Reference
0.01 - 2	Laser-induced arterial thrombosis	Dose-dependent inhibition of thrombus formation.[1]	--INVALID-LINK--
Not specified	Systemic thromboembolism (collagen/adrenaline induced)	Strong protection against thromboembolism.[1][2]	--INVALID-LINK--

Note: Pharmacokinetic parameters such as Cmax, Tmax, half-life, and AUC for MRS 2500 in mice are not extensively published. However, due to its charged phosphate groups, it is suggested to have a short half-life in vivo, making it more suitable for acute studies or continuous infusion rather than oral administration.[3]

Experimental Protocols

Protocol 1: Preparation of MRS 2500 for In Vivo Administration

Materials:

• MRS 2500 tetraammonium salt (Tocris Bioscience, Cat. No. 2159 or equivalent)

• Sterile, pyrogen-free water for injection or sterile 0.9% saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile syringe filters (0.22 µm)

• Sterile syringes and needles

Procedure:

• Determine the required concentration: Based on the desired dose (mg/kg) and the average weight of the mice, calculate the required concentration of the MRS 2500 solution. For example, for a 1 mg/kg dose in a 25 g mouse with an injection volume of 100 µL, the required concentration is 0.25 mg/mL.

• Reconstitution: MRS 2500 tetraammonium salt is soluble in water up to 20 mM (approximately 12.59 mg/mL).[4]

  • Aseptically weigh the required amount of MRS 2500 powder.

  • Add the calculated volume of sterile water for injection or sterile saline to the vial or a sterile microcentrifuge tube containing the powder.

• Dissolution: Vortex the solution thoroughly until the powder is completely dissolved.

• Sterilization: Filter the reconstituted solution through a 0.22 µm sterile syringe filter into a sterile container to ensure sterility for injection.

• Storage: Use the prepared solution immediately. If short-term storage is necessary, store at 4°C for no longer than 24 hours. For longer storage, it is recommended to prepare fresh solutions before each experiment.

Protocol 2: Intravenous (IV) Tail Vein Injection in Mice

Materials:

• Prepared sterile MRS 2500 solution

• Mouse restraint device

• Heat lamp or warming pad

• 70% ethanol

• Sterile gauze

• Insulin syringes (e.g., 28-30 gauge)

Procedure:

• Animal Preparation:

  • Place the mouse in a restraint device, ensuring the tail is accessible.

  • To induce vasodilation and improve vein visibility, warm the tail using a heat lamp or by placing the mouse on a warming pad for a few minutes.

• Injection Site Preparation:

  • Clean the lateral tail vein with a sterile gauze pad soaked in 70% ethanol.

• Injection:

  • Load the sterile insulin syringe with the appropriate volume of the MRS 2500 solution, ensuring there are no air bubbles.

  • With the bevel of the needle facing up, insert the needle into the lateral tail vein at a shallow angle (approximately 10-15 degrees).

  • A successful injection is indicated by the absence of resistance and no visible bleb formation under the skin.

  • Slowly and steadily inject the solution.

• Post-injection Care:

  • After injection, withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.

  • Return the mouse to its cage and monitor for any adverse reactions.

Protocol 3: Intraperitoneal (IP) Injection in Mice

Materials:

• Prepared sterile MRS 2500 solution

• Sterile syringes (e.g., 1 mL) and needles (e.g., 25-27 gauge)

• 70% ethanol

• Sterile gauze

Procedure:

• Animal Restraint:

  • Grasp the mouse by the scruff of the neck to restrain the head and body.

  • Turn the mouse to expose its abdomen.

• Injection Site Identification:

  • Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder and other organs.

• Injection:

  • Clean the injection site with 70% ethanol.

  • Insert the needle at a 30-45 degree angle into the peritoneal cavity.

  • Before injecting, gently pull back on the plunger to ensure that no fluid (e.g., blood or urine) is aspirated.

  • Inject the MRS 2500 solution smoothly.

• Post-injection Care:

  • Withdraw the needle and return the mouse to its cage.

  • Monitor the mouse for any signs of distress.

Mandatory Visualizations

P2Y1 Receptor Signaling Pathway

Caption: P2Y1 Receptor Signaling Cascade.

Experimental Workflow for In Vivo Administration of MRS 2500

Caption: In Vivo Administration Workflow.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ACTIVATION OF THE P2Y1 RECEPTOR INDUCES APOPTOSIS AND INHIBITS PROLIFERATION OF PROSTATE CANCER CELLS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Calcium Imaging with MRS 2500 for P2Y1 Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing calcium imaging techniques in conjunction with MRS 2500, a potent and selective antagonist of the P2Y1 purinergic receptor. This document outlines the underlying signaling pathways, detailed experimental protocols for assessing receptor antagonism, and representative data presentation.

Introduction

The P2Y1 receptor, a G protein-coupled receptor (GPCR), is activated by adenosine diphosphate (ADP) and plays a critical role in various physiological processes, including platelet aggregation and neurotransmission. Its activation initiates a signaling cascade through the Gq protein, leading to the activation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), which can be visualized and quantified using fluorescent calcium indicators.[1][2][3][4][5]

MRS 2500 is a high-affinity, selective antagonist for the P2Y1 receptor, making it an invaluable tool for studying the receptor's function and for the development of novel therapeutics.[6][7][8][9] Calcium imaging provides a robust and high-throughput method to quantify the antagonistic effect of MRS 2500 on P2Y1 receptor activation.

P2Y1 Receptor Signaling Pathway

The activation of the P2Y1 receptor by an agonist such as ADP initiates a well-defined signaling cascade leading to an increase in intracellular calcium. MRS 2500 acts by competitively binding to the P2Y1 receptor, thereby preventing the agonist from binding and initiating this signaling pathway.

P2Y1 Receptor Signaling Pathway

Experimental Protocols

This section provides detailed protocols for a cell-based calcium imaging assay to determine the potency of MRS 2500 in antagonizing the P2Y1 receptor. The most common approach involves pre-incubating cells with MRS 2500 before stimulating with a P2Y1 agonist like ADP or its stable analog, 2-MeSADP.

Materials and Reagents

• Cell Line: A cell line endogenously or recombinantly expressing the P2Y1 receptor (e.g., HEK293, 1321N1 astrocytoma cells).

• Calcium Indicator: Fluo-4 AM (acetoxymethyl ester)

• P2Y1 Receptor Agonist: ADP or 2-MeSADP

• P2Y1 Receptor Antagonist: MRS 2500

• Solvents: Anhydrous DMSO

• Buffers:

  • Hanks' Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

  • HBSS without Ca2+ and Mg2+

• Pluronic F-127

• Probenecid (optional)

• Black-walled, clear-bottom 96-well microplates

Protocol 1: Fluo-4 AM Loading and Calcium Flux Assay

This protocol is adapted from standard calcium imaging procedures.[10][11]

1. Cell Preparation: a. Seed cells into a black-walled, clear-bottom 96-well microplate at a density that will result in a confluent monolayer on the day of the experiment. b. Culture cells overnight in a humidified incubator at 37°C with 5% CO2.

2. Preparation of Reagents: a. Fluo-4 AM Stock Solution: Prepare a 1 mM stock solution of Fluo-4 AM in anhydrous DMSO. b. P2Y1 Agonist Stock Solution: Prepare a 10 mM stock solution of ADP or 2-MeSADP in an appropriate buffer (e.g., water or HBSS). c. MRS 2500 Stock Solution: Prepare a 10 mM stock solution of MRS 2500 in anhydrous DMSO. d. Loading Buffer: Just before use, prepare the Fluo-4 AM loading buffer. For each well, dilute the Fluo-4 AM stock solution to a final concentration of 2-5 µM in HBSS (with Ca2+ and Mg2+). To aid in dye loading, add Pluronic F-127 to a final concentration of 0.02%. If using cell lines that actively extrude the dye, probenecid can be added to a final concentration of 2.5 mM.

3. Dye Loading: a. Remove the culture medium from the wells. b. Wash the cells once with 100 µL of HBSS (with Ca2+ and Mg2+). c. Add 100 µL of the Fluo-4 AM loading buffer to each well. d. Incubate the plate at 37°C for 30-60 minutes in the dark.

4. Cell Washing: a. After incubation, gently remove the loading buffer. b. Wash the cells twice with 100 µL of HBSS (with Ca2+ and Mg2+). c. Add 100 µL of HBSS (with Ca2+ and Mg2+) to each well and incubate at room temperature for 20-30 minutes to allow for complete de-esterification of the dye.

5. Calcium Flux Measurement: a. Antagonist Pre-incubation: Remove the HBSS and add 90 µL of HBSS containing the desired concentrations of MRS 2500 to the appropriate wells. Include a vehicle control (DMSO). Incubate for 15-30 minutes at room temperature. b. Baseline Reading: Place the plate in a fluorescence microplate reader or a fluorescence microscope equipped with an automated liquid handling system. Measure the baseline fluorescence for 10-20 seconds (Excitation: ~494 nm, Emission: ~516 nm). c. Agonist Stimulation: Add 10 µL of the P2Y1 agonist (e.g., ADP or 2-MeSADP) to each well to achieve the desired final concentration (typically an EC80 concentration to ensure a robust signal for inhibition). d. Post-stimulation Reading: Immediately after agonist addition, continue to measure the fluorescence intensity for 60-120 seconds to capture the peak calcium response and its subsequent decay.

Experimental Workflow

The following diagram illustrates the key steps in the calcium imaging experiment to assess the effect of MRS 2500.

Calcium Imaging Experimental Workflow

Data Presentation and Analysis

The primary output of the calcium imaging experiment is the change in fluorescence intensity over time. This data can be used to determine the inhibitory potency of MRS 2500.

Data Analysis

• Normalization: The raw fluorescence data for each well should be normalized to the baseline fluorescence (F/F0).

• Peak Response: Determine the peak fluorescence intensity for each well after agonist stimulation.

• Dose-Response Curves: Plot the peak fluorescence response as a function of the agonist concentration to determine the EC50. To determine the inhibitory effect of MRS 2500, plot the peak fluorescence response in the presence of different concentrations of the antagonist against the logarithm of the antagonist concentration.

• IC50 Calculation: Fit the antagonist dose-response data to a four-parameter logistic equation to calculate the IC50 value, which represents the concentration of MRS 2500 that inhibits 50% of the agonist-induced calcium response.

Quantitative Data Summary

The following tables summarize representative quantitative data for MRS 2500 and related compounds.

Parameter	MRS 2500	Reference
P2Y1 Receptor Binding Affinity (Ki)	0.78 nM	[9]
Inhibition of ADP-induced Platelet Aggregation (IC50)	0.95 nM	[9]
Antagonism of β-arrestin2 Recruitment (KB)	1.12 ± 0.23 nM	[8]

Compound	Target	Potency (EC50/IC50)	Efficacy (Emax)	Reference
MRS 2179	P2Y1 Antagonist	11.08 µM (Gαq)	Inverse Agonist	[12]
MRS 2279	P2Y1 Antagonist	Inverse Agonist	Inverse Agonist	[12]
MRS 2500	P2Y1 Antagonist	More potent on β-arrestin2 signaling than Gαq	Biased Inverse Agonist	[12]

Note: The potency and efficacy of MRS 2500 can vary depending on the cell type, assay conditions, and the specific signaling pathway being measured. The data presented here are for illustrative purposes.

Conclusion

Calcium imaging is a powerful and versatile technique for characterizing the pharmacological properties of P2Y1 receptor antagonists like MRS 2500. The protocols and information provided in these application notes offer a solid foundation for researchers to design and execute robust experiments to investigate the role of the P2Y1 receptor in health and disease and to screen for novel modulators of its activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Caged Agonist of P2Y1 and P2Y12 Receptors for Light-Directed Facilitation of Platelet Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. P2Y receptor - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. Calcium imaging - Wikipedia [en.wikipedia.org]
• 11. Electrophysiology | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. researchgate.net [researchgate.net]

Application Note: Western Blot Analysis of P2Y1 Receptor Downstream Signaling Inhibition by MRS 2500

Audience: Researchers, scientists, and drug development professionals.

Introduction

The P2Y1 receptor is a G-protein coupled receptor (GPCR) activated by adenosine diphosphate (ADP), playing a pivotal role in various physiological processes, most notably platelet aggregation and thrombosis.[1][2] As a Gq-coupled receptor, its activation initiates a canonical signaling cascade involving phospholipase C (PLC), leading to the generation of inositol triphosphate (IP3) and diacylglycerol (DAG).[1][3][4] This results in an increase in intracellular calcium (Ca2+) and the activation of Protein Kinase C (PKC).[4][5] Furthermore, P2Y1 receptor activation has been shown to stimulate the Mitogen-Activated Protein Kinase (MAPK) cascade, specifically the Extracellular signal-Regulated Kinase (ERK) pathway, which is crucial for cell proliferation and other cellular responses.[2][6][7]

MRS 2500 is a potent, stable, and highly selective antagonist of the P2Y1 receptor.[8][9][10] It functions as an inverse agonist, capable of abolishing the receptor's constitutive activity.[1] Structural studies have shown that MRS 2500 binds to an orthosteric site within the seven-transmembrane bundle of the receptor, effectively blocking agonist-induced activation.[2][11]

This application note provides a detailed protocol for utilizing Western blot analysis to investigate the downstream signaling of the P2Y1 receptor and to quantify the inhibitory effect of MRS 2500. Specifically, it focuses on measuring the phosphorylation of ERK1/2 (p44/42 MAPK) as a key downstream marker of receptor activation.

Principle of the Assay

The assay is based on the principle that stimulation of cells expressing the P2Y1 receptor with an agonist (e.g., ADP) will induce a signaling cascade, leading to the phosphorylation and activation of downstream kinases such as ERK1/2.[12] This increase in phosphorylated ERK (p-ERK) can be detected and quantified using Western blotting with a specific antibody that recognizes the phosphorylated form of the protein.

By pre-incubating the cells with the P2Y1 antagonist MRS 2500, the agonist-induced phosphorylation of ERK should be significantly reduced or completely blocked.[13] Western blot analysis allows for the semi-quantitative measurement of this inhibition by comparing the density of the p-ERK bands across different treatment conditions.[14][15] Normalizing the p-ERK signal to the total ERK or a housekeeping protein signal corrects for variations in sample loading, enabling an accurate assessment of the antagonist's efficacy.[15]

Key Signaling Pathway and Inhibition

The following diagram illustrates the P2Y1 receptor signaling pathway and the point of inhibition by MRS 2500.

Caption: P2Y1 receptor downstream signaling cascade and MRS 2500 inhibition point.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for performing a Western blot to analyze the effect of MRS 2500 on agonist-induced ERK1/2 phosphorylation.

Materials and Reagents

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVEC) or HEK293T cells stably expressing the human P2Y1 receptor.

• Cell Culture Media: Appropriate media (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• P2Y1 Agonist: Adenosine 5'-diphosphate (ADP) or 2-Methylthioadenosine diphosphate (2MeSADP).

• P2Y1 Antagonist: MRS 2500.

• Buffers and Solutions:

  • Phosphate-Buffered Saline (PBS), sterile, 1X.

  • RIPA Lysis Buffer or similar, supplemented with Protease and Phosphatase Inhibitor Cocktails.

  • BCA Protein Assay Kit.

  • Laemmli SDS-PAGE Sample Buffer (4X).

  • Tris-Glycine SDS Running Buffer (10X).

  • Transfer Buffer (e.g., Towbin buffer).

  • Tris-Buffered Saline with 0.1% Tween-20 (TBST).

  • Blocking Buffer: 5% w/v non-fat dry milk or Bovine Serum Albumin (BSA) in TBST.

• Antibodies:

  • Primary Antibody: Rabbit anti-phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204).

  • Primary Antibody: Rabbit or Mouse anti-p44/42 MAPK (Erk1/2) (Total ERK).

  • Primary Antibody: Mouse anti-GAPDH or anti-β-Actin (Loading Control).

  • Secondary Antibody: HRP-conjugated Goat anti-Rabbit IgG and/or Goat anti-Mouse IgG.

• Other:

  • PVDF or Nitrocellulose membranes (0.45 µm).

  • Enhanced Chemiluminescence (ECL) detection reagent.

  • Gel imaging system.

Experimental Workflow

The diagram below outlines the major steps of the experimental procedure.

Caption: Step-by-step workflow for Western blot analysis of P2Y1 signaling.

Step-by-Step Protocol

Day 1: Cell Treatment and Protein Separation

• Cell Culture: Seed cells in 6-well plates and grow until they reach 80-90% confluency.

• Serum Starvation (Optional): To reduce basal ERK phosphorylation levels, replace the growth medium with serum-free medium for 4-12 hours before treatment.

• Treatment:

  • Prepare stock solutions of ADP/2MeSADP and MRS 2500 in an appropriate solvent (e.g., water or DMSO).

  • For antagonist treatment, pre-incubate cells with the desired concentration of MRS 2500 (e.g., 1 µM) for 30-60 minutes.

  • Add the P2Y1 agonist (e.g., 10 µM ADP) for a predetermined optimal time (e.g., 5-15 minutes) to stimulate ERK phosphorylation.

  • Treatment Groups:

    • Group 1: Vehicle Control (no treatment).

    • Group 2: Agonist only.

    • Group 3: MRS 2500 only.

    • Group 4: MRS 2500 pre-incubation followed by Agonist.

• Cell Lysis:

  • Immediately after treatment, place plates on ice and aspirate the media.

  • Wash cells once with ice-cold 1X PBS.

  • Add 100-150 µL of ice-cold lysis buffer (supplemented with inhibitors) to each well.[16]

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.[17]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[17]

• Protein Quantification:

  • Transfer the supernatant (lysate) to a new pre-chilled tube.

  • Determine the protein concentration of each sample using a BCA assay according to the manufacturer's instructions.

• Sample Preparation & SDS-PAGE:

  • Normalize all samples to the same protein concentration (e.g., 1-2 µg/µL) with lysis buffer.

  • Add 4X Laemmli buffer to each sample, aiming for a final concentration of 20-30 µg of protein per lane.

  • Boil samples at 95-100°C for 5-10 minutes.[18]

  • Load samples onto a 10% or 12% SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.[18]

• Blocking and Primary Antibody Incubation:

  • Block the membrane in Blocking Buffer for 1 hour at room temperature with gentle agitation.

  • Incubate the membrane with primary antibody against p-ERK1/2, diluted in Blocking Buffer, overnight at 4°C with gentle agitation.[16]

Day 2: Detection and Re-probing

• Washing and Secondary Antibody Incubation:

  • Wash the membrane three times for 5-10 minutes each with TBST.[18]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in Blocking Buffer, for 1 hour at room temperature.[17]

• Signal Detection:

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Prepare the ECL substrate and incubate the membrane according to the manufacturer's protocol.

  • Capture the chemiluminescent signal using a digital imaging system. Ensure the signal is not saturated to allow for accurate quantification.[19]

• Stripping and Re-probing:

  • To normalize the data, the membrane must be probed for total ERK and/or a housekeeping protein (e.g., GAPDH).

  • Strip the membrane using a mild or harsh stripping buffer, wash thoroughly, and re-block.

  • Repeat steps 8-10 using the primary antibody for Total ERK, and then again for the loading control.

Data Analysis and Expected Results

Densitometric Analysis

• Use imaging software (e.g., ImageJ) to measure the band intensity (density) for p-ERK, Total ERK, and the loading control (e.g., GAPDH) for each lane.

• Normalize the p-ERK signal by dividing it by the Total ERK signal for each lane. This ratio (p-ERK / Total ERK) corrects for any minor variations in protein loading between lanes.

• Calculate the fold change for each treatment condition relative to the vehicle control.

Data Presentation

Quantitative data should be summarized in a table for clear comparison. Results are often presented as mean ± standard error of the mean (SEM) from at least three independent experiments.

Table 1: Example Quantitative Western Blot Data

Treatment Group	Normalized p-ERK/Total ERK Ratio (Mean ± SEM)	Fold Change vs. Vehicle Control
Vehicle Control	0.15 ± 0.03	1.0
Agonist (10 µM ADP)	1.20 ± 0.11	8.0
MRS 2500 (1 µM)	0.13 ± 0.02	0.87
MRS 2500 + Agonist	0.25 ± 0.05	1.67

Note: Data are hypothetical and for illustrative purposes only.

The expected outcome is a significant increase in the p-ERK/Total ERK ratio in the agonist-treated group compared to the control. In the group pre-treated with MRS 2500, this agonist-induced increase should be markedly attenuated, demonstrating the inhibitory effect of MRS 2500 on P2Y1 receptor signaling.

References

• 1. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Two disparate ligand binding sites in the human P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. researchgate.net [researchgate.net]
• 5. Platelet - Wikipedia [en.wikipedia.org]
• 6. P2Y receptors activate MAPK/ERK through a pathway involving PI3K/PDK1/PKC-zeta in human vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. P2Y nucleotide receptor signaling through MAPK/ERK is regulated by extracellular matrix: involvement of beta3 integrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. resources.tocris.com [resources.tocris.com]
• 10. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Distinct Signaling Patterns of Allosteric Antagonism at the P2Y1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Extracellular Adenosine Triphosphate Binding to P2Y1 Receptors Prevents Glutamate-Induced Excitotoxicity: Involvement of Erk1/2 Signaling Pathway to Suppress Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Quantitative Western Blot Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. bio-rad.com [bio-rad.com]
• 16. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 17. addgene.org [addgene.org]
• 18. origene.com [origene.com]
• 19. bitesizebio.com [bitesizebio.com]

Technical Notes & Optimization

MRS 2500 Technical Support Center: Troubleshooting Solubility &amp; Stability

For researchers, scientists, and drug development professionals utilizing MRS 2500, a potent and selective P2Y1 receptor antagonist, achieving reliable and reproducible experimental results is paramount. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the solubility and stability of MRS 2500.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving MRS 2500?

A1: MRS 2500 in its tetraammonium salt form is soluble in water.[1][2][3] It is recommended to use high-purity water (e.g., Milli-Q® or equivalent) to prepare aqueous stock solutions.

Q2: What is the maximum achievable concentration of MRS 2500 in water?

A2: MRS 2500 tetraammonium salt is soluble in water up to 20 mM.[1][2][3] For experimental consistency, it is advisable to work with concentrations well within this limit to avoid potential solubility issues.

Q3: Can I dissolve MRS 2500 in organic solvents like DMSO or ethanol?

A3: While the primary recommended solvent is water, some researchers may require the use of organic solvents for specific experimental setups. The solubility of MRS 2500 in DMSO or ethanol is not as well-documented as its solubility in water. It is recommended to perform a small-scale pilot test to determine the solubility in your specific organic solvent and concentration. If using an organic solvent, ensure it is compatible with your downstream application (e.g., cell culture).

Q4: How should I store the solid MRS 2500 compound?

A4: Solid MRS 2500 should be stored at -20°C for long-term stability.[1][2][3]

Q5: How should I store MRS 2500 stock solutions?

A5: For optimal stability, it is recommended to prepare fresh solutions for each experiment. If storage is necessary, aliquot the stock solution into single-use volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.

Troubleshooting Guides

Issue 1: Precipitate Formation in Aqueous Solution

Potential Cause 1: Exceeding Maximum Solubility

• Troubleshooting Step: Ensure the concentration of your MRS 2500 solution does not exceed 20 mM. If a higher concentration is required, consider the limitations of its solubility in water.

Potential Cause 2: Low Temperature of the Solvent

• Troubleshooting Step: Ensure the water used for dissolution is at room temperature. Attempting to dissolve the compound in cold water may reduce its solubility. Gentle warming (e.g., to 37°C) and vortexing can aid in dissolution.

Potential Cause 3: pH of the Solution

• Troubleshooting Step: The pH of the solution can influence the solubility of charged molecules. While MRS 2500 is generally soluble in neutral water, significant deviations in pH in your experimental buffer could lead to precipitation. Check the pH of your final working solution.

Issue 2: Loss of Biological Activity

Potential Cause 1: Degradation of the Compound

• Troubleshooting Step 1: Prepare Fresh Solutions: As a best practice, always prepare fresh solutions of MRS 2500 before each experiment to ensure maximum potency.

• Troubleshooting Step 2: Proper Storage: If using a previously prepared stock solution, ensure it was stored correctly (aliquoted, at -20°C or -80°C, and protected from light). Avoid using stock solutions that have undergone multiple freeze-thaw cycles.

Potential Cause 2: Interaction with Other Reagents

• Troubleshooting Step: Review the composition of your experimental buffer and media. Some components may interact with MRS 2500 and affect its activity. If you suspect an interaction, try to simplify your buffer system or test for compatibility in a cell-free system.

Issue 3: Inconsistent Results in Platelet Aggregation Assays

Potential Cause 1: Variability in Platelet Preparation

• Troubleshooting Step: Standardize your protocol for preparing platelet-rich plasma (PRP). Factors such as centrifugation speed and time can significantly impact platelet viability and responsiveness.

Potential Cause 2: Incorrect Concentration of MRS 2500

• Troubleshooting Step: Verify the calculations for your stock and working solutions. Perform a concentration-response curve to ensure you are using an effective concentration for inhibiting ADP-induced platelet aggregation. The IC50 for MRS 2500 in human platelets is approximately 0.95 nM.[1][2][3]

Potential Cause 3: Agonist (ADP) Degradation

• Troubleshooting Step: Ensure the ADP solution used to induce aggregation is fresh and has been stored correctly. Degraded ADP will lead to a weaker aggregation response, which may be misinterpreted as effective inhibition by MRS 2500.

Quantitative Data Summary

Parameter	Value	Reference
Chemical Formula	C₁₃H₁₈IN₅O₈P₂·4NH₃	[1][2]
Molecular Weight	629.29 g/mol	[1][2]
Solubility in Water	Up to 20 mM	[1][2][3]
Storage (Solid)	-20°C	[1][2][3]
Storage (Aqueous Solution)	Aliquot and store at -20°C or -80°C	Best Practice
Purity (HPLC)	≥96%	[1][2][3]
Ki (human P2Y1 receptor)	0.78 nM	[1][2][3]
IC50 (human platelets)	0.95 nM	[1][2][3]

Experimental Protocols

Protocol: Preparation of MRS 2500 Stock Solution

• Calculate the required mass: Based on the molecular weight (629.29 g/mol ) and the desired concentration and volume, calculate the mass of MRS 2500 tetraammonium salt needed.

• Dissolution: Allow the vial of solid MRS 2500 to equilibrate to room temperature before opening. Add the appropriate volume of high-purity water to the vial.

• Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming to 37°C can be used to aid dissolution if necessary.

• Storage: For immediate use, proceed to prepare working solutions. For storage, aliquot the stock solution into single-use, light-protected tubes and store at -20°C or -80°C.

Protocol: Platelet Aggregation Assay using MRS 2500

• Prepare Platelet-Rich Plasma (PRP):

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

  • Carefully collect the upper PRP layer.

• Prepare Platelet-Poor Plasma (PPP):

  • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP, which will be used as a reference (100% aggregation).

• Assay Procedure:

  • Pre-warm the PRP and PPP samples to 37°C.

  • Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

  • Add a defined volume of PRP to a cuvette with a stir bar.

  • Add the desired concentration of MRS 2500 (or vehicle control) to the PRP and incubate for a specified time (e.g., 1-5 minutes).

  • Initiate platelet aggregation by adding a submaximal concentration of ADP.

  • Record the change in light transmission over time to measure the extent of platelet aggregation.

• Data Analysis:

  • Determine the percentage of aggregation inhibition by comparing the aggregation in the presence of MRS 2500 to the vehicle control.

  • If performing a dose-response experiment, calculate the IC50 value of MRS 2500.

Visualizations

References

• 1. Platelet Aggregation Assays Do Not Reliably Diagnose Platelet Delta Granule Storage Pool Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uspnf.com [uspnf.com]

Technical Support Center: Optimizing MRS 2500 Concentration for Platelet Studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the concentration of MRS 2500 for platelet studies. Find troubleshooting tips and frequently asked questions to ensure the successful application of this potent and selective P2Y1 receptor antagonist in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is MRS 2500 and why is it used in platelet studies?

A1: MRS 2500 is a highly potent and selective antagonist of the P2Y1 receptor, a key receptor involved in ADP-induced platelet aggregation.[1][2][3][4] It is used in research to investigate the role of the P2Y1 receptor in platelet activation, thrombus formation, and to evaluate its potential as an antithrombotic agent.[1][3][4] Its stability and high affinity make it a valuable tool for these studies.[1][5]

Q2: What is the optimal concentration of MRS 2500 to inhibit ADP-induced platelet aggregation?

A2: The optimal concentration of MRS 2500 can vary depending on the experimental conditions, including the species being studied (human, mouse, etc.), the concentration of the agonist (e.g., ADP), and the specific assay being performed. For inhibiting ADP-induced aggregation in human platelets, MRS 2500 has an IC50 value of approximately 0.95 nM.[2][6] However, for complete inhibition of other platelet responses, such as platelet shape change or CD62P expression, higher concentrations may be necessary. For instance, 100 nM MRS 2500 was shown to completely block ADP-induced platelet shape change, and a concentration of 10 µmol/L resulted in almost complete inhibition of ADP-activated CD62P expression.[7][8][9]

Q3: How selective is MRS 2500 for the P2Y1 receptor over the P2Y12 receptor?

A3: MRS 2500 is highly selective for the P2Y1 receptor. Studies have shown that it does not inhibit the P2Y12 receptor-mediated aggregation pathway.[1][2][4] This selectivity is crucial for isolating the specific effects of P2Y1 receptor signaling in platelet function.

Q4: Can MRS 2500 be used in in vivo studies?

A4: Yes, MRS 2500 has been successfully used in in vivo studies in animal models, such as mice and monkeys, to investigate its antithrombotic effects.[1][3][4][10] It has demonstrated high potency and stability when administered intravenously.[1][4]

Q5: What are the downstream signaling pathways affected by MRS 2500?

A5: By blocking the P2Y1 receptor, MRS 2500 inhibits the Gq-coupled signaling pathway. This pathway involves the activation of phospholipase C (PLC), leading to the generation of inositol triphosphate (IP3) and diacylglycerol (DAG). These second messengers are responsible for increasing intracellular calcium levels and activating protein kinase C (PKC), respectively, which are critical for platelet shape change and the initial phase of aggregation.[2]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Incomplete or no inhibition of platelet aggregation.	Suboptimal MRS 2500 concentration: The concentration may be too low to effectively antagonize the amount of agonist used.	Perform a dose-response curve to determine the optimal inhibitory concentration for your specific experimental conditions. Start with a concentration range around the known IC50 (e.g., 0.1 nM to 100 nM for human platelets).[2][6]
Degradation of MRS 2500: Although relatively stable, improper storage or handling could lead to degradation.	Ensure MRS 2500 is stored according to the manufacturer's instructions. Prepare fresh solutions for each experiment.
High agonist concentration: The concentration of ADP or other agonists may be too high, overcoming the inhibitory effect of MRS 2500.	Reduce the agonist concentration to a level that induces a submaximal response, allowing for a clear window to observe inhibition.
Variability in results between experiments.	Inconsistent platelet preparation: Differences in platelet count or viability can lead to variable responses.	Standardize your platelet-rich plasma (PRP) or washed platelet preparation protocol. Ensure consistent centrifugation speeds and times.[11]
Differences in incubation time: The pre-incubation time with MRS 2500 may not be sufficient for receptor binding.	Pre-incubate the platelets with MRS 2500 for a consistent and adequate amount of time (e.g., 5-15 minutes) before adding the agonist.
Unexpected platelet activation.	Contamination of reagents: Reagents may be contaminated with platelet agonists.	Use high-purity reagents and sterile, pyrogen-free labware.
Mechanical stress on platelets: Excessive agitation or improper handling can activate platelets.	Handle platelet suspensions gently. Avoid vigorous vortexing or pipetting.[12]
MRS 2500 appears to inhibit P2Y12-mediated signaling.	Off-target effects at very high concentrations: While highly selective, extremely high concentrations might lead to non-specific effects.	Use the lowest effective concentration of MRS 2500 determined from your dose-response experiments. Confirm selectivity by testing its effect on aggregation induced by a P2Y12-specific agonist in the absence of P2Y1 activation.
Experimental artifact: The observed effect might be an indirect consequence of P2Y1 inhibition affecting downstream signaling that converges with the P2Y12 pathway.	Carefully design control experiments to dissect the signaling pathways. For example, use a P2Y12-specific antagonist in parallel experiments.

Quantitative Data Summary

Table 1: Inhibitory Potency of MRS 2500 on ADP-Induced Platelet Responses

Species	Assay	Agonist	IC50 / Effective Concentration	Reference
Human	Platelet Aggregation	ADP	0.95 nM	[2][6]
Human	Platelet Shape Change	ADP	~1 nM (Ki)	[2]
Human	Intracellular Ca2+ Rise	ADP	~1.4 nM (Ki)	[2]
Human	CD62P Expression	ADP (100 µM)	~95% inhibition at 10 µmol/L	[8][9]
Human	Platelet Small Clumps	MRS 2365 (25 µM)	100% block at 100 nM	[7]
Mouse	Platelet Aggregation (ex vivo)	ADP (1 µM)	Effective at 2 mg/kg (i.v.)	[4]
Mouse	Platelet Aggregation (ex vivo)	ADP (5 µM)	Effective at 4 mg/kg (i.v.)	[1]

Table 2: Binding Affinity of MRS 2500 for the P2Y1 Receptor

Species	Receptor Source	Kd	Reference
Human	Recombinant P2Y1 Receptor	1.2 nM	[5]
Human	Intact Platelets	0.61 nM	[5]
Mouse	Intact Platelets	1.20 nM	[5]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the measurement of platelet aggregation in platelet-rich plasma (PRP) in response to ADP and its inhibition by MRS 2500.

Materials:

• Freshly drawn human whole blood in 3.2% sodium citrate.

• MRS 2500 stock solution.

• Adenosine diphosphate (ADP) stock solution.

• Phosphate-buffered saline (PBS).

• Light Transmission Aggregometer.

• Cuvettes and stir bars.

Procedure:

• PRP Preparation:

  • Centrifuge whole blood at 200 x g for 15 minutes at room temperature to obtain platelet-rich plasma (PRP).[11]

  • Transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain platelet-poor plasma (PPP), which will be used as a blank.

• Platelet Count Adjustment (Optional but Recommended):

  • Determine the platelet count in the PRP. If necessary, adjust to a standardized count (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

• Assay Setup:

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a stir bar.

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.

• Inhibition with MRS 2500:

  • Add the desired final concentration of MRS 2500 (or vehicle control) to the PRP and incubate for 5-15 minutes at 37°C with stirring.

• Induction of Aggregation:

  • Add the desired final concentration of ADP to initiate aggregation.

  • Record the change in light transmission for at least 5-10 minutes.

• Data Analysis:

  • Determine the maximal aggregation percentage for each condition.

  • To determine the IC50 of MRS 2500, test a range of concentrations and plot the percentage inhibition against the log concentration of MRS 2500.

Protocol 2: Flow Cytometry Analysis of P-selectin (CD62P) Expression

This protocol describes the measurement of platelet activation by quantifying the surface expression of P-selectin.

Materials:

• Platelet-rich plasma (PRP).

• MRS 2500 stock solution.

• ADP stock solution.

• FITC- or PE-conjugated anti-CD62P antibody.

• Isotype control antibody.

• Tyrode's buffer.

• Flow cytometer.

Procedure:

• Platelet Preparation:

  • Prepare PRP as described in Protocol 1.

• Inhibition and Activation:

  • In a microfuge tube, add PRP.

  • Add the desired final concentration of MRS 2500 (or vehicle control) and incubate for 15 minutes at room temperature.

  • Add the desired final concentration of ADP and incubate for 15 minutes at room temperature.

• Antibody Staining:

  • Add the fluorescently labeled anti-CD62P antibody (and isotype control in a separate tube) at the manufacturer's recommended concentration.

  • Incubate for 20 minutes at room temperature in the dark.

• Sample Fixation and Dilution:

  • Fix the samples by adding 1% paraformaldehyde.

  • Dilute the samples with Tyrode's buffer just before analysis.

• Flow Cytometry Analysis:

  • Acquire data on a flow cytometer, gating on the platelet population based on forward and side scatter properties.

  • Analyze the percentage of CD62P-positive platelets or the mean fluorescence intensity.

Visualizations

References

• 1. MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Quantification of recombinant and platelet P2Y1 receptors utilizing a [125I]-labeled high affinity antagonist 2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([125I]MRS2500) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiaggregatory activity in human platelets of potent antagonists of the P2Y 1 receptor [air.unimi.it]
• 7. Plant extracts inhibit ADP-induced platelet activation in humans: their potential therapeutic role as ADP antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ADP-Mediated Upregulation of Expression of CD62P on Human Platelets Is Critically Dependent on Co-Activation of P2Y1 and P2Y12 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

How to prevent off-target effects of MRS 2500.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of MRS 2500, a potent and selective P2Y1 receptor antagonist. This guide includes frequently asked questions, troubleshooting advice, and detailed experimental protocols to help prevent and troubleshoot potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is MRS 2500 and what is its primary target?

MRS 2500 is a highly potent and selective antagonist of the platelet P2Y1 receptor, a G-protein coupled receptor (GPCR) involved in ADP-induced platelet aggregation.[1][2][3] Its primary mechanism of action is to block the binding of adenosine diphosphate (ADP) to the P2Y1 receptor, thereby inhibiting downstream signaling pathways that lead to platelet activation.[1]

Q2: What are the known off-target effects of MRS 2500?

Q3: How can I minimize the risk of off-target effects in my experiments?

To minimize the risk of off-target effects, it is crucial to:

• Use the lowest effective concentration: Titrate MRS 2500 to the lowest concentration that elicits the desired inhibitory effect on the P2Y1 receptor.

• Ensure compound purity: Use highly purified MRS 2500 to avoid confounding results from impurities.

• Perform control experiments: Include appropriate positive and negative controls to validate the specificity of the observed effects.

• Use an alternative antagonist: Confirm key findings with a structurally different P2Y1 receptor antagonist.

Q4: What are the appropriate negative and positive controls to use with MRS 2500?

• Negative Controls:

  • Vehicle Control: Treat cells or tissues with the vehicle (e.g., DMSO, saline) used to dissolve MRS 2500 at the same final concentration.

  • Inactive Enantiomer (if available): Use an inactive stereoisomer of MRS 2500 to demonstrate that the observed effect is specific to the active compound.

  • Cells lacking the P2Y1 receptor: If possible, use a cell line that does not express the P2Y1 receptor to show that the effect of MRS 2500 is target-dependent.

• Positive Controls:

  • Known P2Y1 Agonist: Use a known P2Y1 receptor agonist, such as 2-MeSADP, to confirm that the P2Y1 signaling pathway is functional in your experimental system.

  • Another Validated P2Y1 Antagonist: Use a different, well-characterized P2Y1 antagonist, such as MRS2179, to confirm that the observed biological effect is due to P2Y1 receptor blockade.

Q5: Are there alternative P2Y1 antagonists I can use to confirm my results?

Yes, several other selective P2Y1 receptor antagonists are available and can be used to corroborate findings obtained with MRS 2500. These include:

• MRS2179: A well-characterized and selective P2Y1 antagonist.

• MRS2279: Another potent and selective antagonist for the P2Y1 receptor.

Troubleshooting Guide

Problem: Unexpected or inconsistent results in my assay.

Possible Cause	Troubleshooting Steps
Compound Degradation	Ensure proper storage of MRS 2500 stock solutions (typically at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles). Prepare fresh working solutions for each experiment.
Off-Target Effects	Reduce the concentration of MRS 2500 to the lowest effective dose. Confirm findings with a structurally different P2Y1 antagonist (e.g., MRS2179).
Cell Health/Passage Number	Use cells at a low passage number and ensure they are healthy and in the logarithmic growth phase. Over-passaged or unhealthy cells can exhibit altered receptor expression and signaling.
Experimental Variability	Ensure consistent experimental conditions, including incubation times, temperatures, and reagent concentrations.

Problem: High background signal in my functional assay.

Possible Cause	Troubleshooting Steps
Constitutive Receptor Activity	Some GPCRs, including P2Y1, can exhibit constitutive (agonist-independent) activity, especially when overexpressed. This can be assessed by measuring basal signaling in the absence of an agonist.
Assay Buffer Composition	Optimize the assay buffer. For example, in calcium mobilization assays, ensure the buffer is free of interfering substances.
Detector Settings	Optimize the gain and other settings on your plate reader or microscope to reduce background fluorescence or luminescence.

Problem: My dose-response curve for MRS 2500 is not as expected (e.g., shallow slope, no complete inhibition).

Possible Cause	Troubleshooting Steps
Agonist Concentration Too High	If using a competitive antagonist like MRS 2500, a high concentration of the agonist can overcome the inhibition. Use an agonist concentration at or near its EC50 value.
Insufficient Incubation Time	Ensure that the pre-incubation time with MRS 2500 is sufficient to allow it to reach equilibrium with the P2Y1 receptor (typically 15-30 minutes).
Presence of Multiple Receptor Subtypes	The observed effect may be mediated by more than just the P2Y1 receptor. Use selective antagonists for other potential receptors to dissect the pharmacology of the response.

Quantitative Data

The following table summarizes the binding affinity and functional potency of MRS 2500 for the human P2Y1 receptor.

Parameter	Value	Receptor	Reference
Ki (Binding Affinity)	0.78 nM	Human P2Y1	[2][3]
IC50 (Functional Potency)	0.95 nM	Human Platelet P2Y1	[2][3]

Experimental Protocols

Protocol 1: Validating the Specificity of MRS 2500 using a Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of MRS 2500 for the P2Y1 receptor.

Materials:

• Cell membranes expressing the human P2Y1 receptor

• Radioligand: [³²P]MRS2500 or [³H]MRS2279

• MRS 2500 (unlabeled)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human P2Y1 receptor.

• Assay Setup: In a 96-well plate, add binding buffer, a fixed concentration of the radioligand (typically at its Kd value), and varying concentrations of unlabeled MRS 2500.

• Incubation: Add the cell membrane preparation to each well to initiate the binding reaction. Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters several times with ice-cold binding buffer to remove non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the unlabeled MRS 2500 concentration. Fit the data using a sigmoidal dose-response curve to determine the IC50 value, from which the Ki value can be calculated using the Cheng-Prusoff equation.

Protocol 2: Functional Characterization of MRS 2500 using a Calcium Mobilization Assay

This protocol measures the ability of MRS 2500 to inhibit agonist-induced calcium mobilization in cells expressing the P2Y1 receptor.

Materials:

• HEK293 or CHO cells stably expressing the human P2Y1 receptor

• P2Y1 agonist (e.g., 2-MeSADP)

• MRS 2500

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescence plate reader with automated liquid handling

Procedure:

• Cell Plating: Seed the P2Y1-expressing cells into black-walled, clear-bottom 96-well plates and culture overnight.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive dye solution for 30-60 minutes at 37°C.

• Antagonist Pre-incubation: Wash the cells with assay buffer and then pre-incubate with varying concentrations of MRS 2500 or vehicle for 15-30 minutes.

• Agonist Stimulation: Place the plate in the fluorescence reader and measure the baseline fluorescence. Add a fixed concentration of the P2Y1 agonist (typically the EC80) to all wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the percentage of inhibition of the agonist response against the logarithm of the MRS 2500 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 3: Assessing P2Y1 Receptor Antagonism with a Platelet Aggregation Assay

This protocol uses light transmission aggregometry (LTA) to measure the inhibitory effect of MRS 2500 on ADP-induced platelet aggregation.

Materials:

• Freshly drawn human whole blood in sodium citrate

• MRS 2500

• ADP

• Saline

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Light transmission aggregometer

Procedure:

• PRP and PPP Preparation: Prepare PRP by centrifuging whole blood at a low speed (e.g., 200 x g for 15 minutes). Prepare PPP by centrifuging the remaining blood at a high speed (e.g., 2000 x g for 15 minutes).

• Aggregometer Setup: Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

• Antagonist Incubation: Add PRP to the aggregometer cuvettes with a stir bar and pre-incubate with varying concentrations of MRS 2500 or vehicle at 37°C for 5-10 minutes.

• Aggregation Induction: Add a submaximal concentration of ADP to induce platelet aggregation and record the change in light transmission for 5-10 minutes.

• Data Analysis: Determine the maximum percentage of aggregation for each condition. Plot the percentage of inhibition of ADP-induced aggregation against the logarithm of the MRS 2500 concentration to determine the IC50 value.

Visualizations

Caption: P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

References

• 1. benchchem.com [benchchem.com]
• 2. metalroofingsystems.biz [metalroofingsystems.biz]
• 3. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating Variability in Platelet Aggregation Assays with MRS 2500: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for addressing variability in platelet aggregation assays utilizing the P2Y1 receptor antagonist, MRS 2500. Here, you will find detailed troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and key data to ensure the accuracy and reproducibility of your research.

Frequently Asked Questions (FAQs)

Q1: What is MRS 2500 and how does it inhibit platelet aggregation?

MRS 2500 is a potent and selective antagonist of the P2Y1 purinergic receptor.[1][2] The P2Y1 receptor is a Gq-protein coupled receptor on the platelet surface that is activated by adenosine diphosphate (ADP).[3] Upon ADP binding, the P2Y1 receptor initiates a signaling cascade that leads to platelet shape change and the initial phase of aggregation.[3] MRS 2500 competitively binds to the P2Y1 receptor, blocking the binding of ADP and thereby inhibiting this crucial step in platelet activation and aggregation.[3]

Q2: What are the most common sources of variability in platelet aggregation assays using MRS 2500?

Variability in platelet aggregation studies can stem from pre-analytical, analytical, and biological factors. Pre-analytical variables, which occur before the sample is analyzed, are a frequent source of error. These include patient-related factors, blood collection techniques, and sample processing. Analytical variables are those that occur during the assay itself, such as instrument settings and reagent handling.

Q3: How can I minimize pre-analytical variability in my experiments?

To minimize pre-analytical variability, it is crucial to standardize your sample collection and processing protocol. This includes:

• Donor Screening: Ensure donors have not consumed antiplatelet medications (e.g., aspirin, clopidogrel) for at least 10-14 days.[4]

• Blood Collection: Use a consistent and clean venipuncture technique to avoid platelet activation. The first few milliliters of blood should be discarded.[5] A 9:1 blood-to-anticoagulant (3.2% sodium citrate) ratio is critical.[6]

• Sample Handling: Process blood samples as soon as possible, ideally within one hour of collection.[5] Platelet-rich plasma (PRP) should be kept at room temperature and used within four hours.[5] Avoid exposing blood or PRP to temperatures below 20°C or above 37°C, as this can induce platelet activation or inactivation.[5]

Q4: What is the optimal concentration of MRS 2500 to use in my assay?

The optimal concentration of MRS 2500 will depend on the specific experimental conditions, including the concentration of the agonist (e.g., ADP) used. It is highly recommended to perform a dose-response curve to determine the IC50 (the concentration that inhibits 50% of the maximal response) for your specific assay conditions. For ADP-induced platelet aggregation, the IC50 of MRS 2500 is in the nanomolar range.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High variability between replicate wells	1. Inadequate Mixing: Uneven distribution of MRS 2500, agonist, or platelets. 2. Pipetting Errors: Inaccurate volumes of reagents or platelet suspension. 3. Temperature Fluctuations: Inconsistent temperature across the assay plate.	1. Ensure thorough but gentle mixing of all solutions before and during the assay. 2. Calibrate pipettes regularly and use appropriate pipetting techniques. 3. Use a temperature-controlled plate reader or incubator to maintain a constant 37°C.
Lower than expected inhibition by MRS 2500	1. Degraded MRS 2500: Improper storage or multiple freeze-thaw cycles of the stock solution. 2. Suboptimal Incubation Time: Insufficient time for MRS 2500 to bind to the P2Y1 receptors. 3. High Agonist Concentration: The concentration of ADP may be too high, overcoming the inhibitory effect of MRS 2500.	1. Aliquot MRS 2500 stock solution and store at -20°C or below. Avoid repeated freeze-thaw cycles. 2. Optimize the pre-incubation time of platelets with MRS 2500 (typically 5-15 minutes). 3. Perform an agonist dose-response curve to determine the EC50 and use a concentration that gives a submaximal response (around EC80) for inhibition studies.
Inconsistent results between different donors	1. Biological Variability: Genetic differences in P2Y1 receptor expression or function. 2. Undisclosed Medication/Dietary Factors: Donor consumption of substances that affect platelet function.	1. Acknowledge inherent biological variability. If possible, test on platelets from multiple donors. 2. Implement a thorough screening questionnaire for donors regarding medications, supplements, and recent diet.
No platelet aggregation observed, even in control wells	1. Poor Platelet Quality: Platelets were activated or damaged during collection or preparation. 2. Inactive Agonist: The ADP solution has degraded.	1. Review and optimize the blood collection and PRP preparation protocol. 2. Prepare fresh agonist solutions for each experiment.

Quantitative Data for MRS 2500

Parameter	Value	Receptor	Reference
IC50 (ADP-induced platelet aggregation)	In the nanomolar range	P2Y1	[1]
Ki (recombinant human receptor)	0.78 nM	P2Y1	[1]

Experimental Protocols

Detailed Methodology for Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the standardized procedure for measuring platelet aggregation in response to an agonist and its inhibition by MRS 2500.

1. Materials:

• MRS 2500

• Adenosine diphosphate (ADP)

• Whole blood from healthy, consenting donors

• 3.2% Sodium Citrate

• Saline solution

• Platelet-poor plasma (PPP)

• Platelet-rich plasma (PRP)

• Light Transmission Aggregometer

2. Blood Collection and PRP/PPP Preparation:

• Collect whole blood via venipuncture into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[6] Discard the first 2-3 mL of blood.

• To obtain PRP, centrifuge the whole blood at 200 x g for 15 minutes at room temperature with the centrifuge brake off.[6]

• Carefully aspirate the upper PRP layer and transfer it to a polypropylene tube.

• To obtain PPP, centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 15 minutes.[6] Aspirate the PPP supernatant.

3. Platelet Aggregation Assay:

• Pre-warm the PRP and PPP samples to 37°C.

• Calibrate the aggregometer by setting the 0% aggregation baseline with PRP and the 100% aggregation point with PPP.

• Pipette a specific volume of PRP into the aggregometer cuvettes containing a stir bar.

• Add the desired concentration of MRS 2500 or vehicle control to the PRP and incubate for 5-15 minutes at 37°C with stirring.

• Initiate aggregation by adding the platelet agonist (e.g., ADP).

• Record the change in light transmission for a set period (e.g., 5-10 minutes) to obtain the aggregation curve.

4. Data Analysis:

• Determine the maximum platelet aggregation percentage for each sample.

• Calculate the percentage of inhibition by MRS 2500 relative to the vehicle control.

• If a dose-response curve was performed, calculate the IC50 value of MRS 2500.

Mandatory Visualizations

Caption: P2Y1 receptor signaling pathway and inhibition by MRS 2500.

Caption: Experimental workflow for platelet aggregation assay with MRS 2500.

Caption: Troubleshooting flowchart for MRS 2500 platelet aggregation assays.

References

• 1. MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. sysmex.co.jp [sysmex.co.jp]
• 5. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

MRS 2500 stability in different experimental buffers.

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, use, and troubleshooting of MRS 2500 in experimental settings.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for dissolving MRS 2500?

MRS 2500 tetraammonium salt is soluble in water.[1][2][3]

2. What is the maximum stock solution concentration I can prepare?

You can prepare stock solutions of MRS 2500 tetraammonium salt in water up to a concentration of 20 mM.[1][2][3]

3. How should I store the solid compound and stock solutions?

• Solid Compound: Store the solid form of MRS 2500 at -20°C.[1][2][3]

• Stock Solutions: For optimal stability, store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[3][4] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

4. Is MRS 2500 stable in aqueous experimental buffers like PBS or cell culture media?

While specific quantitative data on the stability of MRS 2500 in various experimental buffers is limited in publicly available literature, it is a stable antagonist in in vivo studies.[5] For in vitro experiments, it is recommended to prepare fresh dilutions of MRS 2500 in your experimental buffer from a frozen stock solution just before use. The stability of MRS 2500 in your specific buffer system (e.g., PBS, Tyrode's buffer, or cell culture media) at your experimental temperature and pH should be validated for long-term experiments. Some cell culture media components, such as cysteine and ferric ammonium citrate, have been shown to impact the stability of other biological molecules.[6]

5. I am not seeing the expected inhibitory effect of MRS 2500 in my platelet aggregation assay. What could be the issue?

Several factors could contribute to a lack of inhibitory effect:

• Improper Storage: Ensure that the solid compound and stock solutions have been stored at the recommended temperatures to prevent degradation.

• Agonist Concentration: The concentration of the agonist used to induce platelet aggregation (e.g., ADP) might be too high, overcoming the inhibitory effect of MRS 2500. Consider performing a dose-response curve for your agonist.

• Receptor Desensitization: Prolonged exposure of platelets to ADP can lead to the desensitization of the P2Y1 receptor, which could affect the apparent potency of MRS 2500.[1][2][7][8]

• Platelet Preparation: The method of preparing platelet-rich plasma (PRP) can influence platelet responsiveness. Ensure a standardized and gentle procedure to avoid premature platelet activation.

6. Can MRS 2500 bind to other receptors?

MRS 2500 is a highly selective antagonist for the P2Y1 receptor.[1][3][9] Studies have shown that it does not significantly interact with the P2Y12 receptor, another key ADP receptor on platelets.[9] However, as with any pharmacological tool, it is good practice to consider potential off-target effects in your experimental system.

Data Presentation

Table 1: Solubility and Storage of MRS 2500 Tetraammonium Salt

Parameter	Value	Reference
Solubility in Water	Up to 20 mM	[1][2][3]
Storage of Solid	-20°C	[1][2][3]
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month	[3][4]

Experimental Protocols

Preparation of MRS 2500 Stock Solution

• Bring the vial of solid MRS 2500 tetraammonium salt to room temperature before opening.

• Add the appropriate volume of sterile, nuclease-free water to achieve the desired concentration (e.g., for a 10 mM stock solution).

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into single-use tubes to minimize freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

General Protocol for In Vitro Platelet Aggregation Assay

This protocol provides a general workflow for assessing the inhibitory effect of MRS 2500 on ADP-induced platelet aggregation using light transmission aggregometry (LTA).

• Prepare Platelet-Rich Plasma (PRP):

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature to separate the PRP.

  • Carefully collect the upper PRP layer.

• Prepare Platelet-Poor Plasma (PPP):

  • Centrifuge the remaining blood at a high speed (e.g., 1500-2000 x g) for 10-15 minutes to obtain PPP, which will be used as a reference for 100% aggregation.

• Perform Aggregation Assay:

  • Adjust the platelet count in the PRP to the desired concentration using PPP.

  • Pre-warm the PRP and PPP samples to 37°C.

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Add a known volume of PRP to the aggregometer cuvettes with a stir bar.

  • Add the desired concentration of MRS 2500 (or vehicle control) to the PRP and incubate for a specified time (e.g., 1-5 minutes).

  • Initiate platelet aggregation by adding a specific concentration of ADP.

  • Record the change in light transmission over time to measure the extent of platelet aggregation.

Mandatory Visualizations

Caption: P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

Caption: General Experimental Workflow for Platelet Aggregation Assays with MRS 2500.

References

• 1. Loss of P2Y1 receptor desensitization does not impact hemostasis or thrombosis despite increased platelet reactivity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Loss of P2Y1 receptor desensitization does not impact hemostasis or thrombosis despite increased platelet reactivity in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]
• 8. researchgate.net [researchgate.net]
• 9. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Efficacy of MRS 2500 In Vivo

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for utilizing MRS 2500, a potent and selective P2Y1 receptor antagonist, in in vivo experiments. This guide includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to facilitate successful and reproducible studies.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise during the in vivo application of MRS 2500.

1. Preparation and Handling of MRS 2500

• Q: How should I dissolve MRS 2500 for in vivo use?

  • A: MRS 2500 tetraammonium salt is soluble in water up to 20 mM.[1][2] For in vivo administration, it is recommended to dissolve MRS 2500 in sterile, pyrogen-free saline or phosphate-buffered saline (PBS). Ensure the solution is clear and free of particulates before injection.

• Q: What is the recommended storage condition for MRS 2500?

  • A: MRS 2500 should be stored at -20°C for long-term stability.[1][2] Stock solutions, once prepared, can be stored at -80°C for up to six months or at -20°C for one month.[3] Avoid repeated freeze-thaw cycles.

• Q: I am observing precipitation in my MRS 2500 solution. What should I do?

  • A: Precipitation may occur if the concentration exceeds its solubility limit or if the solution is not properly prepared. Ensure the solvent is of high purity and the final concentration is within the recommended range. If precipitation persists, gentle warming or sonication may help to redissolve the compound. However, always ensure the solution is at an appropriate temperature before administration to the animal.

2. In Vivo Experimental Design

• Q: What is a suitable vehicle for in vivo administration of MRS 2500?

  • A: For intravenous (i.v.) injection, sterile saline is a commonly used and appropriate vehicle for MRS 2500.[4] The choice of vehicle should always be validated to ensure it does not interfere with the experimental outcome.

• Q: I am not observing the expected antithrombotic effect of MRS 2500 in my thrombosis model. What are the possible reasons?

  • A: Several factors could contribute to a lack of efficacy:

    • Inadequate Dose: The dose of MRS 2500 may be insufficient to achieve a therapeutic concentration at the site of thrombus formation. A dose-response study is recommended to determine the optimal dose for your specific model.[5][6]

    • Compound Instability: Although MRS 2500 is relatively stable, improper storage or handling of the compound or its solutions can lead to degradation.[7]

    • Route of Administration: The route of administration can significantly impact the bioavailability and pharmacokinetics of the compound. Intravenous administration generally provides the most direct and predictable systemic exposure.

    • Model-Specific Factors: The specific thrombosis model used can influence the outcome. For instance, the concentration of the inducing agent (e.g., ferric chloride) and the duration of its application are critical parameters that can affect the severity of the thrombotic challenge.[2][8]

    • Animal Strain and Species Differences: Pharmacokinetic and pharmacodynamic responses can vary between different animal strains and species.[9]

• Q: How can I minimize variability in my in vivo thrombosis experiments?

  • A: Variability in in vivo models can be a significant challenge. To minimize it:

    • Standardize Surgical Procedures: Ensure consistent surgical techniques, including the exposure of the vessel and the application of the thrombogenic agent.[1][8]

    • Control Animal-Related Factors: Use animals of the same age, sex, and genetic background. Acclimatize the animals to the laboratory environment before the experiment.

    • Anesthesia: Use a consistent anesthetic regimen, as different anesthetics can affect cardiovascular parameters and platelet function.

    • Blinding: Whenever possible, the experimenter should be blinded to the treatment groups to avoid bias in data collection and analysis.

3. Data Interpretation

• Q: How do I confirm that MRS 2500 is active in my experiment?

  • A: Besides observing the primary endpoint (e.g., time to occlusion in a thrombosis model), you can perform ex vivo analyses. For example, collect blood samples after MRS 2500 administration and perform platelet aggregation assays to confirm the inhibition of P2Y1 receptor function.

• Q: Are there any known off-target effects of MRS 2500 that I should be aware of?

  • A: MRS 2500 is a highly selective antagonist for the P2Y1 receptor.[4] However, as with any pharmacological agent, it is good practice to include appropriate controls to rule out potential off-target effects in your specific experimental system.

Quantitative Data Summary

The following tables summarize key quantitative data for MRS 2500 to aid in experimental design and data comparison.

Table 1: In Vitro and Ex Vivo Potency of MRS 2500

Parameter	Species	Assay Condition	Value	Reference
Ki	Human	Recombinant P2Y1 receptor	0.78 nM	[3]
IC50	Human	ADP-induced platelet aggregation (washed platelets)	0.95 nM	[3]
IC50	Human	ADP-induced platelet aggregation (platelet-rich plasma)	0.49 µM	[3]

Table 2: In Vivo Antithrombotic Efficacy of MRS 2500

Animal Model	Species	Administration Route	Dose	Effect	Reference
Collagen/Epinephrine-induced Thromboembolism	Mouse	i.v.	2 mg/kg	Strong protection against thromboembolism	[3][4]
Ferric Chloride-induced Carotid Artery Thrombosis	Monkey	i.v.	0.09 + 0.14 mg/kg/h	57 ± 1% reduction in thrombus weight	[10]
Ferric Chloride-induced Carotid Artery Thrombosis	Monkey	i.v.	0.45 + 0.68 mg/kg/h	88 ± 1% reduction in thrombus weight	[10]

Table 3: Pharmacokinetic Parameters of P2Y1 Antagonists (Illustrative)

Compound	Species	Administration Route	Dose (mg/kg)	Cmax (ng/mL)	t1/2 (h)	AUC (ng·h/mL)	Bioavailability (%)	Reference
BPTU (a non-nucleotide P2Y1 antagonist)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	18	[3]
Magnoflorine	Rat	i.v.	5	-	-	-	-	[11]
Magnoflorine	Rat	p.o.	15	-	-	-	22.6	[11]

Experimental Protocols

This section provides detailed methodologies for key in vivo experiments to assess the efficacy of MRS 2500.

1. Ferric Chloride (FeCl3)-Induced Carotid Artery Thrombosis Model in Mice

This model is widely used to evaluate the in vivo efficacy of antithrombotic agents.

• Animal Preparation:

  • Anesthetize the mouse using an appropriate anesthetic regimen (e.g., a mixture of ketamine and xylazine administered intraperitoneally).[1][8] Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

  • Make a midline cervical incision to expose the left common carotid artery.[8]

  • Carefully dissect the artery from the surrounding tissues and vagus nerve.[1]

• Thrombosis Induction:

  • Place a small piece of filter paper (e.g., 1 x 2 mm) saturated with a freshly prepared FeCl3 solution (e.g., 5-10% in distilled water) on the adventitial surface of the carotid artery for a defined period (e.g., 3 minutes).[8][12]

  • Remove the filter paper and rinse the area with saline.[8]

• Monitoring and Data Analysis:

  • Monitor blood flow in the carotid artery using a Doppler flow probe placed distal to the injury site.[8]

  • Record the time to complete occlusion (cessation of blood flow).

  • Compare the time to occlusion in MRS 2500-treated animals to that in vehicle-treated controls.

• MRS 2500 Administration:

  • Administer MRS 2500 (e.g., via intravenous injection) at a predetermined time before the induction of thrombosis.

2. Collagen and Epinephrine-Induced Pulmonary Thromboembolism Model in Mice

This model assesses the ability of an antithrombotic agent to prevent acute systemic thromboembolism.

• Animal Preparation:

  • Anesthetize the mouse as described above.

  • Expose a jugular vein for intravenous injection.

• Thromboembolism Induction:

  • Inject a mixture of collagen (e.g., 0.8 mg/kg) and epinephrine (e.g., 60 µg/kg) intravenously.[4] This will induce the formation of platelet-rich thrombi in the pulmonary vasculature, leading to respiratory distress and often death.

• Monitoring and Data Analysis:

  • Record the mortality rate and time to death or paralysis within a specified observation period (e.g., 15 minutes).

  • Compare the survival rate and time in MRS 2500-treated animals to those in vehicle-treated controls.

• MRS 2500 Administration:

  • Administer MRS 2500 intravenously at a defined time before the collagen and epinephrine challenge.

Signaling Pathways and Experimental Workflows

P2Y1 Receptor Signaling Pathway

The P2Y1 receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in ADP-mediated platelet activation. Upon binding of its agonist, ADP, the P2Y1 receptor, coupled to Gq/11, activates phospholipase C (PLC).[13] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to platelet shape change and the initiation of aggregation.[13] MRS 2500 acts as a competitive antagonist, blocking ADP from binding to the P2Y1 receptor and thereby inhibiting this signaling pathway.

Caption: P2Y1 receptor signaling pathway and inhibition by MRS 2500.

General Experimental Workflow for In Vivo Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the in vivo efficacy of MRS 2500 in a thrombosis model.

Caption: General workflow for in vivo thrombosis experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Ferric Chloride-induced Murine Thrombosis Models [jove.com]
• 3. Long-Term Antithrombotic Protection by in Vivo Depletion of Platelet Glycoprotein VI in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Strategy for Designing In Vivo Dose-Response Comparison Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nucleotide P2Y1 receptor agonists are in vitro and in vivo prodrugs of A1/A3 adenosine receptor agonists: implications for roles of P2Y1 and A1/A3 receptors in physiology and pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ferric Chloride-Induced Arterial Thrombosis in a Murine Model: Measurement of Occlusion and Sample Collection for Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Predicting in vivo effect levels for repeat-dose systemic toxicity using chemical, biological, kinetic and study covariates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacokinetics in rats and tissue distribution in mouse of magnoflorine by ultra performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]

Technical Support Center: MRS 2500 &amp; Bleeding Time Prolongation

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing MRS 2500, a potent and selective P2Y1 receptor antagonist, while managing its potential effects on bleeding time.

Frequently Asked Questions (FAQs)

Q1: What is MRS 2500 and what is its primary mechanism of action?

A1: MRS 2500 is a highly potent and selective antagonist for the P2Y1 purinergic receptor.[1] Its primary mechanism of action is to block the binding of adenosine diphosphate (ADP) to the P2Y1 receptor on platelets.[2] This inhibition prevents ADP-induced platelet aggregation, a critical step in thrombus formation.[1]

Q2: How does MRS 2500 affect bleeding time?

A2: By inhibiting platelet aggregation, MRS 2500 can prolong bleeding time.[3][4] The P2Y1 receptor is crucial for the initial stages of hemostasis, and its blockade can lead to a dose-dependent increase in the time it takes for bleeding to stop.[4][5] However, studies suggest that P2Y1 receptor inhibition may offer a favorable therapeutic window, providing efficient antithrombotic effects with only moderate prolongation of bleeding time compared to other antiplatelet agents.[4][6][7]

Q3: What is the signaling pathway inhibited by MRS 2500?

A3: The P2Y1 receptor is a Gq protein-coupled receptor (GPCR).[2][6] Upon activation by ADP, it stimulates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG).[2][6] IP3 mobilizes intracellular calcium, which, along with DAG-mediated activation of protein kinase C (PKC), initiates platelet shape change and aggregation.[2][8] MRS 2500 blocks this entire cascade by preventing the initial ADP binding to the P2Y1 receptor.

Q4: Are there alternative or complementary targets to the P2Y1 receptor for antiplatelet therapy?

A4: Yes, the P2Y12 receptor is another key ADP receptor on platelets and is the target for widely used antiplatelet drugs like clopidogrel.[8] The P2Y1 and P2Y12 receptors work in concert to achieve full platelet aggregation.[8] While P2Y1 initiates aggregation, P2Y12 is responsible for amplifying and sustaining the response.[8] Some research explores the potential of dual P2Y1/P2Y12 antagonists.[3]

Troubleshooting Guide

Issue: Unexpectedly high prolongation of bleeding time in our animal model.

Possible Cause	Troubleshooting Step
Incorrect Dosing or Administration	Verify the calculated dose and concentration of the MRS 2500 solution. Ensure the administration route (e.g., intravenous) and rate are consistent with established protocols.
Animal Model Sensitivity	Different species or strains may exhibit varying sensitivities to P2Y1 receptor antagonism. Review literature for data on the specific model being used. Consider a dose-response study to determine the optimal dose with an acceptable bleeding time window.
Concomitant Medications	Ensure that no other administered substances have antiplatelet or anticoagulant properties that could potentiate the effect of MRS 2500.
Measurement Technique Variability	Standardize the bleeding time measurement technique to minimize variability. Ensure consistent incision depth and pressure if using a template method.[9][10]

Issue: Inconsistent or weak antithrombotic effect of MRS 2500.

Possible Cause	Troubleshooting Step
MRS 2500 Degradation	Ensure proper storage and handling of the MRS 2500 compound to prevent degradation. Prepare solutions fresh before each experiment.
Insufficient Dosage	The administered dose may be too low to achieve a significant antithrombotic effect in the chosen model. Consult dose-ranging studies or perform one to establish an effective dose.
Thrombosis Model Variability	The chosen thrombosis model may be insensitive to P2Y1 inhibition or highly variable. Ensure the model is appropriate and well-characterized.
Pharmacokinetic Issues	The bioavailability and half-life of MRS 2500 in the experimental animal may be different than expected. Consider pharmacokinetic studies to assess drug exposure.

Quantitative Data Summary

The following tables summarize the effects of MRS 2500 on thrombus weight and bleeding time from a study in cynomolgus monkeys.

Table 1: Effect of MRS 2500 on Thrombus Weight

Treatment Group	Dose (mg/kg + mg/kg/h IV)	Thrombus Weight Reduction (%)
MRS 2500	0.09 + 0.14	57 ± 1
MRS 2500	0.45 + 0.68	88 ± 1

Data from a study in a cynomolgus monkey model of electrolytic-mediated arterial thrombosis.[3][5]

Table 2: Effect of MRS 2500 on Kidney Bleeding Time (KBT)

Treatment Group	Dose (mg/kg + mg/kg/h IV)	KBT Increase (fold)
MRS 2500	0.09 + 0.14	2.1 ± 0.3
MRS 2500	0.45 + 0.68	4.9 ± 0.6

Data from a study in a cynomolgus monkey model.[4][5]

Experimental Protocols

1. In Vivo Bleeding Time Measurement (Murine Tail Transection Model)

This protocol is adapted from standard methods for assessing bleeding time in mice.

Materials:

• Anesthetized mice

• MRS 2500 solution or vehicle

• Surgical scissors or scalpel

• Filter paper

• Stopwatch

• Temperature-controlled environment

Procedure:

• Anesthetize the mouse using an appropriate and approved protocol.

• Administer MRS 2500 or vehicle control intravenously.

• Place the mouse in a prone position, ensuring the tail is accessible.

• After the desired pretreatment time, immerse the distal 5 mm of the tail in a 37°C saline bath for 2 minutes.

• Carefully blot the tail dry.

• Using sharp surgical scissors or a scalpel, transect the tail 3 mm from the tip.

• Immediately start a stopwatch.

• Gently blot the emerging blood with a piece of filter paper every 15-30 seconds, without touching the wound itself.

• Stop the stopwatch when no more blood is absorbed by the filter paper for a full 30-second interval.

• Record the time as the bleeding time. If bleeding persists beyond a predetermined cutoff time (e.g., 15 minutes), stop the experiment and apply pressure to the wound.

2. Ex Vivo Platelet Aggregation Assay

This protocol measures the ability of MRS 2500 to inhibit ADP-induced platelet aggregation in platelet-rich plasma (PRP).

Materials:

• Blood collected from experimental animals into an anticoagulant (e.g., citrate)

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• MRS 2500 or vehicle

• ADP solution

• Platelet aggregometer

• Spectrophotometer

Procedure:

• Collect whole blood into an appropriate anticoagulant.

• Prepare PRP by centrifuging the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature.

• Prepare PPP by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes.

• Adjust the platelet count in the PRP if necessary.

• Pre-incubate the PRP with various concentrations of MRS 2500 or vehicle for a specified time at 37°C.

• Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Add ADP to the pre-incubated PRP to induce aggregation and record the change in light transmittance for a set period.

• The percentage of aggregation is calculated, and the inhibitory effect of MRS 2500 is determined.

Visualizations

References

• 1. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 2. benchchem.com [benchchem.com]
• 3. alzdiscovery.org [alzdiscovery.org]
• 4. researchgate.net [researchgate.net]
• 5. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - ProQuest [proquest.com]
• 7. Platelet P2Y1 receptor exhibits constitutive G protein signaling and β-arrestin 2 recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. P2 receptors and platelet function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bleeding Time - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Bleeding time - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Resistance to MRS 2500 in Cell Lines

Welcome to the technical support center for MRS 2500. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common questions regarding the use of MRS 2500, a potent and selective P2Y1 receptor antagonist, in cell line-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is MRS 2500 and what is its primary mechanism of action?

A1: MRS 2500 is a highly potent and selective antagonist for the P2Y1 purinergic receptor.[1][2] Its mechanism of action involves binding to the P2Y1 receptor, a G protein-coupled receptor (GPCR), thereby preventing the binding of its endogenous agonist, adenosine diphosphate (ADP).[3] This blockade inhibits the downstream signaling cascade, which includes the activation of phospholipase C (PLC), leading to the generation of inositol triphosphate (IP3) and diacylglycerol (DAG).[4] These second messengers are responsible for mobilizing intracellular calcium and activating protein kinase C (PKC), respectively, which are crucial for various cellular responses, including platelet aggregation.[4][5]

Q2: In which cell lines can I expect a response to MRS 2500?

A2: The response to MRS 2500 is contingent on the expression of the P2Y1 receptor in the cell line of interest. P2Y1 receptor expression has been detected in various cell types, including platelets, endothelial cells, smooth muscle cells, and some cancer cell lines.[6][7] For example, P2Y1 mRNA has been detected in the CALU-3 human lung adenocarcinoma cell line.[8][9] It is crucial to verify the expression of the P2Y1 receptor in your specific cell line using techniques such as qPCR, western blotting, or immunofluorescence before initiating experiments.

Q3: What is the typical effective concentration range for MRS 2500 in vitro?

A3: MRS 2500 is a highly potent antagonist with reported Ki and IC50 values in the nanomolar range. For instance, it has a Ki of 0.78 nM for the platelet P2Y1 receptor and an IC50 of 0.95 nM for inhibiting ADP-induced human platelet aggregation.[1][2][10] However, the optimal concentration will vary depending on the cell line, the expression level of the P2Y1 receptor, and the specific experimental conditions. It is recommended to perform a dose-response curve to determine the optimal concentration for your system.

Q4: How should I prepare and store MRS 2500?

A4: The stability and proper storage of MRS 2500 are critical for maintaining its activity. For powdered forms, follow the manufacturer's recommendations for storage, which is typically at -20°C. When preparing stock solutions, use a suitable solvent as recommended by the supplier (e.g., water or a buffer). It is advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. The stability of the solution will depend on the solvent and storage conditions.[11]

Troubleshooting Guide: Diminished or Absent Response to MRS 2500

Encountering a lack of the expected inhibitory effect of MRS 2500 can be frustrating. The term "resistance" in the context of a receptor antagonist may not always imply a classic drug resistance mechanism seen with cytotoxic agents, but rather a diminished or absent cellular response. This guide provides a systematic approach to troubleshooting such issues.

Problem 1: No observable effect of MRS 2500.

Possible Cause	Troubleshooting Steps
Compound Inactivity	1. Verify Compound Integrity: Ensure MRS 2500 has been stored correctly and has not expired. Prepare fresh stock solutions. 2. Confirm Solubility: Visually inspect the stock solution and final dilutions for any precipitation. If necessary, sonicate briefly.
Incorrect Concentration	1. Perform Dose-Response Curve: Test a wide range of MRS 2500 concentrations (e.g., from 1 nM to 10 µM) to determine the optimal inhibitory concentration for your specific cell line and assay. 2. Verify Agonist Concentration: Ensure the concentration of the P2Y1 agonist (e.g., ADP) used to stimulate the cells is appropriate. An excessively high agonist concentration may overcome the competitive antagonism of MRS 2500.
Low or Absent P2Y1 Receptor Expression	1. Confirm Receptor Expression: Verify the presence of P2Y1 receptors in your cell line at both the mRNA and protein levels (e.g., using qPCR, Western blot, or flow cytometry). 2. Consider Passage Number: High passage numbers can sometimes lead to changes in receptor expression. Use cells with a lower passage number. 3. Optimize Cell Culture Conditions: Ensure that the cell culture conditions (e.g., media, serum, supplements) are optimal for maintaining the expression of the P2Y1 receptor.[12]
Suboptimal Assay Conditions	1. Check Assay Window: Ensure your assay has a sufficient signal-to-noise ratio to detect the inhibitory effect of MRS 2500. 2. Validate Assay Components: Confirm that all other reagents in your assay are working correctly.

Problem 2: Initial response to MRS 2500 diminishes over time.

Possible Cause	Troubleshooting Steps
P2Y1 Receptor Desensitization and Internalization	1. Limit Agonist Exposure: Prolonged or repeated exposure to the P2Y1 agonist (ADP) can lead to receptor desensitization and internalization, making the cells less responsive to the antagonist.[1][2][13] Minimize the pre-incubation time with the agonist. 2. Washout Steps: If your experimental design allows, include washout steps to remove the agonist and allow for receptor resensitization. 3. Investigate Desensitization Mechanisms: P2Y1 receptor desensitization is mediated by protein kinase C (PKC).[2][13] You can investigate the involvement of this pathway in your system.
Compound Degradation	1. Assess Compound Stability in Media: MRS 2500, like any chemical compound, may have limited stability in cell culture media at 37°C. Prepare fresh dilutions for each experiment and minimize the incubation time if possible.
Cellular Efflux	1. Consider Efflux Pump Activity: While less common for receptor antagonists, some cell lines may express efflux pumps that can reduce the intracellular concentration of the compound. This is a more complex mechanism to investigate and may require specialized assays.

Data Summary

The following tables summarize key quantitative data for MRS 2500 and other relevant P2Y1 receptor antagonists.

Table 1: Potency of MRS 2500

Parameter	Value	Species/System	Reference
Ki	0.78 nM	Human Platelet P2Y1 Receptor	[1][10]
IC50	0.95 nM	ADP-induced Human Platelet Aggregation	[1][10]

Table 2: Comparison of P2Y1 Receptor Antagonists

Compound	Potency	Receptor Specificity	Reference
MRS 2500	Highly potent (nM range)	Highly selective for P2Y1	[1][10]
MRS 2179	Potent antagonist	Selective for P2Y1	[14]
A3P5P	Competitive antagonist	Selective for P2Y1	[15]
PPADS	Non-selective P2 antagonist	Broad P2Y antagonist	[4]

Experimental Protocols

Protocol 1: ADP-Induced Platelet Aggregation Assay

This protocol provides a general framework for assessing the inhibitory effect of MRS 2500 on ADP-induced platelet aggregation.

Materials:

• Freshly drawn human venous blood collected in 3.2% sodium citrate.

• MRS 2500

• Adenosine diphosphate (ADP)

• Phosphate-buffered saline (PBS)

• Platelet aggregometer

Procedure:

• Prepare Platelet-Rich Plasma (PRP): Centrifuge the whole blood at 200 x g for 15 minutes at room temperature. Carefully collect the upper PRP layer.

• Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain PPP, which will be used as a reference (100% aggregation).

• Pre-incubation with MRS 2500: Pre-incubate PRP with varying concentrations of MRS 2500 (or vehicle control) for a specified time (e.g., 5-15 minutes) at 37°C.

• Induce Aggregation: Place the PRP sample in the aggregometer cuvette with a stir bar. After establishing a baseline, add a submaximal concentration of ADP to induce aggregation.

• Measure Aggregation: Monitor the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis: The percentage of inhibition is calculated relative to the vehicle control. An IC50 value for MRS 2500 can be determined by plotting the percentage of inhibition against the log of the antagonist concentration.

Visualizing Cellular Mechanisms

P2Y1 Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the activation of the P2Y1 receptor and the point of inhibition by MRS 2500.

Caption: P2Y1 receptor signaling pathway and inhibition by MRS 2500.

Troubleshooting Workflow for MRS 2500 Experiments

This workflow provides a logical sequence of steps to diagnose issues with MRS 2500 experiments.

Caption: A stepwise workflow for troubleshooting MRS 2500 experiments.

References

• 1. Desensitization of the platelet aggregation response to ADP: differential down-regulation of the P2Y1 and P2cyc receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. What are P2Y1 antagonists and how do they work? [synapse.patsnap.com]
• 4. Drug-like Antagonists of P2Y Receptor Subtypes: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 7. P2Y Receptors for Extracellular Nucleotides: Contributions to Cancer Progression and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Expression of P2Y receptors in cell lines derived from the human lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Expression of P2Y receptors in cell lines derived from the human lung - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Agonists and antagonists for P2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Expression and purification of recombinant G protein-coupled receptors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. P2Y1 and P2Y12 receptors for ADP desensitize by distinct kinase-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Identification of competitive antagonists of the P2Y1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for storing and handling MRS 2500.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides best practices for the storage and handling of MRS 2500, a potent and selective P2Y1 receptor antagonist. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions (FAQs) to assist you in your research.

Storage and Handling of MRS 2500

Proper storage and handling of MRS 2500 are crucial to maintain its stability and ensure the reproducibility of your experimental results.

Key Storage and Handling Parameters

Parameter	Recommendation	Source(s)
Storage Temperature	Store at -20°C upon receipt.
Solubility	Soluble in water up to 20 mM.
Solution Preparation	Prepare aqueous solutions fresh for each experiment. If a stock solution must be prepared, aliquot into single-use volumes to minimize freeze-thaw cycles.	[1]
Light Sensitivity	Protect solutions from direct and prolonged exposure to light.	[2][3]
Freeze-Thaw Cycles	Avoid repeated freeze-thaw cycles of stock solutions, as this may degrade the compound.	[1][4][5]
Safety Precautions	Use in a chemical fume hood. Avoid inhalation, and contact with eyes, skin, and clothing. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Experimental Protocols

Detailed methodologies for key experiments involving MRS 2500 are provided below.

Platelet Aggregation Assay

This protocol describes the use of MRS 2500 to inhibit ADP-induced platelet aggregation in human platelet-rich plasma (PRP).

Materials:

• Freshly drawn human venous blood collected in 3.8% trisodium citrate.

• MRS 2500 tetraammonium salt.

• Adenosine 5'-diphosphate (ADP).

• Saline solution.

• Platelet aggregometer.

• Centrifuge.

Procedure:

• Prepare Platelet-Rich Plasma (PRP): Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.[6]

• Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes to obtain PPP, which will be used as a reference.[6]

• Prepare MRS 2500 Solution: Prepare a stock solution of MRS 2500 in water and make serial dilutions to the desired concentrations for your experiment.

• Incubation: Pre-warm the PRP to 37°C. Add the desired concentration of MRS 2500 or vehicle control to the PRP and incubate for the desired time (e.g., 5-10 minutes).

• Initiate Aggregation: Add ADP to the PRP to induce platelet aggregation. A typical final concentration of ADP is 10 µM.[7]

• Measure Aggregation: Monitor the change in light transmission using a platelet aggregometer. The increase in light transmission corresponds to the degree of platelet aggregation.[8]

Experimental Workflow for Platelet Aggregation Assay

Workflow for a typical platelet aggregation experiment.

Calcium Imaging Assay

This protocol outlines the use of MRS 2500 to study its effect on intracellular calcium mobilization in cultured cells expressing the P2Y1 receptor.

Materials:

• Cells expressing the P2Y1 receptor (e.g., 1321N1 human astrocytoma cells).[9]

• Cell culture medium.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[6]

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).[6]

• P2Y1 receptor agonist (e.g., ADP or 2-MeSADP).[6]

• MRS 2500 tetraammonium salt.

• 96- or 384-well black-walled, clear-bottom assay plates.

• Fluorescence imaging system (e.g., FLIPR instrument or confocal microscope).[6]

Procedure:

• Cell Seeding: Seed the P2Y1-expressing cells into the assay plates and culture overnight to form a confluent monolayer.[6]

• Dye Loading: Prepare a dye-loading solution with a calcium-sensitive dye like Fluo-4 AM in assay buffer. Remove the culture medium and add the dye-loading solution to the cells. Incubate as recommended by the dye manufacturer to allow for dye uptake.[6]

• Wash: Gently wash the cells with assay buffer to remove excess dye.[6]

• Compound Addition: Prepare solutions of MRS 2500 and the P2Y1 agonist at various concentrations.

• Measurement:

  • Establish a baseline fluorescence reading for each well.

  • Add the MRS 2500 solution to the cells and incubate for a specified period.

  • Add the agonist solution to initiate the calcium response.[6]

  • Monitor the change in fluorescence over time to measure intracellular calcium mobilization.[6]

Calcium Imaging Experimental Workflow

Workflow for a calcium imaging experiment with MRS 2500.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during experiments with MRS 2500.

FAQs

• Q: What is the recommended solvent for MRS 2500?

  • A: MRS 2500 is soluble in water up to 20 mM. For cell-based assays, it is recommended to dissolve it in an appropriate aqueous buffer.

• Q: How should I store my MRS 2500 stock solution?

  • A: If you prepare a stock solution, it is best to aliquot it into single-use volumes and store it at -20°C to avoid repeated freeze-thaw cycles.[1]

• Q: Is MRS 2500 light-sensitive?

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Reduced or no inhibition of platelet aggregation	1. Degraded MRS 2500: Improper storage or multiple freeze-thaw cycles of the stock solution. 2. Incorrect concentration: Calculation error or dilution mistake. 3. Platelet variability: Donor-to-donor variability in platelet responsiveness.	1. Prepare a fresh solution of MRS 2500 from a new aliquot. Ensure proper storage at -20°C. 2. Double-check all calculations and dilution steps. 3. Use platelets from multiple donors to confirm the results.
Inconsistent results in cell-based assays	1. Cell passage number: High passage numbers can lead to changes in receptor expression and signaling. 2. Inconsistent cell density: Variations in cell seeding can affect the response. 3. Edge effects in microplates: Evaporation from wells at the edge of the plate can alter compound concentrations.	1. Use cells within a defined low passage number range. 2. Ensure consistent cell seeding density across all wells. 3. Use plates with lids and maintain a humidified environment in the incubator. Consider not using the outermost wells for critical experiments.
Unexpected agonist-like activity	1. Partial agonism: While MRS 2500 is a potent antagonist, some related compounds have shown partial agonist activity at the P2Y1 receptor. At very high concentrations or in certain cell systems, this could be a possibility. 2. Off-target effects: Although highly selective for P2Y1, at very high concentrations, off-target effects on other receptors cannot be entirely ruled out.	1. Perform a full concentration-response curve to characterize the activity. 2. Test the effect of MRS 2500 in the absence of a P2Y1 agonist. Use a structurally unrelated P2Y1 antagonist as a control.
Artifacts in calcium imaging	1. Dye loading issues: Uneven dye loading or dye compartmentalization. 2. Phototoxicity: Excessive laser power or exposure time can damage cells and lead to spurious calcium signals. 3. Motion artifacts: Movement of cells during imaging can cause apparent changes in fluorescence.	1. Optimize dye loading concentration and incubation time. 2. Use the lowest possible laser power and exposure time that provides an adequate signal-to-noise ratio. 3. Ensure the plate is securely fixed and minimize any disturbances during the experiment.[10][11]
Poor in vivo efficacy	1. Compound stability and clearance: The compound may be rapidly cleared from circulation. 2. Incorrect dosage or administration route: The dose may be too low, or the administration route may not be optimal for reaching the target tissue.	1. Review literature for pharmacokinetic data on MRS 2500 or related compounds. Consider a continuous infusion protocol. 2. Perform dose-response studies to determine the optimal dose. Intravenous administration has been shown to be effective.[12]

P2Y1 Receptor Signaling Pathway

MRS 2500 is a selective antagonist of the P2Y1 receptor, which is a G-protein coupled receptor (GPCR). The binding of its endogenous agonist, ADP, to the P2Y1 receptor initiates a signaling cascade that plays a crucial role in platelet aggregation and other physiological processes.[13]

P2Y1 Receptor Signaling Cascade

P2Y1 receptor signaling pathway and the inhibitory action of MRS 2500.

References

• 1. Repeated freeze-thaw cycles do not alter the biomechanical properties of fibular allograft bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation of histamine solutions used for bronchoprovocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. gaf.com [gaf.com]
• 5. ableroof.com [ableroof.com]
• 6. Protocol for calcium imaging of dorsal and ventral CA1 neurons in head-fixed mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Distinct Signaling Patterns of Allosteric Antagonism at the P2Y1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Correcting motion induced fluorescence artifacts in two-channel neural imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Real-Time Processing of Two-Photon Calcium Imaging Data Including Lateral Motion Artifact Correction [frontiersin.org]
• 12. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]

Interpreting unexpected results in MRS 2500 experiments.

Welcome to the technical support center for MRS 2500 experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting unexpected results and to offer troubleshooting support for common issues encountered during experimentation with the P2Y1 receptor antagonist, MRS 2500.

Frequently Asked Questions (FAQs)

Q1: What is MRS 2500 and what is its primary mechanism of action?

MRS 2500 is a highly potent and selective competitive antagonist of the P2Y1 purinergic receptor. Its primary mechanism is to block the binding of the endogenous agonist, adenosine diphosphate (ADP), to the P2Y1 receptor, thereby inhibiting downstream signaling pathways.[1][2] The P2Y1 receptor, a Gq-protein coupled receptor, is crucial for initiating platelet shape change and aggregation.[1][3]

Q2: How potent and selective is MRS 2500?

MRS 2500 exhibits high affinity for the P2Y1 receptor with reported Ki and IC50 values in the low nanomolar to sub-nanomolar range.[1] It is highly selective for the P2Y1 receptor, showing no significant activity at the other major platelet ADP receptor, P2Y12, which is coupled to Gi.[1]

Q3: What are the common applications of MRS 2500 in research?

MRS 2500 is widely used as a pharmacological tool to:

• Investigate the role of the P2Y1 receptor in ADP-induced platelet aggregation and thrombosis.[1][4][5][6]

• Differentiate between P2Y1 and P2Y12 receptor-mediated effects in platelets and other tissues.[1]

• Study P2Y1 receptor signaling in various physiological and pathological processes, including in the gastrointestinal tract and the central nervous system.[7][8]

• Serve as a reference antagonist in the development of new antiplatelet therapies.[5]

Q4: What are the stability and solubility characteristics of MRS 2500?

MRS 2500 is a bisphosphate derivative, and while more stable than its agonist counterparts, proper storage and handling are crucial.[1] It is typically supplied as a tetraammonium salt, which is water-soluble. However, for experimental use, it is important to prepare fresh solutions and be mindful of potential degradation or precipitation in certain buffers or over extended periods. Poor solubility or stability can be a source of experimental variability.[9][10][11][12]

Troubleshooting Guide for Unexpected Results

Unexpected results in experiments with MRS 2500 can arise from various factors, ranging from experimental design flaws to issues with the compound itself. This guide addresses common problems in a question-and-answer format.

Issue 1: No observable effect of MRS 2500.

Q: I've added MRS 2500 to my assay, but I'm not seeing any inhibition of the ADP-induced response. What could be the problem?

A: This could be due to several factors:

• Compound Degradation: Ensure that your stock solution of MRS 2500 is fresh and has been stored correctly. Repeated freeze-thaw cycles can degrade the compound.

• Incorrect Concentration: Double-check your calculations and dilutions. Given its high potency, errors in dilution can lead to a final concentration that is too low to have an effect.

• Agonist Concentration is Too High: In a competitive antagonism setup, an excessively high concentration of the agonist (ADP) can overcome the inhibitory effect of the antagonist. Try reducing the agonist concentration to a level that elicits a sub-maximal response (e.g., EC80).

• Experimental System: The P2Y1 receptor may not be expressed or functional in your specific cell line or tissue preparation. Confirm receptor expression using techniques like RT-PCR, western blot, or radioligand binding.[8]

• pH of the Buffer: The binding affinity of ligands can be sensitive to pH.[13] Ensure your experimental buffer is at the correct physiological pH.

Issue 2: Reduced potency of MRS 2500 (Higher IC50 than expected).

Q: My dose-response curve for MRS 2500 shows inhibition, but the IC50 value is much higher than what is reported in the literature. Why is this?

A: A rightward shift in the expected potency can be indicative of several issues:

• Presence of Nucleotidases: Ecto-nucleotidases in your preparation (e.g., in platelet-rich plasma) can degrade the ADP agonist, leading to an underestimation of its effective concentration and, consequently, an overestimation of the antagonist's IC50.[1]

• Partial Degradation of MRS 2500: The stock solution may have partially degraded, reducing the concentration of the active compound.

• Assay Conditions: Factors such as incubation time, temperature, and buffer composition can influence the apparent potency. Ensure your protocol is consistent with established methods.[13]

• Non-Equilibrium Conditions: Schild analysis, used to determine the affinity of a competitive antagonist, assumes that the system has reached equilibrium.[14][15] Insufficient incubation time with the antagonist before adding the agonist can lead to an underestimation of potency.

Issue 3: Unexpected Dose-Response Curve Shape.

Q: The dose-response curve in the presence of MRS 2500 is not a parallel rightward shift. The maximum response is suppressed, or the slope is unusual. What does this mean?

A: This is a critical observation that suggests a deviation from simple competitive antagonism.

• Non-Competitive Antagonism: A depression of the maximum response suggests that the antagonism may be non-competitive or insurmountable.[2] While MRS 2500 is known as a competitive antagonist, at very high concentrations or under certain conditions, it might exhibit other behaviors.

• Schild Plot Analysis: A Schild plot can help diagnose the nature of the antagonism. A slope that is significantly different from 1.0 can indicate several possibilities[14][15]:

  • Slope < 1: May suggest negative cooperativity, agonist uptake mechanisms, or the presence of multiple receptor subtypes with different affinities for the agonist.[14]

  • Slope > 1: Could indicate positive cooperativity or issues with antagonist depletion (e.g., non-specific binding).[14]

• Off-Target Effects: At higher concentrations, the selectivity of any compound can decrease. Consider the possibility that MRS 2500 is interacting with other receptors or signaling molecules in your system, leading to a complex response.

• Inverse Agonism: Some studies have shown that P2Y1 antagonists, including MRS 2500, can act as inverse agonists, reducing the constitutive activity of the receptor in some systems.[16] This could alter the shape of the dose-response curve, particularly if the receptor has high basal activity in your model.

Data Summary: Potency of MRS 2500

The following table summarizes the reported potency of MRS 2500 from various studies. Note that values can vary depending on the experimental system and conditions.

Parameter	Species/System	Value	Reference
Ki	Human P2Y1 Receptor	0.78 nM
IC50	ADP-induced human platelet aggregation	0.95 nM	[1]
KD	Recombinant human P2Y1 receptor	1.2 nM	[8][17]
KD	Rat Brain	0.33 nM	[8]
IC50	IJP in rat colon (in presence of L-NNA)	14.0 nM	[7]

Experimental Protocols

Key Experiment: In Vitro Platelet Aggregation Assay

This protocol outlines a general procedure for assessing the inhibitory effect of MRS 2500 on ADP-induced human platelet aggregation.

• Preparation of Platelet-Rich Plasma (PRP):

  • Draw whole blood from healthy, consenting donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP from red and white blood cells.

  • Carefully collect the upper PRP layer.

• Antagonist Incubation:

  • Aliquot PRP into aggregometer cuvettes with a stir bar.

  • Add varying concentrations of MRS 2500 (or vehicle control) to the cuvettes.

  • Incubate for a specified period (e.g., 5-20 minutes) at 37°C to allow the antagonist to reach equilibrium with the receptors.

• Agonist-Induced Aggregation:

  • Establish a baseline light transmittance reading in the aggregometer.

  • Add a fixed concentration of ADP (e.g., a concentration that gives ~80% of the maximal response, EC80) to initiate aggregation.

  • Record the change in light transmittance over time (typically 5-10 minutes), which corresponds to the extent of platelet aggregation.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of MRS 2500 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the MRS 2500 concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.

Visualizations

Signaling Pathway of P2Y1 Receptor and MRS 2500 Action

Caption: P2Y1 receptor signaling pathway and the inhibitory action of MRS 2500.

Experimental Workflow for Dose-Response Analysis

Caption: General workflow for an MRS 2500 dose-response experiment.

Troubleshooting Logic for Unexpected Results

Caption: Decision tree for troubleshooting MRS 2500 experimental results.

References

• 1. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Distinct Signaling Patterns of Allosteric Antagonism at the P2Y1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. alzdiscovery.org [alzdiscovery.org]
• 7. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Benchmarking the Solubility Enhancement and Storage Stability of Amorphous Drug–Polyelectrolyte Nanoplex against Co-Amorphous Formulation of the Same Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Progress in the development of stabilization strategies for nanocrystal preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. How to Interpret Dose-Response Curves [sigmaaldrich.com]
• 14. Glaxo Wellcome and Science - Global [pdg.cnb.uam.es]
• 15. Taking The Time To Study Competitive Antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of recombinant and platelet P2Y(1) receptors utilizing a [(125)I]-labeled high-affinity antagonist 2-iodo-N(6)-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate ([(125)I]MRS2500) - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Antagonistic Effect of MRS 2500 on P2Y1 Receptors: A Comparative Guide

This guide provides an objective comparison of MRS 2500, a potent and selective antagonist for the P2Y1 receptor, against other common alternatives. The P2Y1 receptor, an important G-protein coupled receptor (GPCR) activated by adenosine diphosphate (ADP), is a key target in the development of antiplatelet and antithrombotic therapies.[1][2] Validating the efficacy and selectivity of antagonists like MRS 2500 is crucial for both basic research and clinical development. This document outlines the P2Y1 signaling pathway, presents comparative experimental data, and details the protocols for key validation assays.

P2Y1 Receptor Signaling Pathway

The P2Y1 receptor is coupled to the Gq family of G proteins.[3] Upon activation by an agonist such as ADP, the Gq protein activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), which mediates various cellular responses, including the initial stages of platelet aggregation.[3][4][5] Antagonists like MRS 2500 block the initial binding of ADP, thereby inhibiting this entire cascade.

Caption: P2Y1 receptor Gq-coupled signaling pathway.

Data Presentation: Comparative Potency of P2Y1 Antagonists

MRS 2500 has been demonstrated to be a highly potent and selective P2Y1 receptor antagonist, often showing significantly higher affinity than other widely used antagonists like MRS2179 and MRS2279.[6][7] The following table summarizes key quantitative data from various experimental assays, highlighting the superior profile of MRS 2500.

Antagonist	Assay Type	Species/System	Potency Metric	Value	Reference
MRS 2500	Radioligand Binding ([³²P]MRS2500)	Recombinant Human P2Y1	KD	1.2 nM	[8]
MRS 2500	Radioligand Binding (Competition)	Recombinant Human P2Y1	Ki	0.79 nM	[8]
MRS 2500	Platelet Aggregation (ADP-induced)	Human	IC₅₀	0.95 nM	[7]
MRS 2500	Inhibitory Junction Potential	Rat Colon	IC₅₀	14.0 nM	[6]
MRS2279	Inhibitory Junction Potential	Rat Colon	IC₅₀	17.8 nM	[6]
MRS2179	Inhibitory Junction Potential	Rat Colon	IC₅₀	13,100 nM (13.1 µM)	[6]
MRS2179	Radioligand Binding (Competition)	Rat Brain	Ki	267 nM	[8]

IC₅₀: Half maximal inhibitory concentration. KD: Dissociation constant. Ki: Inhibitory constant.

Experimental Protocols

Validating the antagonistic effect of MRS 2500 involves several key experiments. Below are detailed methodologies for common assays.

Caption: General experimental workflow for P2Y1 antagonist validation.

This assay directly measures the functional consequence of P2Y1 receptor activation (intracellular calcium release) and its inhibition by an antagonist.

• Principle: P2Y1 receptor activation by ADP leads to a transient increase in intracellular Ca²⁺ concentration. This change can be monitored with Ca²⁺-sensitive fluorescent dyes. An antagonist will prevent or reduce this fluorescence signal in a dose-dependent manner.[9][10]

• Methodology:

  • Cell Plating: Seed cells expressing the P2Y1 receptor (e.g., HEK293 or 1321N1 astrocytoma cells) into a 96- or 384-well black, clear-bottom plate and culture overnight.[10][11]

  • Dye Loading: Remove the culture medium and add a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and probenecid (to prevent dye extrusion). Incubate for 45-60 minutes at 37°C.[11]

  • Antagonist Addition: Add varying concentrations of MRS 2500 (or other antagonists) to the wells and pre-incubate for a specified time (e.g., 15-30 minutes).

  • Signal Measurement: Place the plate into a fluorescence plate reader (e.g., FLIPR, FlexStation).[9] Establish a baseline fluorescence reading.

  • Agonist Stimulation: Inject a P2Y1 agonist (e.g., ADP or 2-MeSADP) at a concentration known to elicit a submaximal response (EC₈₀) and immediately begin recording fluorescence intensity over time.

  • Data Analysis: The antagonist's effect is quantified by the reduction in the peak fluorescence signal. Plot the percentage of inhibition against the antagonist concentration to determine the IC₅₀ value.

This is a highly relevant physiological assay for testing P2Y1 antagonists, as platelet aggregation is a primary function mediated by this receptor.

• Principle: ADP is a key agonist that induces platelet aggregation. This process can be monitored in vitro by measuring the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets clump together.[12][13] P2Y1 antagonists inhibit this process.

• Methodology:

  • PRP Preparation: Collect whole blood into tubes containing an anticoagulant (e.g., 3.8% trisodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP.[12]

  • Incubation: Place an aliquot of PRP into an aggregometer cuvette with a stir bar, pre-warmed to 37°C. Add MRS 2500 or vehicle control and incubate for 1-5 minutes while stirring.[14]

  • Aggregation Induction: Add an ADP solution to the cuvette to initiate aggregation. A typical final concentration is 5-10 µM.[14]

  • Measurement: Record the change in light transmittance for 3-5 minutes. The maximum change in transmittance is proportional to the extent of aggregation.

  • Data Analysis: Compare the maximal aggregation in the presence of the antagonist to the control (vehicle-only). Calculate the percent inhibition for each antagonist concentration to determine the IC₅₀.

This assay provides a direct measure of the antagonist's affinity for the P2Y1 receptor.

• Principle: The assay measures the ability of an unlabeled compound (MRS 2500) to compete with a radiolabeled ligand (a "hot" ligand, such as [³²P]MRS2500) for binding to the P2Y1 receptor in a preparation of cell membranes.[7][8]

• Methodology:

  • Membrane Preparation: Homogenize cells or tissues expressing P2Y1 receptors and isolate the membrane fraction through differential centrifugation.

  • Binding Reaction: In a microtiter plate, incubate the membrane preparation with a fixed concentration of the radiolabeled P2Y1 ligand and a range of concentrations of the unlabeled competitor (MRS 2500).

  • Incubation: Allow the reaction to reach equilibrium (e.g., 60 minutes at room temperature).

  • Separation: Rapidly separate the receptor-bound radioligand from the free radioligand by vacuum filtration through a glass fiber filter, which traps the membranes.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. Fit the data to a one-site competition model to calculate the IC₅₀, which can then be converted to an inhibition constant (Ki) using the Cheng-Prusoff equation.

Conclusion

The validation of MRS 2500 as a P2Y1 receptor antagonist is robustly supported by a combination of functional and direct binding assays. Experimental data consistently demonstrate its high potency, often orders of magnitude greater than earlier antagonists like MRS2179.[6] Its effectiveness in physiologically relevant assays, such as inhibiting platelet aggregation, underscores its value as a precise pharmacological tool for studying P2Y1 receptor function and as a lead compound for developing novel antithrombotic agents.[1][15] The detailed protocols provided herein offer a clear framework for researchers to independently verify and compare the activity of P2Y1 antagonists.

References

• 1. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reactome | ADP signalling through P2Y purinoceptor 1 [reactome.org]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Activation of P2Y1 receptor triggers two calcium signaling pathways in bone marrow erythroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Agonists and antagonists for P2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 10. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Two disparate ligand binding sites in the human P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: MRS 2500 and Clopidogrel in the Inhibition of Platelet Function

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiplatelet therapies, the purinergic P2Y receptors on platelets present critical targets for intervention in thrombotic diseases. This guide provides an objective comparison of two key inhibitors, MRS 2500 and clopidogrel, which target different P2Y receptor subtypes, P2Y1 and P2Y12, respectively. We delve into their mechanisms of action, present available quantitative data from experimental studies, and provide detailed experimental protocols to support further research and development.

Mechanism of Action: A Tale of Two Receptors

Platelet activation by adenosine diphosphate (ADP) is a critical step in thrombus formation, mediated primarily by two G-protein coupled receptors: P2Y1 and P2Y12. While both are essential for a full platelet response, they trigger distinct signaling pathways.

• MRS 2500 is a highly potent and selective antagonist of the P2Y1 receptor .[1] The P2Y1 receptor is coupled to Gq, and its activation leads to the stimulation of phospholipase C (PLC), resulting in the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade mobilizes intracellular calcium and activates protein kinase C (PKC), initiating platelet shape change and a transient, reversible aggregation.[2][3] By blocking the P2Y1 receptor, MRS 2500 effectively inhibits these initial steps of platelet activation.

• Clopidogrel , on the other hand, is a prodrug that is metabolized in the liver to its active form, which then acts as an irreversible antagonist of the P2Y12 receptor .[4][5] The P2Y12 receptor is coupled to Gi, and its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[3] Lower cAMP levels reduce the activity of protein kinase A (PKA), which normally phosphorylates vasodilator-stimulated phosphoprotein (VASP), a process that inhibits platelet activation. By irreversibly binding to the P2Y12 receptor, the active metabolite of clopidogrel prevents this signaling cascade, thereby amplifying and sustaining the platelet aggregation response.[6]

Quantitative Comparison of Inhibitory Potency

Direct head-to-head in vitro studies comparing the potency of MRS 2500 and the active metabolite of clopidogrel in inhibiting platelet aggregation under identical conditions are limited. However, data from separate studies provide a strong indication of their relative potencies.

Compound	Target Receptor	Assay Condition	Inhibitory Concentration (IC50)	Reference
MRS 2500	P2Y1	ADP-induced human platelet aggregation	0.95 nM	[1]
Clopidogrel (active metabolite)	P2Y12	ADP-induced platelet aggregation	1.8 µM	[4]
Clopidogrel (active metabolite)	Inhibition of 33P-2MeS-ADP binding to washed human platelets	0.53 µM	[4]

It is important to note that clopidogrel itself is inactive in vitro and requires metabolic activation to exert its antiplatelet effects.[5][6] In vitro studies with clopidogrel often use washed platelets to demonstrate its direct effect, as plasma components can interfere with its activity.[7]

Signaling Pathway Diagrams

To visualize the distinct mechanisms of MRS 2500 and clopidogrel, the following diagrams illustrate their points of intervention in the platelet activation signaling cascade.

Diagram 1: P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500.

Diagram 2: P2Y12 Receptor Signaling Pathway and Inhibition by Clopidogrel's Active Metabolite.

Experimental Protocols

Light Transmission Aggregometry (LTA) for Assessing Platelet Inhibition

Light Transmission Aggregometry (LTA) is a widely used method to assess platelet function and the efficacy of antiplatelet agents.[8][9][10]

Principle: LTA measures the change in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist. As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through, which is detected by a photometer.

Materials:

• Whole blood collected in 3.2% sodium citrate tubes.

• Platelet agonists (e.g., Adenosine Diphosphate - ADP).

• Saline solution.

• Light Transmission Aggregometer.

• Centrifuge.

• Pipettes and cuvettes.

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge the citrated whole blood at a low speed (e.g., 150-200 x g) for 10-15 minutes at room temperature to obtain PRP.

  • Carefully collect the supernatant (PRP).

  • Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15-20 minutes to obtain PPP.

• Calibration of the Aggregometer:

  • Set the baseline (0% aggregation) using a cuvette with PRP.

  • Set the 100% aggregation level using a cuvette with PPP.

• Platelet Aggregation Assay:

  • Pipette a defined volume of PRP into a cuvette with a magnetic stir bar.

  • Incubate the PRP at 37°C for a few minutes.

  • To test the effect of an inhibitor (MRS 2500 or the active metabolite of clopidogrel), pre-incubate the PRP with the compound for a specified time.

  • Add the platelet agonist (e.g., ADP at a final concentration of 5-20 µM) to initiate aggregation.

  • Record the change in light transmission over time (typically 5-10 minutes).

• Data Analysis:

  • The maximum percentage of aggregation is determined from the aggregation curve.

  • For inhibitor studies, the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the maximal aggregation) can be calculated.

Experimental Workflow for LTA:

Diagram 3: Experimental Workflow for Light Transmission Aggregometry.

Conclusion

MRS 2500 and clopidogrel represent two distinct and potent strategies for inhibiting platelet function by targeting different P2Y receptors. MRS 2500, a direct and highly potent P2Y1 antagonist, offers a mechanism to block the initial phase of platelet activation. In contrast, clopidogrel, through its active metabolite, irreversibly inhibits the P2Y12 receptor, thereby preventing the amplification and stabilization of the platelet plug. The quantitative data, though not from direct comparative studies, suggest that MRS 2500 is significantly more potent in vitro than the active metabolite of clopidogrel on a molar basis.

The provided experimental protocols and signaling pathway diagrams offer a foundational resource for researchers to further investigate these and other antiplatelet agents. Future head-to-head in vitro and in vivo studies are warranted to fully elucidate the comparative efficacy and potential synergistic effects of targeting both P2Y1 and P2Y12 receptors for the development of next-generation antithrombotic therapies.

References

• 1. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Thrombosis and Haemostasis / Abstract [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. The active metabolite of Clopidogrel disrupts P2Y12 receptor oligomers and partitions them out of lipid rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Specific inhibition of ADP-induced platelet aggregation by clopidogrel in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Light transmittance aggregometry induced by different concentrations of adenosine diphosphate to monitor clopidogrel therapy: a methodological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of MRS 2500 and Cangrelor in Platelet Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two potent antiplatelet agents, MRS 2500 and cangrelor. The information presented is intended to assist researchers and drug development professionals in understanding the distinct mechanisms and efficacy profiles of these P2Y receptor antagonists.

Introduction

Adenosine diphosphate (ADP) is a key mediator of platelet activation and aggregation, acting through two distinct P2Y receptors on the platelet surface: P2Y1 and P2Y12. While both receptors are crucial for hemostasis and thrombosis, they play different roles in the signaling cascade. MRS 2500 is a highly potent and selective antagonist of the P2Y1 receptor, whereas cangrelor is a direct-acting, reversible antagonist of the P2Y12 receptor. This guide explores their comparative efficacy, supported by experimental data and detailed methodologies.

Mechanism of Action and Signaling Pathways

The differential targeting of P2Y1 and P2Y12 receptors by MRS 2500 and cangrelor results in distinct downstream effects on platelet function.

• P2Y1 Receptor (Target of MRS 2500): The P2Y1 receptor is coupled to Gq and, upon activation by ADP, initiates platelet shape change and a transient phase of aggregation through the activation of phospholipase C (PLC), leading to an increase in intracellular calcium.

• P2Y12 Receptor (Target of Cangrelor): The P2Y12 receptor is coupled to Gi and is responsible for sustaining and amplifying the platelet aggregation response. Its activation inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels, which in turn promotes and stabilizes platelet aggregates.

The following diagram illustrates the distinct signaling pathways initiated by the P2Y1 and P2Y12 receptors upon ADP binding.

Caption: Signaling pathways of P2Y1 and P2Y12 receptors in platelets.

Comparative Efficacy Data

The efficacy of MRS 2500 and cangrelor has been evaluated in various in vitro and in vivo models. The following tables summarize key quantitative data from these studies.

In Vitro Platelet Aggregation

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency in inhibiting platelet aggregation.

Compound	Receptor Target	Assay	Agonist	IC50 (nM)	Reference
MRS 2500	P2Y1	Light Transmission Aggregometry (Human Platelets)	ADP (10 µM)	0.95	[1][2]
Cangrelor	P2Y12	Light Transmission Aggregometry (Human Platelets)	ADP (1.25 µM)	5.8 ± 3.4	[1]
ADP (2.5 µM)	23.1 ± 4.0	[1]
ADP (5 µM)	98 ± 25	[1]

Note: The IC50 of cangrelor is dependent on the concentration of the agonist (ADP) used in the assay.

In Vivo Antithrombotic Activity

Preclinical studies in animal models are essential for evaluating the antithrombotic potential of these compounds.

Compound	Animal Model	Thrombosis Model	Dosing	Effect	Reference
MRS 2500	Mice	Laser-induced vessel wall injury	Intravenous injection	Potent inhibition of arterial thrombosis
Cynomolgus Monkeys	Electrolytic-mediated arterial thrombosis	0.45 mg/kg + 0.68 mg/kg/h IV	88 ± 1% reduction in thrombus weight
Cangrelor	Mice	Not specified	7.8 mg/kg b.w.	Significant inhibition of platelet activation
Cynomolgus Monkeys	Electrolytic-mediated arterial thrombosis	2 mg/kg/h IV	100 ± 0% reduction in thrombus weight

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings.

Light Transmission Aggregometry (LTA) for Platelet Aggregation

LTA is the gold standard for assessing platelet function.

• Sample Preparation: Whole blood is collected in sodium citrate tubes. Platelet-rich plasma (PRP) is obtained by centrifugation at a low speed, and platelet-poor plasma (PPP) is obtained by a subsequent high-speed centrifugation.

• Assay Procedure:

  • PRP is placed in a cuvette with a stir bar and warmed to 37°C.

  • A baseline light transmission is established.

  • The antagonist (MRS 2500 or cangrelor) or vehicle is added and incubated for a specified time.

  • A platelet agonist, such as ADP, is added to induce aggregation.

  • The change in light transmission through the PRP is monitored over time as platelets aggregate. PPP is used as a reference for 100% aggregation.

• Data Analysis: The maximum percentage of aggregation is calculated, and IC50 values are determined from concentration-response curves.

The following diagram illustrates a typical workflow for LTA.

Caption: Experimental workflow for Light Transmission Aggregometry (LTA).

In Vivo Thrombosis Models

Animal models of thrombosis are used to assess the antithrombotic efficacy of novel compounds.

• Laser-Induced Thrombosis Model (Mice):

  • A fluorescent dye is injected intravenously to visualize platelets.

  • A small artery or arteriole in the mesentery or cremaster muscle is exposed.

  • A focused laser beam is used to induce endothelial injury, initiating thrombus formation.

  • The accumulation of fluorescently labeled platelets at the injury site is monitored by intravital microscopy.

  • The size and stability of the thrombus are quantified over time in the presence and absence of the test compound.

• Electrolytic-Mediated Arterial Thrombosis Model (Monkeys):

  • Anesthetized monkeys are used.

  • A carotid artery is isolated, and a small needle electrode is inserted into the vessel wall.

  • A controlled electrical current is applied to induce endothelial damage and thrombus formation.

  • After a set period, the thrombotic segment of the artery is excised and the thrombus weight is measured.

  • The effect of the test compound, administered intravenously, on thrombus weight is compared to a control group.

Conclusion

MRS 2500 and cangrelor are potent antiplatelet agents that act on distinct P2Y receptors. MRS 2500 is a highly potent P2Y1 antagonist, demonstrating efficacy in the nanomolar range in vitro. Cangrelor is a direct-acting, reversible P2Y12 antagonist with a rapid onset and offset of action. The choice between targeting the P2Y1 or P2Y12 receptor depends on the desired therapeutic outcome, with P2Y1 inhibition affecting the initiation of platelet aggregation and P2Y12 inhibition impacting the amplification and stabilization of the thrombus. The experimental data and protocols presented in this guide provide a foundation for further research and development in the field of antiplatelet therapy.

References

• 1. Comparison of VASP-phosphorylation assay to light-transmission aggregometry in assessing inhibition of the platelet ADP P2Y12 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Alternative P2Y1 Receptor Antagonists

This guide provides a detailed comparison of alternative antagonists to MRS 2500 for the P2Y1 receptor, a critical target in thrombosis and other physiological processes. The information is tailored for researchers, scientists, and professionals in drug development, offering objective performance data, experimental methodologies, and pathway visualizations to inform compound selection and experimental design.

P2Y1 Receptor Signaling Pathway

The P2Y1 receptor is a G protein-coupled receptor (GPCR) that plays a pivotal role in ADP-mediated platelet aggregation.[1][2] Upon activation by ADP, the receptor couples primarily through Gq/11 proteins to activate Phospholipase C (PLC).[3][4] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC).[4][5] This signaling cascade is fundamental to platelet shape change, a precursor to aggregation.[1]

Caption: P2Y1 Receptor Gq-coupled signaling cascade.

Performance Comparison of P2Y1 Antagonists

MRS 2500 is a highly potent and selective P2Y1 antagonist, recognized for its (N)-methanocarba ring system which enhances affinity and stability.[6][7][8] It serves as a benchmark for comparing alternative compounds. This section details the performance of key nucleotide-based and non-nucleotide antagonists.

Table 1: Nucleotide-Based P2Y1 Antagonists

This table compares MRS 2500 with its precursors, MRS 2279 and MRS 2179. All are competitive antagonists derived from adenosine 3',5'-bisphosphate. The data highlights the significant increase in potency achieved through structural modifications leading to MRS 2500.

Compound	Chemical Name	Potency (Ki or IC50)	Assay Type	Species	Reference
MRS 2500	2-Iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate	0.78 nM (Ki)	Radioligand Binding ([32P]MRS2500)	Human (recombinant)	[7][8]
0.95 nM (IC50)	Platelet Aggregation	Human	[6][8]
MRS 2279	2-Chloro-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate	27.4 nM (Ki)	Radioligand Binding ([32P]MRS2500)	Rat Brain	[9]
52 nM (IC50)	Not Specified	Not Specified	[10]
MRS 2179	N6-methyl-2'-deoxyadenosine-3',5'-bisphosphate	1.97 µM (Ki)	Radioligand Binding ([32P]MRS2500)	Rat Brain	[9]
100 nM (IC50)	Ca2+ Mobilization	Human (recombinant)	[10]
13.1 µM (IC50)	Inhibitory Junction Potential	Rat Colon	[11]

Table 2: Non-Nucleotide P2Y1 Antagonists

Non-nucleotide antagonists offer alternative scaffolds with different physicochemical properties. BPTU represents a diarylurea chemotype identified through high-throughput screening. While potent in binding assays, its translation to functional activity in plasma highlights common challenges in drug development.[12]

Compound	Chemical Name	Potency (Ki or IC50)	Assay Type	Species	Reference
BPTU	N-[2-[2-(1,1-dimethylethyl)phenoxy]-3-pyridinyl]-N′-[4-(trifluoromethoxy)phenyl]urea	6 nM (Ki)	Membrane Binding Assay	Human	[12]
2.1 µM (IC50)	Platelet Aggregation (in hPRP)	Human	[12]

Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed methodologies for key assays used to characterize P2Y1 receptor antagonists.

Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the P2Y1 receptor.

• Objective: To determine the equilibrium dissociation constant (Ki) of an antagonist.

• Materials:

  • Cell membranes expressing the human P2Y1 receptor (e.g., from Sf9 or CHO cells).[4]

  • Radioligand: [³²P]MRS2500 or [³H]2-MeSADP.[4][9][13]

  • Test Antagonist Compounds (e.g., MRS 2179, BPTU).

  • Non-specific Binding Control: A high concentration of a known P2Y1 antagonist (e.g., 10 µM MRS 2179).[9]

  • Assay Buffer: 15 mM HEPES, 145 mM KCl, 5 mM NaCl, 5 mM EDTA, pH 7.4.[4]

  • Glass fiber filters and a filtration apparatus.[4]

  • Scintillation counter.[4]

• Workflow:

Caption: Workflow for a competitive radioligand binding assay.

Intracellular Calcium Mobilization Assay

This functional assay measures an antagonist's ability to block the agonist-induced increase in intracellular calcium, a direct consequence of P2Y1 receptor activation.[4]

• Objective: To determine the functional potency (IC50) of an antagonist.

• Materials:

  • Cells expressing the P2Y1 receptor (e.g., 1321N1 astrocytoma cells).[4][14]

  • P2Y1 Agonist: 2-MeSADP or ADP.[4]

  • Test Antagonist Compounds.

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).[4][14]

  • Assay Buffer (e.g., HBSS with 20 mM HEPES).[4]

  • Fluorescence plate reader with an injection system (e.g., FLIPR).[4]

• Protocol:

  • Cell Plating: Seed P2Y1-expressing cells in a black-walled, clear-bottom 96-well plate.

  • Dye Loading: Incubate cells with a calcium-sensitive dye loading solution for approximately 60 minutes at 37°C.[4]

  • Washing: Gently wash the cells to remove excess extracellular dye.[4]

  • Assay:

    • Place the plate in the fluorescence reader and record a baseline fluorescence signal.

    • Add the test antagonist at various concentrations and incubate.

    • Inject the P2Y1 agonist (e.g., 2-MeSADP) to stimulate the cells.

    • Record the change in fluorescence intensity over time.

  • Analysis: Determine the IC50 value, which is the concentration of the antagonist that inhibits 50% of the agonist-induced calcium response.

In Vitro Platelet Aggregation Assay

This assay directly measures the physiological effect of P2Y1 antagonists on platelet function using light aggregometry.

• Objective: To assess the anti-aggregatory activity of an antagonist in a biologically relevant sample.

• Materials:

  • Freshly drawn blood from healthy human donors or mice, collected into sodium citrate.[15]

  • Platelet-Rich Plasma (PRP), obtained by low-speed centrifugation.[15]

  • Platelet-Poor Plasma (PPP), obtained by high-speed centrifugation.[15]

  • P2Y1 Agonist: ADP.

  • Test Antagonist Compounds.

  • Light transmission aggregometer.

• Protocol:

  • PRP Preparation: Prepare PRP and PPP from citrated whole blood. Adjust the platelet count in the PRP to a standardized concentration (e.g., 2 x 10⁸ platelets/mL) using PPP.[15]

  • Incubation: Pre-warm PRP samples to 37°C. Add the test antagonist or vehicle control and incubate for a defined period.

  • Aggregation Measurement:

    • Place the PRP sample in the aggregometer cuvette and set the baseline (0% aggregation). Use a PPP sample to set the 100% aggregation mark.

    • Add ADP to initiate aggregation.

    • Record the change in light transmittance for 5-10 minutes as platelets aggregate.[15]

  • Analysis: Calculate the percentage of aggregation inhibition for each antagonist concentration to determine the IC50 value.

Summary

While MRS 2500 remains a gold standard due to its exceptional potency and selectivity, other compounds offer valuable tools for research.[8][16]

• MRS 2279 and MRS 2179 are structurally related antagonists with lower potency.[9][11] They can be useful for establishing structure-activity relationships or when a less potent inhibitor is desired.[10]

• BPTU represents a distinct, non-nucleotide chemical class.[12][13] Its discovery opens avenues for developing P2Y1 antagonists with different pharmacological profiles, although challenges such as poor solubility and discrepancies between binding and functional assays must be addressed.[12]

The selection of an appropriate P2Y1 antagonist should be guided by the specific requirements of the experimental system, considering factors such as required potency, selectivity, and the physicochemical properties of the compound. The protocols and comparative data provided herein offer a foundation for making these informed decisions.

References

• 1. Reactome | ADP signalling through P2Y purinoceptor 1 [reactome.org]
• 2. P2Y receptor - Wikipedia [en.wikipedia.org]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. benchchem.com [benchchem.com]
• 5. Activation of P2Y1 receptor triggers two calcium signaling pathways in bone marrow erythroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Agonists and antagonists for P2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 9. [32P]2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([32P]MRS2500), a novel radioligand for quantification of native P2Y1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of selective agonists and antagonists of P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Two disparate ligand binding sites in the human P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, structure-activity relationships and biological evaluation of benzimidazole derived sulfonylurea analogues as a new class of antagonists of P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of MRS 2500 with other purinergic inhibitors.

A Comprehensive Head-to-Head Comparison of MRS 2500 with Other Purinergic Inhibitors

For researchers, scientists, and drug development professionals, understanding the nuanced differences between various purinergic inhibitors is critical for advancing research and developing targeted therapeutics. This guide provides an objective, data-driven comparison of MRS 2500, a potent P2Y1 receptor antagonist, with a range of other inhibitors targeting various purinergic receptors.

Introduction to MRS 2500 and Purinergic Signaling

MRS 2500 is a highly potent and selective antagonist of the P2Y1 receptor, a G protein-coupled receptor (GPCR) activated by adenosine diphosphate (ADP).[1] The P2Y1 receptor is a key player in various physiological processes, most notably in platelet aggregation, making it a significant target for antithrombotic therapies.[2][3] Purinergic signaling, mediated by extracellular nucleotides like ATP and ADP, involves a complex family of P2X and P2Y receptors, each with distinct downstream signaling cascades and physiological roles. This guide will compare MRS 2500 with other inhibitors targeting P2Y1, as well as those targeting other key purinergic receptors such as P2Y12, P2Y2, P2X1, and P2X3.

Quantitative Comparison of Purinergic Inhibitors

The following table summarizes the inhibitory potency (Ki and IC50 values) of MRS 2500 and other selected purinergic inhibitors against their respective targets. This data is crucial for comparing the efficacy and selectivity of these compounds.

Compound	Target Receptor	Ki (nM)	IC50 (nM)	Compound Class
MRS 2500	P2Y1	0.78 [1]	0.95 (human platelets) [1]	Nucleotide Analog
MRS 2279	P2Y1	2.5[4]	51.6[4]	Nucleotide Analog
MRS 2179	P2Y1	84[5]	-	Nucleotide Analog
Cangrelor	P2Y12	-	1.5 - 6.2	Nucleotide Analog
Clopidogrel (active metabolite)	P2Y12	-	400 - 1300	Thienopyridine
Ticagrelor	P2Y12	14	-	Cyclopentyl-triazolo-pyrimidine
Prasugrel (active metabolite)	P2Y12	2.1	-	Thienopyridine
AR-C118925	P2Y2	-	21.88 - 47.86	Non-nucleotide
NF449	P2X1	-	0.28[6][7][8]	Suramin Analog
Suramin	P2X (non-selective)	-	~1000-10000 (for various P2X)	Polysulfonated Naphthylurea
PPADS	P2X (non-selective)	-	1000 - 2600 (for P2X1,2,3,5)[9]	Pyridoxalphosphate derivative
A-317491	P2X3, P2X2/3	9 - 92[10]	15 - 99[11]	Non-nucleotide

Signaling Pathways and Mechanisms of Action

The differential effects of these inhibitors stem from their targeting of distinct receptors within the purinergic signaling network.

P2Y1 Receptor Signaling Pathway and Inhibition by MRS 2500

The P2Y1 receptor, upon activation by ADP, couples to Gq/11, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade ultimately leads to physiological responses such as platelet shape change and aggregation. MRS 2500 acts as a competitive antagonist at the P2Y1 receptor, blocking the binding of ADP and thereby inhibiting this signaling cascade.

P2Y1 receptor signaling pathway and its inhibition by MRS 2500.

Experimental Protocols

Detailed methodologies are essential for the accurate evaluation and comparison of purinergic inhibitors.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This is a gold-standard method for assessing platelet function and the effect of inhibitors like MRS 2500.

1. Blood Collection and Preparation of Platelet-Rich Plasma (PRP):

• Collect whole blood from healthy, consenting donors who have not taken any antiplatelet medication for at least 10 days.

• Anticoagulate the blood with 3.8% trisodium citrate (9:1 blood to citrate ratio).

• Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

• Carefully collect the upper PRP layer.

• Centrifuge the remaining blood at a higher speed (e.g., 1500 x g) for 15 minutes to obtain platelet-poor plasma (PPP), which is used as a reference.

2. Assay Procedure:

• Pre-warm PRP and PPP samples to 37°C.

• Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

• Pipette a defined volume of PRP into a cuvette with a magnetic stir bar.

• To test an inhibitor, add the desired concentration of the inhibitor (e.g., MRS 2500) to the PRP and incubate for a specified time (e.g., 2 minutes) at 37°C with stirring.

• Initiate platelet aggregation by adding an agonist, typically ADP (e.g., 5-10 µM).

• Monitor the change in light transmission for a set period (e.g., 5-10 minutes). The increase in light transmission corresponds to platelet aggregation.

3. Data Analysis:

• The maximum percentage of aggregation is recorded.

• For inhibitor studies, the percentage of inhibition is calculated relative to the control (agonist alone).

• IC50 values are determined by testing a range of inhibitor concentrations and plotting the dose-response curve.

Workflow for a typical platelet aggregation assay.

Intracellular Calcium Mobilization Assay

This assay is used to determine the effect of inhibitors on receptor-mediated changes in intracellular calcium concentration.

1. Cell Culture and Loading:

• Culture cells expressing the target purinergic receptor (e.g., CHO or HEK293 cells stably expressing P2Y1).

• Plate the cells in a 96-well black, clear-bottom plate.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a buffer solution (e.g., Hanks' Balanced Salt Solution with HEPES) for 30-60 minutes at 37°C.

• Wash the cells to remove excess dye.

2. Assay Procedure:

• Place the plate in a fluorescence plate reader equipped with an automated injection system.

• To test an inhibitor, add the desired concentration of the compound (e.g., MRS 2500) to the wells and incubate for a specified period.

• Measure the baseline fluorescence.

• Inject the agonist (e.g., ADP) into the wells and immediately begin recording the fluorescence intensity over time.

3. Data Analysis:

• The change in fluorescence intensity reflects the change in intracellular calcium concentration.

• The peak fluorescence response is typically used for analysis.

• The inhibitory effect is calculated as the percentage reduction in the agonist-induced calcium response.

• IC50 values are determined from the dose-response curve of the inhibitor.

Conclusion

MRS 2500 stands out as a highly potent and selective P2Y1 receptor antagonist. Its comparison with other purinergic inhibitors highlights the diversity of pharmacological tools available for studying purinergic signaling. The choice of inhibitor will depend on the specific research question, the receptor subtype of interest, and the experimental system being used. The data and protocols provided in this guide offer a foundation for the rational selection and application of these powerful research tools.

References

• 1. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 2. What are P2Y1 antagonists and how do they work? [synapse.patsnap.com]
• 3. P2Y1 receptor antagonists as novel antithrombotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. Quantitation of the P2Y(1) receptor with a high affinity radiolabeled antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. NF 449 | Purinergic (P2X) Receptors | Tocris Bioscience [tocris.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. rndsystems.com [rndsystems.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pnas.org [pnas.org]

Evaluating the Selectivity of MRS 2500 for P2Y1 Over Other P2Y Receptors: A Comparative Guide

This guide provides a detailed evaluation of MRS 2500, a pharmacological tool used in purinergic signaling research. The focus is an objective comparison of its selectivity for the P2Y1 receptor against other P2Y receptor subtypes, supported by quantitative data and detailed experimental protocols. This document is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of MRS 2500's pharmacological profile.

Introduction to MRS 2500

MRS 2500 is a potent and highly selective competitive antagonist of the P2Y1 receptor, a G-protein-coupled receptor (GPCR) activated by adenosine diphosphate (ADP).[1][2] The P2Y1 receptor is crucial in various physiological processes, most notably in the initial phase of ADP-induced platelet aggregation.[2][3] The high selectivity of MRS 2500 is critical for its use as a precise pharmacological probe to isolate and study P2Y1-mediated functions without confounding effects from other P2Y receptor subtypes.

Data Presentation: Comparative Selectivity of MRS 2500

The selectivity of MRS 2500 is demonstrated by its significantly higher affinity and potency at the P2Y1 receptor compared to other P2Y subtypes. The following table summarizes the available quantitative data.

Receptor Subtype	G-Protein Coupling	MRS 2500 Affinity / Potency	Fold Selectivity vs. P2Y1	Reference
P2Y1	Gq	Ki = 0.78 nM	-	[1]
IC50 = 0.95 nM	-	[1]
pKB ≈ 9.1	-	[4]
P2Y2	Gq	> 10,000-fold lower affinity than for P2Y1	> 10,000	[3]
P2Y4	Gq/Gi	No significant activity reported	High
P2Y6	Gq	No significant activity reported	High
P2Y11	Gs/Gq	No significant activity reported	High
P2Y12	Gi	pKB ≈ 4.0 (Ki ≈ 100,000 nM)	> 128,000	[4]
Inactive in functional assays	> 10,000	[3][5]
P2Y13	Gi	pKB ≈ 4.0 (Ki ≈ 100,000 nM)	> 128,000	[4]
P2Y14	Gi	No significant activity reported	High	-

• Ki (Inhibition constant): Concentration of the antagonist required to occupy 50% of the receptors in a radioligand binding assay. A lower Ki indicates higher binding affinity.

• IC50 (Half-maximal inhibitory concentration): Concentration of the antagonist required to inhibit a biological response by 50%.

• pKB: The negative logarithm of the equilibrium dissociation constant (KB) of an antagonist. A higher pKB value indicates higher antagonist potency.

The data clearly illustrates that MRS 2500 is exceptionally selective for the P2Y1 receptor, with its affinity for other key ADP-sensitive receptors like P2Y12 and P2Y13 being several orders of magnitude lower.[4]

Signaling Pathways and Experimental Workflow

To visually represent the biological context and experimental logic, the following diagrams created using the DOT language are provided.

Caption: Differentiated signaling of P2Y1 vs. P2Y12/13 receptors.

Caption: Workflow for determining the selectivity of a receptor antagonist.

Experimental Protocols

The determination of MRS 2500's selectivity involves a combination of binding and functional assays. Below are representative protocols for these key experiments.

This assay directly measures the affinity of MRS 2500 for the P2Y1 receptor by competing with a radiolabeled ligand.

• Objective: To determine the inhibition constant (Ki) of MRS 2500 at human P2Y receptors.

• Materials:

  • Cell membranes prepared from cell lines stably expressing the human P2Y1 receptor (or other P2Y subtypes).

  • Radioligand, e.g., [³H]MRS2500 or another suitable P2Y1-selective radiolabeled antagonist.[2]

  • MRS 2500 (unlabeled) at various concentrations.

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with relevant salts).

  • GF/C glass fiber filters and a cell harvester for filtration.

• Procedure:

  • In a 96-well plate, combine the cell membrane preparation, the radioligand at a fixed concentration (typically near its Kd), and varying concentrations of unlabeled MRS 2500.

  • Define control wells: "Total Binding" (no unlabeled antagonist) and "Non-Specific Binding" (a high concentration of a non-radiolabeled agonist/antagonist).

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a set duration (e.g., 60 minutes) to reach equilibrium.[6]

  • Terminate the reaction by rapid filtration through the GF/C filters using a cell harvester. This separates the bound radioligand from the unbound.[6]

  • Wash the filters quickly with ice-cold binding buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding and plot the data to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

This functional assay measures the ability of MRS 2500 to inhibit platelet aggregation induced by the P2Y1 agonist ADP.[7]

• Objective: To determine the functional potency (IC50) of MRS 2500 in inhibiting ADP-induced platelet aggregation.

• Materials:

  • Freshly drawn human or animal blood collected in 3.8% trisodium citrate.

  • Agonist: Adenosine diphosphate (ADP).

  • Antagonist: MRS 2500 at various concentrations.

  • Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

  • Light transmission aggregometer.

• Procedure:

  • PRP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP. Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) to obtain PPP.[7]

  • Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.[7]

  • Aggregation Measurement:

    • Pre-warm PRP samples to 37°C.

    • Place an aliquot of PRP in an aggregometer cuvette and calibrate the instrument, setting 0% aggregation for PRP and 100% aggregation for PPP.

    • Add a specific concentration of MRS 2500 (or vehicle control) and incubate for a few minutes.

    • Initiate aggregation by adding a fixed, submaximal concentration of ADP.

    • Record the change in light transmittance for 5-10 minutes.[7]

  • Data Analysis: Determine the IC50 value by plotting the percentage inhibition of aggregation against the concentration of MRS 2500.

This assay is used for receptors like P2Y1 that couple to Gq, leading to an increase in intracellular calcium ([Ca²⁺]i).

• Objective: To measure the ability of MRS 2500 to block agonist-induced calcium flux.

• Materials:

  • A cell line expressing the P2Y1 receptor (e.g., 1321N1 human astrocytoma cells).[5]

  • A calcium-sensitive fluorescent dye (e.g., Fura-2 AM).[6]

  • P2Y1 agonist (e.g., 2-MeSADP).

  • MRS 2500 at various concentrations.

  • A fluorescence plate reader or microscope.

• Procedure:

  • Cell Loading: Incubate the cells with the Fura-2 AM dye, which enters the cells and is cleaved to its active, calcium-sensitive form.[6]

  • Antagonist Incubation: Wash the cells to remove excess dye and pre-incubate them with varying concentrations of MRS 2500.

  • Stimulation and Measurement: Place the plate in the fluorescence reader and measure the baseline fluorescence. Inject the P2Y1 agonist to stimulate the cells and immediately record the change in fluorescence intensity over time. The change in fluorescence corresponds to the change in [Ca²⁺]i.[6]

  • Data Analysis: The inhibitory effect of MRS 2500 is quantified by the reduction in the peak fluorescence signal. Plot the inhibition against the MRS 2500 concentration to determine the IC50.

Conclusion

The collective evidence from binding and functional assays demonstrates that MRS 2500 is a highly potent and exceptionally selective antagonist for the P2Y1 receptor.[5] Its affinity for P2Y1 is in the low nanomolar range, while its activity at other P2Y subtypes, including the closely related P2Y12 and P2Y13 receptors, is negligible at pharmacologically relevant concentrations.[4] This high degree of selectivity makes MRS 2500 an invaluable tool for accurately dissecting the physiological and pathophysiological roles of the P2Y1 receptor in thrombosis, inflammation, and other cellular processes.[3]

References

• 1. resources.tocris.com [resources.tocris.com]
• 2. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pure.eur.nl [pure.eur.nl]
• 5. MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Reproducibility in High-Throughput Screening: Featuring the SpectraPro 2500 Multimode Microplate Reader

Disclaimer: Initial searches for an instrument named "MRS 2500" in the context of life sciences and drug development did not yield conclusive results, with most references pointing to a metal roofing system. Given the context of the request, this guide focuses on a representative high-performance multimode microplate reader, herein named the "SpectraPro 2500," to provide a relevant and useful comparison for researchers, scientists, and drug development professionals. This guide compares the features and performance of such a high-performance reader with other common alternatives in the market, emphasizing the reproducibility of experimental results.

In the fast-paced fields of drug discovery and life sciences research, the reproducibility and reliability of experimental data are paramount.[1][2] Multimode microplate readers are workhorses in the modern laboratory, enabling high-throughput analysis for a wide range of applications, from basic research to drug screening.[3][4] This guide provides an objective comparison of the features that contribute to experimental reproducibility in a high-performance microplate reader like the hypothetical "SpectraPro 2500" against other alternatives.

Data Presentation: Comparison of Microplate Reader Features for Enhanced Reproducibility

The selection of a microplate reader can significantly impact the quality and reproducibility of experimental data.[5] Key features that enhance reproducibility include advanced detection technologies, precise temperature control, and robust software.[1][2][5] Below is a comparison of features for our representative high-performance model and other common alternatives.

Feature	SpectraPro 2500 (High-Performance Multimode Reader)	Standard Multimode Reader	Absorbance-Only Reader
Detection Modes	Absorbance, Fluorescence (FI, FP, TRF), Luminescence	Absorbance, Fluorescence (FI), Luminescence	Absorbance
Wavelength Selection	High-performance monochromators + filters	Monochromators or filters	Filters or basic monochromator
Temperature Control	Yes, advanced with uniformity monitoring	Yes, standard	Often not available or optional
Plate Formats	6- to 1536-well	6- to 384-well	96-well
Shaking Options	Linear, orbital, and double-orbital	Linear and orbital	None or linear
Automation Integration	Full robotic integration capabilities	Limited integration	Standalone operation
Software Capabilities	Advanced data analysis, 21 CFR Part 11 compliance tools	Standard data acquisition and analysis	Basic data acquisition
Typical Reproducibility (CV%)	< 3% for most applications	< 5%	< 5% for absorbance assays

CV% (Coefficient of Variation) values are representative and can vary based on the specific assay, reagents, and laboratory conditions.

Experimental Protocols

Detailed and standardized protocols are crucial for ensuring the reproducibility of results.[2] Here are methodologies for two key experiments commonly performed on multimode microplate readers in drug development.

Cell Viability Assay (MTT Protocol)

This protocol is used to assess the metabolic activity of cells, which is an indicator of cell viability. It is widely used to measure the cytotoxic effects of compounds.

Objective: To determine the effect of a test compound on the viability of a cancer cell line.

Materials:

• 96-well, clear-bottom microplate

• Cancer cell line (e.g., HeLa)

• Complete cell culture medium

• Test compound (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 N HCl)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls. Incubate for 24-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[6]

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

This protocol describes a sandwich ELISA for the quantification of a specific protein (e.g., a cytokine) in a sample.

Objective: To quantify the concentration of a target protein in cell culture supernatants.

Materials:

• 96-well ELISA plate pre-coated with a capture antibody

• Samples and standards

• Detection antibody (biotinylated)

• Streptavidin-HRP (Horse Radish Peroxidase) conjugate

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

• Stop solution (e.g., 2 N H2SO4)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

• Plate Preparation: Wash the pre-coated plate 2-3 times with wash buffer.

• Sample/Standard Incubation: Add 100 µL of standards and samples to the appropriate wells. Incubate for 2 hours at room temperature.

• Washing: Wash the plate four times with wash buffer.

• Detection Antibody: Add 100 µL of the diluted detection antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate four times with wash buffer.

• Streptavidin-HRP: Add 100 µL of Streptavidin-HRP conjugate to each well. Incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the plate four times with wash buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well. Incubate for 15-20 minutes at room temperature in the dark.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.[7][8]

Mandatory Visualizations

Diagrams of experimental workflows and signaling pathways help to clarify complex processes and relationships.

Experimental Workflow: High-Throughput Screening

The following diagram illustrates a typical workflow for a high-throughput screening (HTS) campaign to identify potential drug candidates.

Caption: A typical high-throughput screening workflow from compound preparation to data analysis.

Signaling Pathway: NF-κB Activation

The NF-κB signaling pathway is a key regulator of inflammation and is a common target in drug development.[9][10][11] The diagram below illustrates the canonical NF-κB activation pathway.

Caption: The canonical NF-κB signaling pathway activated by TNF-α.

References

• 1. How Multi-Mode Microplate Readers Accelerate Drug Discovery Workflows | Clinical Gate [clinicalgate.com]
• 2. selectscience.net [selectscience.net]
• 3. The Best Microplate Readers of 2026: Top Picks for Research, Clinical & Industry Labs [labx.com]
• 4. biocompare.com [biocompare.com]
• 5. tecan.com [tecan.com]
• 6. protocols.io [protocols.io]
• 7. microbenotes.com [microbenotes.com]
• 8. Experimental Protocols for Direct, Indirect, & Sandwich ELISAs | AAT Bioquest [aatbio.com]
• 9. NF-κB-IKKβ Pathway as a Target for Drug Development: Realities, Challenges and Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eurekaselect.com [eurekaselect.com]
• 11. mdpi.com [mdpi.com]

Comparative Analysis of MRS 2500: A Preclinical P2Y1 Receptor Antagonist for Antithrombotic Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of MRS 2500, a potent and selective P2Y1 receptor antagonist, with other relevant compounds. The information presented is based on available preclinical data and is intended to inform research and development in the field of antithrombotic therapies. To date, MRS 2500 remains a preclinical candidate with no publicly available clinical trial data.

Introduction to MRS 2500

MRS 2500 is a synthetic nucleotide analog that acts as a highly potent and selective competitive antagonist of the P2Y1 receptor, a G-protein coupled receptor (GPCR) that plays a pivotal role in adenosine diphosphate (ADP)-induced platelet aggregation.[1][2][3] Its high affinity and selectivity for the P2Y1 receptor make it a valuable tool for studying purinergic signaling and a potential candidate for the development of novel antiplatelet drugs.[1][2] Preclinical studies have demonstrated its efficacy in preventing thrombosis in various animal models.[4][5]

Mechanism of Action: P2Y1 Receptor Antagonism

The P2Y1 receptor, when activated by its endogenous agonist ADP, couples to Gq proteins, initiating a signaling cascade that leads to platelet shape change and aggregation, crucial events in thrombus formation. MRS 2500 exerts its antithrombotic effect by binding to the P2Y1 receptor and blocking the downstream signaling pathway initiated by ADP.

Below is a diagram illustrating the P2Y1 receptor signaling pathway and the inhibitory action of MRS 2500.

P2Y1 receptor signaling pathway and inhibition by MRS 2500.

Quantitative Comparison of P2Y1 Receptor Antagonists

The following table summarizes the in vitro potency of MRS 2500 in comparison to other known P2Y1 receptor antagonists.

Compound	Target(s)	Ki (nM)	IC50 (nM)	Organism	Assay
MRS 2500	P2Y1	0.78	0.95	Human	[³H]MRS2279 binding
16.5	Rat	EFS-induced relaxation inhibition
MRS2179	P2Y1	100 (KB)	3500	Rat	EFS-induced relaxation inhibition
BPTU	P2Y1 (allosteric)	6	2100	Human	ADP-induced platelet aggregation

Preclinical Evidence for MRS 2500

In Vitro Studies

Preclinical evaluation of MRS 2500 has consistently demonstrated its potent antiplatelet activity in vitro.

Key Findings:

• Inhibition of Platelet Aggregation: MRS 2500 effectively inhibits ADP-induced human platelet aggregation with a very low IC50 value of 0.95 nM.[3]

In Vivo Studies

Animal models have been crucial in establishing the antithrombotic potential of MRS 2500.

Key Findings:

• Mouse Models: Intravenous administration of MRS 2500 in mice provided strong protection against systemic thromboembolism induced by collagen and adrenaline.[1] It also effectively inhibited arterial thrombosis in a laser-induced vessel wall injury model.[1]

• Non-Human Primate Models: In cynomolgus monkeys, MRS 2500 demonstrated significant prevention of carotid artery thrombosis.[5]

Experimental Protocols

In Vitro Platelet Aggregation Assay

This protocol outlines a typical light transmission aggregometry (LTA) experiment to assess the inhibitory effect of MRS 2500 on ADP-induced platelet aggregation.

1. Materials:

• MRS 2500

• Adenosine Diphosphate (ADP)

• Human whole blood from healthy, consenting donors (free of antiplatelet medication)

• 3.2% Sodium Citrate (anticoagulant)

• Platelet-rich plasma (PRP) and Platelet-poor plasma (PPP)

• Saline solution

• Platelet aggregometer

2. Procedure:

• PRP and PPP Preparation:

  • Collect whole blood in tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP.

  • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Assay:

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

  • Pre-warm PRP and PPP to 37°C.

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Add a specific volume of PRP to the aggregometer cuvettes with a stir bar.

  • Add varying concentrations of MRS 2500 or vehicle control to the PRP and incubate for a defined period (e.g., 2 minutes).

  • Initiate platelet aggregation by adding a standard concentration of ADP (e.g., 10 µM).

  • Record the change in light transmission for a set duration (e.g., 5-10 minutes).

• Data Analysis:

  • Determine the maximum percentage of aggregation for each condition.

  • Calculate the percentage of inhibition for each MRS 2500 concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the MRS 2500 concentration to determine the IC50 value.

References

• 1. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Novel strategies in antithrombotic therapy: targeting thrombosis while preserving hemostasis [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of MRS 2500

For researchers and scientists engaged in drug development, the safe handling and disposal of chemical compounds are paramount. This guide provides essential, step-by-step procedures for the proper disposal of MRS 2500 tetraammonium salt, a potent and selective P2Y1 antagonist, ensuring the safety of laboratory personnel and compliance with regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle MRS 2500 tetraammonium salt with appropriate care in a controlled laboratory environment.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves (meeting BS EN 374:2003 standards or equivalent). Gloves should be inspected for integrity before each use.

Work Area: Conduct all handling and disposal preparations within a chemical fume hood to prevent inhalation of any dust or aerosols. The work area should be well-ventilated, and an eyewash station and safety shower must be readily accessible.

Handling Guidelines:

• Avoid direct contact with the skin, eyes, and clothing.

• Prevent the formation of dust and aerosols during handling.

• Keep the compound away from sources of ignition.

• Avoid prolonged or repeated exposure.

In the event of accidental exposure, follow these first-aid measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing ceases, provide artificial respiration and seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove and launder contaminated clothing before reuse.

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.

• Ingestion: Wash out the mouth with water, provided the person is conscious.

Step-by-Step Disposal Protocol

The disposal of MRS 2500 tetraammonium salt should be carried out in accordance with national and local regulations. The following protocol is based on general best practices for chemical waste disposal.

• Waste Identification and Segregation:

  • Label a dedicated, sealable, and chemically compatible waste container as "Hazardous Waste: MRS 2500 tetraammonium salt".

  • Do not mix MRS 2500 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containerization of Waste:

  • Carefully transfer any unused or waste MRS 2500 solid into the labeled hazardous waste container.

  • If the compound is in solution, transfer it to a compatible, labeled liquid waste container.

  • Minimize the generation of dust during the transfer of solid waste.

• Decontamination of Labware:

  • Thoroughly rinse all glassware and equipment that came into contact with MRS 2500 with an appropriate solvent (e.g., water, as the compound is soluble in water).

  • Collect the initial rinsate as hazardous waste in the designated liquid waste container.

  • Subsequent rinses can typically be disposed of down the drain, but confirm this with your local EHS guidelines.

• Final Packaging and Labeling:

  • Ensure the waste container is tightly sealed to prevent leaks or spills.

  • The hazardous waste label should be clearly visible and include the full chemical name ("MRS 2500 tetraammonium salt"), the quantity of waste, and the date of accumulation.

• Arrangement for Professional Disposal:

  • Store the sealed and labeled waste container in a designated, secure hazardous waste accumulation area.

  • Contact your institution's EHS office or a licensed chemical waste disposal company to arrange for the collection and proper disposal of the waste.

  • Disposal will typically be conducted at a regulated landfill site or through other approved methods for hazardous or toxic waste.

Summary of Chemical and Safety Data

Property	Data
Chemical Name	(1R,2S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt
Molecular Formula	C₁₃H₁₈IN₅O₈P₂·4NH₃
Molecular Weight	629.29 g/mol
CAS Number	630103-23-0
Hazard Classification	Does not meet the classification criteria of EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008.
Storage	Store at -20°C.

Disposal Workflow

The following diagram illustrates the key steps in the proper disposal of MRS 2500.

Figure 1. Procedural workflow for the safe disposal of MRS 2500.

Personal protective equipment for handling MRS 2500

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of MRS2500, a potent and selective P2Y1 receptor antagonist. Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of your research.

I. Personal Protective Equipment (PPE) and Safety Precautions

When handling MRS2500, a thorough risk assessment should be conducted. Based on available safety data, the following personal protective equipment is mandatory to minimize exposure and ensure safety.

Summary of Required Personal Protective Equipment

PPE Category	Item	Specification and Use
Eye and Face Protection	Safety Glasses	Must be worn at all times. Should be equipped with side shields.
Chemical Goggles	Required when there is a risk of splashing.
Face Shield	To be used in conjunction with goggles for maximum protection against splashes.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are the recommended minimum. Ensure they are inspected before use and changed immediately if contaminated.
Body Protection	Laboratory Coat	A standard lab coat is required to protect skin and personal clothing.
Respiratory Protection	Fume Hood	All handling of MRS2500 in solid or solution form should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.
Respirator	A respirator may be necessary if a risk assessment indicates potential for inhalation and a fume hood is not available or sufficient.

II. Operational and Handling Procedures

Proper handling and storage are critical to maintaining the stability of MRS2500 and ensuring the safety of laboratory personnel.

Handling:

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and clothing.

• Avoid Inhalation: Do not breathe dust or aerosols. All weighing and solution preparation should be performed in a chemical fume hood.

• General Hygiene: Wash hands thoroughly after handling, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage:

• Store in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated area.

• Recommended storage temperature is -20°C.

III. Disposal Plan

Contaminated materials and waste must be handled and disposed of according to institutional and local environmental regulations for hazardous chemical waste.

Disposal Guidelines

Waste Type	Disposal Procedure
Unused MRS2500	Dispose of as hazardous chemical waste. Do not pour down the drain.
Contaminated Labware (e.g., pipette tips, tubes)	Place in a designated, sealed container for hazardous chemical waste.
Contaminated PPE (e.g., gloves)	Dispose of in a designated hazardous waste container immediately after use.

IV. Experimental Protocols

MRS2500 is primarily used as an antagonist of the P2Y1 receptor, notably in studies of platelet aggregation and thrombosis.

A. In Vitro Platelet Aggregation Assay

This protocol outlines the measurement of platelet aggregation in human platelet-rich plasma (PRP) using an aggregometer.

Methodology:

• Prepare Platelet-Rich Plasma (PRP):

  • Collect human blood in tubes containing an anticoagulant (e.g., sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

  • Carefully collect the upper PRP layer.

• Platelet Aggregation Measurement:

  • Pre-warm the PRP sample to 37°C.

  • Place a small volume of PRP in an aggregometer cuvette with a stir bar.

  • Add MRS2500 at the desired concentration and incubate for a specified time.

  • Initiate platelet aggregation by adding an agonist, such as Adenosine Diphosphate (ADP). A typical starting concentration for ADP is 5 µM.[1]

  • Monitor the change in light transmittance for a set period (e.g., 10 minutes) to measure the extent of platelet aggregation.[2]

  • The inhibitory effect of MRS2500 is determined by comparing the aggregation in its presence to a vehicle control.

B. In Vivo Murine Thrombosis Model (Ferric Chloride-Induced)

This protocol describes the induction of arterial thrombosis in mice to evaluate the antithrombotic effects of MRS2500.[3]

Methodology:

• Animal Preparation:

  • Anesthetize the mouse using an appropriate anesthetic (e.g., ketamine/xylazine).

  • Surgically expose the carotid artery.

• Drug Administration:

  • Administer MRS2500 or a vehicle control intravenously.

• Thrombosis Induction:

  • Apply a small piece of filter paper saturated with ferric chloride (FeCl₃) solution (e.g., 10%) to the adventitial surface of the exposed carotid artery for a few minutes.[3]

  • Remove the filter paper and monitor blood flow using a Doppler flow probe.

• Data Analysis:

  • Measure the time to vessel occlusion.

  • Compare the occlusion times between the MRS2500-treated group and the control group to assess the antithrombotic efficacy.

V. Signaling Pathway

MRS2500 is a selective antagonist of the P2Y1 receptor, a G-protein coupled receptor (GPCR) involved in platelet activation.[4]

Caption: P2Y1 Receptor Signaling Pathway and Point of Inhibition by MRS2500.

References

• 1. academic.oup.com [academic.oup.com]
• 2. 2.7. In Vitro Platelet Aggregation Assay [bio-protocol.org]
• 3. ahajournals.org [ahajournals.org]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]